Dibutyl phthalate-d22

• CAS: 358731-15-4

Core Science & Biosynthesis

An In-depth Technical Guide to Dibutyl Phthalate-d22: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and common applications of Dibutyl phthalate-d22 (DBP-d22). This deuterated analog of Dibutyl phthalate (B1215562) (DBP) is a critical tool in analytical and toxicological research, primarily utilized as an internal standard for the precise quantification of DBP in various matrices.

Chemical Structure and Isotopic Labeling

Dibutyl phthalate-d22 is a stable isotope-labeled version of Dibutyl phthalate. The structure consists of a phthalic acid core esterified with two deuterated butanol chains. The deuterium (B1214612) labeling is extensive, with 22 hydrogen atoms replaced by deuterium. Specifically, the labeling is located on the benzene (B151609) ring and throughout the butyl chains. The IUPAC name for this compound is bis(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl) 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate.[1] This high level of deuteration ensures a significant mass shift from the unlabeled analog, which is crucial for its use in mass spectrometry-based analytical methods.

The primary application of DBP-d22 is as an internal standard for the quantitative analysis of DBP in environmental, biological, and food samples.[1][2] Its chemical behavior is nearly identical to that of DBP, allowing it to mimic the analyte during sample preparation and analysis, thus correcting for matrix effects and variations in instrument response.[1]

Caption: Relationship between DBP and its deuterated analog, DBP-d22.

Chemical and Physical Properties

Dibutyl phthalate-d22 is chemically and physically very similar to its non-deuterated counterpart, with the primary difference being its higher molecular weight due to the presence of deuterium. Like DBP, it is a colorless to pale yellow, oily liquid.[3][4] It is soluble in most organic solvents but has very low solubility in water.[3][5]

Table 1: Comparison of Chemical and Physical Properties

Property	Dibutyl Phthalate-d22	Dibutyl Phthalate (for comparison)
CAS Number	358731-15-4[2]	84-74-2[3]
Molecular Formula	C₁₆D₂₂O₄[1]	C₁₆H₂₂O₄[3]
Molecular Weight	300.48 g/mol [1]	278.34 g/mol [3]
Appearance	Colorless to pale yellow oily liquid	Colorless to faint yellow oily liquid[3][4]
Isotopic Purity	≥ 99 atom % D[1]	Not Applicable
Solubility	Soluble in organic solvents, slightly soluble in water	Soluble in most organic solvents, slightly soluble in water[5]
Boiling Point	Not specified, expected to be similar to DBP	340 °C[5]
Melting Point	Not specified, expected to be similar to DBP	-35 °C[5]
Density	Not specified, expected to be slightly higher than DBP	1.043 g/mL at 25 °C[6]

Synthesis Outline

The synthesis of Dibutyl phthalate-d22 typically involves the esterification of a deuterated precursor. A common method is the reaction of deuterated phthalic anhydride (B1165640) with deuterated n-butanol.[1] This process is analogous to the industrial production of DBP, which involves the reaction of phthalic anhydride with n-butanol.[4][7]

Caption: Generalized synthesis pathway for Dibutyl phthalate-d22.

Experimental Protocols: Use as an Internal Standard

Dibutyl phthalate-d22 is an ideal internal standard for the quantification of DBP by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[2] The ubiquitous nature of DBP in laboratory environments makes accurate quantification challenging due to background contamination.[8][9] Using a deuterated standard like DBP-d22 is a robust strategy to overcome this issue.

General Protocol for DBP Quantification in a Sample Matrix using DBP-d22

• Preparation of Standards:

  • Prepare a stock solution of DBP-d22 in a high-purity organic solvent (e.g., hexane (B92381) or acetone).

  • Prepare a series of calibration standards containing known concentrations of native DBP and a constant, known concentration of the DBP-d22 internal standard.

• Sample Preparation and Extraction:

  • To a known volume or weight of the sample (e.g., water, soil, biological tissue), add a precise amount of the DBP-d22 internal standard solution.

  • Perform a liquid-liquid or solid-phase extraction to isolate the phthalates from the sample matrix. The solvent used should be of the highest purity to minimize DBP contamination.[10]

  • Concentrate the extract to a final known volume.

• GC-MS Analysis:

  • Inject a portion of the concentrated extract into the GC-MS system.

  • Gas Chromatography (GC): Use a suitable capillary column (e.g., HP-INNOWAX) to separate DBP and DBP-d22 from other components in the extract.[11] The two compounds will have very similar retention times.

  • Mass Spectrometry (MS): Operate the mass spectrometer in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode.

    • Monitor a characteristic ion for DBP (e.g., m/z 149).

    • Monitor a characteristic ion for DBP-d22 (e.g., a higher m/z corresponding to its deuterated fragments). The mass difference allows for their distinct detection.

• Data Analysis and Quantification:

  • Integrate the peak areas for both the native DBP and the DBP-d22 internal standard in the chromatograms from the calibration standards and the samples.

  • Generate a calibration curve by plotting the ratio of the peak area of DBP to the peak area of DBP-d22 against the concentration of DBP for the calibration standards.

  • Calculate the concentration of DBP in the unknown samples by determining their peak area ratios and interpolating from the calibration curve.

Caption: Workflow for the quantification of DBP using DBP-d22.

References

• 1. Di-n-butyl Phthalate-d22|Isotope-Labeled Compound [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dibutyl Phthalate | C16H22O4 | CID 3026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. DIBUTYL PHTHALATE - Ataman Kimya [atamanchemicals.com]
• 5. Dibutyl phthalate - DCCEEW [dcceew.gov.au]
• 6. Dibutyl phthalate DBP [sigmaaldrich.com]
• 7. Dibutyl phthalate - Wikipedia [en.wikipedia.org]
• 8. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. brieflands.com [brieflands.com]
• 10. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 11. Publishers Panel [archiwumredakcjapimosppl.publisherspanel.com:80]

Dibutyl phthalate-d22 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Dibutyl phthalate-d22, a deuterated analog of Dibutyl phthalate (B1215562) (DBP). While primarily utilized as an internal standard in analytical chemistry, understanding the toxicological profile of the parent compound, DBP, is crucial for researchers in various fields. This document outlines the chemical properties of Dibutyl phthalate-d22, summarizes the known toxicological signaling pathways of DBP, and provides detailed experimental protocols for relevant assays.

Core Data Presentation

Dibutyl Phthalate-d22: Physicochemical Properties

Property	Value	Reference
CAS Number	358731-15-4	[1][2]
Molecular Formula	C₁₆D₂₂O₄	[1]
Molecular Weight	300.48 g/mol	[1]
Synonyms	Di-n-butyl Phthalate-d22, 1,2-Benzene-3,4,5,6-d4-dicarboxylic acid, di(butyl-d9) ester	[2]
Isotopic Purity	≥ 98 atom % D

Dibutyl Phthalate (Parent Compound): Physicochemical Properties

Property	Value	Reference
CAS Number	84-74-2
Molecular Formula	C₁₆H₂₂O₄
Molecular Weight	278.34 g/mol
Physical State	Oily liquid
Melting Point	-35 °C
Boiling Point	340 °C
Water Solubility	11.2 mg/L
log Kow	4.45

Toxicological Significance and Signaling Pathways of Dibutyl Phthalate (DBP)

Dibutyl phthalate (DBP) is a well-documented endocrine-disrupting chemical with known reproductive and developmental toxicities. The deuterated form, Dibutyl phthalate-d22, is essential for the accurate quantification of DBP in toxicological and environmental studies, enabling researchers to understand its mechanisms of action. Several key signaling pathways have been identified as targets of DBP-induced toxicity.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

DBP has been shown to induce apoptosis and neurotoxicity through the activation of the Aryl Hydrocarbon Receptor (AhR) signaling pathway.

DBP-induced AhR signaling leading to neurotoxicity.

PTEN/AKT Signaling Pathway

DBP can induce reproductive toxicity by epigenetically modifying the PTEN/AKT pathway, leading to decreased cell proliferation and increased apoptosis in germ cells.

Epigenetic regulation of the PTEN/AKT pathway by DBP.

Experimental Protocols

The following are detailed methodologies for key experiments frequently cited in DBP toxicology research. Dibutyl phthalate-d22 is used as an internal standard in the analytical methods for DBP quantification.

Quantification of Dibutyl Phthalate using GC-MS with a Deuterated Internal Standard

This protocol describes the general procedure for the analysis of DBP in biological or environmental samples using Gas Chromatography-Mass Spectrometry (GC-MS) with Dibutyl phthalate-d22 as an internal standard.

1. Sample Preparation:

• Extraction: Extract the sample (e.g., water, serum, tissue homogenate) with a suitable organic solvent such as hexane (B92381) or a mixture of hexane and acetone. The specific extraction method (e.g., liquid-liquid extraction, solid-phase extraction) will depend on the sample matrix.

• Internal Standard Spiking: Prior to extraction, spike the sample with a known amount of Dibutyl phthalate-d22 solution in a non-interfering solvent.

• Concentration and Reconstitution: Evaporate the organic extract to dryness under a gentle stream of nitrogen and reconstitute the residue in a small, known volume of a suitable solvent for GC-MS analysis.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: Use a non-polar or semi-polar capillary column (e.g., HP-5MS, DB-5MS).

  • Injector Temperature: Typically set to 250-280°C.

  • Oven Temperature Program: Start at a low temperature (e.g., 60°C), hold for a few minutes, then ramp up to a final temperature of around 300°C. The exact program will need to be optimized for the specific column and analytes.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity.

  • Ions to Monitor:

    • Dibutyl Phthalate (DBP): m/z 149 (quantifier), 205, 223 (qualifiers).

    • Dibutyl Phthalate-d22: m/z 167 (quantifier), 213, 231 (qualifiers).

3. Data Analysis:

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of DBP and a constant concentration of Dibutyl phthalate-d22.

• Quantification: Calculate the concentration of DBP in the samples by comparing the peak area ratio of the DBP quantifier ion to the Dibutyl phthalate-d22 quantifier ion against the calibration curve.

Cell Viability Assay (MTT Assay)

This protocol outlines the determination of cell viability in response to DBP exposure using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

1. Cell Culture and Treatment:

• Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of DBP (and a vehicle control, typically DMSO) for the desired exposure time (e.g., 24, 48, or 72 hours).

2. MTT Incubation:

• After the treatment period, add MTT solution (typically 5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL.

• Incubate the plate for 2-4 hours at 37°C in a humidified incubator, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

3. Formazan Solubilization:

• Carefully remove the medium containing MTT.

• Add a solubilization solution (e.g., DMSO, isopropanol (B130326) with 0.04 N HCl) to each well to dissolve the formazan crystals.

4. Absorbance Measurement:

• Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm is often used to subtract background absorbance.

5. Data Analysis:

• Calculate the percentage of cell viability for each treatment group relative to the vehicle control group.

Western Blot Analysis

This protocol describes the detection of specific proteins in cell lysates after DBP treatment.

1. Protein Extraction:

• After treating cells with DBP, wash them with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and collect the lysate. Centrifuge to pellet cell debris and collect the supernatant containing the protein.

• Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

2. SDS-PAGE:

• Mix a standardized amount of protein from each sample with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

• Load the samples onto a polyacrylamide gel and perform electrophoresis to separate the proteins by size.

3. Protein Transfer:

• Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system.

4. Immunoblotting:

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest overnight at 4°C with gentle agitation. The antibody dilution should be optimized according to the manufacturer's instructions.

• Secondary Antibody Incubation: Wash the membrane several times with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the signal using a chemiluminescence imaging system.

Real-Time Quantitative PCR (RT-qPCR)

This protocol details the measurement of gene expression changes in response to DBP exposure.

1. RNA Extraction and cDNA Synthesis:

• Treat cells with DBP and then lyse the cells to extract total RNA using a suitable RNA isolation kit.

• Assess the quality and quantity of the extracted RNA.

• Reverse transcribe a standardized amount of RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.

2. qPCR Reaction:

• Prepare a qPCR reaction mixture containing the cDNA template, forward and reverse primers for the gene of interest and a reference gene (e.g., GAPDH, β-actin), and a qPCR master mix (containing DNA polymerase, dNTPs, and a fluorescent dye like SYBR Green).

• Perform the qPCR reaction in a real-time PCR thermal cycler.

3. Data Analysis:

• Determine the cycle threshold (Ct) values for the target and reference genes in both the control and DBP-treated samples.

• Calculate the relative gene expression changes using the ΔΔCt method.

This technical guide provides a foundational understanding of Dibutyl phthalate-d22 and the toxicological implications of its non-deuterated counterpart, DBP. The provided protocols offer a starting point for researchers investigating the effects of this prevalent environmental contaminant. It is crucial to optimize these protocols for specific experimental conditions and cell types.

References

• 1. Di-n-butyl Phthalate-d22|Isotope-Labeled Compound [benchchem.com]
• 2. Di-n-butyl Phthalate-d22 | LGC Standards [lgcstandards.com]

An In-depth Technical Guide to the Physical and Chemical Characteristics of Dibutyl Phthalate-d22 (DBP-d22)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical characteristics of Dibutyl Phthalate-d22 (DBP-d22). DBP-d22 is the deuterium-labeled form of Dibutyl Phthalate (B1215562) (DBP), a widely used plasticizer. Due to the isotopic labeling, DBP-d22 serves as an invaluable internal standard for the accurate quantification of DBP in various analytical studies, including environmental monitoring, toxicology, and metabolomics. This document consolidates available data on its properties, outlines relevant experimental protocols for their determination, and presents a key signaling pathway associated with the biological effects of its non-deuterated analog.

Physical and Chemical Properties

Quantitative data for the physical and chemical properties of DBP-d22 are not extensively available in peer-reviewed literature. However, the properties are expected to be very similar to its non-deuterated counterpart, Dibutyl Phthalate (DBP). The following tables summarize the known properties of DBP-d22 and DBP.

Table 1: General and Physical Properties of DBP-d22 and DBP

Property	DBP-d22	DBP
Appearance	Colorless to slightly yellow, oily liquid	Colorless to faint-yellow, oily liquid with a slight, aromatic odor.[1][2][3]
Odor	Aromatic	Slight, aromatic.[1]
Molecular Formula	C₁₆D₂₂O₄	C₁₆H₂₂O₄
Molecular Weight	300.48 g/mol	278.34 g/mol [3]
Density	No data available	1.043 g/mL at 25 °C
Melting Point	No data available	-35 °C
Boiling Point	No data available	340 °C at 1013 hPa
Water Solubility	No data available	Slightly soluble
Solubility in Organic Solvents	No data available	Soluble in most organic solvents
Vapor Pressure	No data available	2.67 x 10⁻³ Pa
Log P (Octanol-Water Partition Coefficient)	No data available	~4.7

Table 2: Chemical Reactivity and Stability of DBP

Parameter	Description
Stability	Stable under recommended storage conditions.
Reactivity	Can undergo hydrolysis to form phthalic acid and butanol. It can also be oxidized by strong oxidizing agents.
Incompatible Materials	Strong oxidizing agents, strong acids, and strong bases.

Experimental Protocols

This section details the methodologies for determining key physical and chemical properties of phthalates like DBP-d22.

Determination of Boiling Point (Micro Method)

The boiling point of a high-boiling liquid like DBP-d22 can be determined using a micro-boiling point apparatus.

Workflow for Boiling Point Determination

Caption: Workflow for determining the boiling point of a liquid sample.

Methodology:

• A small sample of the liquid is placed in a capillary tube, which is then sealed at one end.

• The capillary tube is attached to a thermometer and placed in a heating block or a Thiele tube containing a high-boiling point oil.

• The apparatus is heated slowly, and the temperature at which a rapid stream of bubbles emerges from the open end of the capillary tube is noted.

• The heat is removed, and the temperature at which the liquid just begins to re-enter the capillary tube is recorded as the boiling point.

Determination of Density

The density of liquid samples can be accurately measured using a digital density meter.

Methodology:

• Calibration: The digital density meter is calibrated using dry air and distilled water at a known temperature.

• Sample Injection: A small volume of the DBP-d22 sample is injected into the oscillating U-tube of the density meter.

• Measurement: The instrument measures the change in the oscillation frequency of the U-tube caused by the sample's mass.

• Calculation: The density is automatically calculated from the oscillation period and displayed. The measurement should be performed at a constant, recorded temperature.

Determination of Solubility

A qualitative assessment of solubility in various solvents provides insight into the polarity of the compound.

Methodology:

• Water Solubility: Add approximately 0.1 mL of DBP-d22 to 1 mL of deionized water in a test tube. Agitate the mixture and observe for miscibility or the formation of a separate phase.

• Organic Solvent Solubility: Repeat the process with various organic solvents of differing polarities, such as ethanol, acetone, and hexane.

• Observation: Record the compound as soluble, partially soluble, or insoluble based on visual inspection. For quantitative solubility, a saturated solution would be prepared and the concentration of the dissolved solute determined by a suitable analytical technique like GC-MS.

Signaling Pathway

Dibutyl phthalate (DBP) is recognized as an endocrine-disrupting chemical and has been shown to induce reproductive toxicity. One of the key signaling pathways implicated in DBP-induced germ cell toxicity is the PTEN/AKT pathway. DBP exposure can lead to changes in the methylation of the PTEN promoter, affecting its expression and subsequently modulating the AKT signaling cascade, which plays a crucial role in cell proliferation, apoptosis, and DNA damage.

DBP-Induced Reproductive Toxicity via the PTEN/AKT Signaling Pathway

Caption: DBP-induced modulation of the PTEN/AKT signaling pathway leading to reproductive toxicity.

This guide provides foundational technical information for professionals working with DBP-d22. As it is primarily used as an internal standard, its own biological activity is not the main focus of research. However, understanding the properties and biological pathways of its non-deuterated analog is crucial for interpreting experimental results and understanding the broader context of its application.

References

• 1. researchgate.net [researchgate.net]
• 2. Figure 1 from The PTEN/PI3K/AKT Pathway in vivo, Cancer Mouse Models | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Safety and handling guidelines for Dibutyl phthalate-d22

An In-depth Technical Guide to the Safety and Handling of Dibutyl Phthalate-d22

This guide provides comprehensive safety and handling information for Dibutyl phthalate-d22, intended for researchers, scientists, and professionals in drug development. While this document focuses on the deuterated form, the safety protocols are based on the extensive data available for its non-deuterated analog, Dibutyl phthalate (B1215562) (DBP), as their chemical and toxicological properties are considered to be nearly identical. Dibutyl phthalate-d22 is primarily utilized as an internal standard or tracer in analytical studies.[1]

Chemical and Physical Properties

Dibutyl phthalate-d22 is a colorless to faint-yellow, oily liquid with a slight, aromatic odor.[2] It is stable under normal laboratory conditions.[3][4]

Table 1: Physical and Chemical Properties of Dibutyl Phthalate

Property	Value
Molecular Formula	C₁₆H₂₂O₄
Molecular Weight	278.35 g/mol [4]
Boiling Point	340 °C (644 °F) at 760 mmHg
Melting Point	-35 °C (-31 °F)
Flash Point	157 °C (314.6 °F)[3][5]
Autoignition Temperature	402 °C (755.6 °F)[3]
Specific Gravity	1.043
Vapor Density	9.6
Solubility	Slightly soluble in water; soluble in most organic solvents.[6]

Hazard Identification and Toxicity

Dibutyl phthalate is classified as a hazardous substance with significant health and environmental risks.

Emergency Overview: Warning! May cause harm to the unborn child and is suspected of impairing fertility.[3][4][5][7] It may also cause irritation to the eyes, skin, and respiratory tract.[3] DBP is very toxic to aquatic life.[4][5][7]

Table 2: Acute Toxicity Data for Dibutyl Phthalate

Route of Exposure	Species	LD50/TDLo	Value
Oral	Rat	LD50	8,000 mg/kg[8][9]
Oral	Human	TDLo	140 mg/kg[8]
Inhalation	Rat	LC50	4,250 mg/m³[8]
Dermal	Rabbit	LD50	>4,000 mg/kg[9]
Intraperitoneal	Rat	LD50	4,000 - 7,000 mg/kg[9]
Intraperitoneal	Mouse	LD50	3,000 - 6,000 mg/kg[9]

Potential Health Effects:

• Inhalation: May cause irritation to the respiratory tract.[3] High concentrations of vapor or mist can lead to dizziness, headache, and nausea.

• Skin Contact: May cause skin irritation.[3] Prolonged contact is not likely to result in significant absorption in harmful amounts.[3]

• Eye Contact: May cause eye irritation.[3]

• Ingestion: May cause gastrointestinal irritation with symptoms such as nausea, vomiting, and diarrhea.[3]

• Chronic Exposure: The primary concern with chronic exposure is reproductive toxicity. It is suspected of damaging fertility and may harm an unborn child.[3][4][5][7] Long-term exposure may also affect the liver and kidneys.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential for safely handling Dibutyl phthalate-d22.

Engineering Controls:

• Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[5]

• Eyewash stations and safety showers must be readily accessible in the work area.[3][5]

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical splash goggles that conform to EN166 or OSHA's 29 CFR 1910.133 standards.[3][5][10]

• Hand Protection: Wear appropriate protective gloves, such as nitrile or butyl rubber, that are resistant to the chemical.[7] Gloves should be inspected before use and disposed of properly after handling the substance.[10]

• Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3][4]

• Respiratory Protection: If working outside of a fume hood or if airborne concentrations are expected to exceed exposure limits, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[3][5][7]

Table 3: Occupational Exposure Limits for Dibutyl Phthalate

Organization	Limit	Value
ACGIH	TWA	5 mg/m³
NIOSH	TWA	5 mg/m³
OSHA	PEL	5 mg/m³

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the integrity of the chemical.

Handling:

• Avoid contact with eyes, skin, and clothing.[3]

• Do not breathe vapors or mist.[3][5]

• Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][4]

• Remove and wash contaminated clothing before reuse.[3]

Storage:

• Store in a tightly closed container.[3][4]

• Keep in a cool, dry, and well-ventilated area.[3][4][5]

• Store away from incompatible substances such as strong oxidizing agents, strong acids, and strong bases.[3]

First-Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is necessary.

First-Aid Measures:

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek medical attention.[3][5]

• Skin Contact: Flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation develops or persists.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids. Seek medical attention.[5]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[3][4][5]

• Hazards from Combustion: During a fire, irritating and highly toxic gases may be generated through thermal decomposition or combustion.[3]

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[3][5]

Accidental Release Measures:

• Personal Precautions: Evacuate unnecessary personnel. Use proper personal protective equipment as outlined in Section 3. Ensure adequate ventilation.[3][10]

• Environmental Precautions: Prevent the substance from entering drains or waterways as it is very toxic to aquatic life.[4][10]

• Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand, or earth. Place the absorbed material into a suitable, closed container for disposal.[3][5]

Experimental Protocols and Workflows

The following diagrams illustrate standardized workflows for handling emergencies involving Dibutyl phthalate-d22.

Caption: Workflow for responding to a Dibutyl phthalate-d22 spill.

Caption: Decision tree for first-aid procedures following exposure.

Disposal Considerations

Waste material must be disposed of in accordance with local, regional, and national hazardous waste regulations. Do not allow the product to enter drains or the environment.[10][11] Uncleaned containers should be treated as hazardous waste.

Transport Information

Dibutyl phthalate is classified as an environmentally hazardous substance for transport.

Table 4: Transport Classification

Regulation	UN Number	Proper Shipping Name
DOT	UN3082	Environmentally hazardous substances, liquid, n.o.s.[3][5]
IATA	UN3082	Environmentally hazardous substance, liquid, n.o.s.[4]
IMDG	UN3082	Environmentally hazardous substance, liquid, n.o.s.[4]

This guide is intended to provide essential safety and handling information. Always refer to the specific Safety Data Sheet (SDS) for Dibutyl phthalate-d22 provided by the supplier before use.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CDC - NIOSH Pocket Guide to Chemical Hazards - Dibutyl phthalate [cdc.gov]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. lobachemie.com [lobachemie.com]
• 5. westliberty.edu [westliberty.edu]
• 6. What are the chemical properties of the substance having CAS 143 - 22 - 6? - Blog [bofanchem.com]
• 7. Mobile [my.chemius.net]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. cpsc.gov [cpsc.gov]
• 10. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 11. actylislab.com [actylislab.com]

A Technical Guide to Dibutyl Phthalate-d22 Analytical Standard: Sourcing and Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and analytical applications of Dibutyl phthalate-d22 (DBP-d22), a crucial internal standard for the accurate quantification of Dibutyl phthalate (B1215562) (DBP). DBP is a widely used plasticizer and a compound of significant interest in environmental monitoring, toxicology studies, and pharmaceutical analysis due to its potential endocrine-disrupting properties. The use of a deuterated internal standard like DBP-d22 is essential for achieving high accuracy and precision in analytical methods by correcting for matrix effects and variations during sample preparation and analysis.

Commercial Suppliers and Product Specifications

Several reputable suppliers offer Dibutyl phthalate-d22 as an analytical standard. The following tables summarize the key product specifications from prominent vendors to facilitate comparison and procurement.

Supplier Information and Product Offerings

Supplier	Product Name	Product Code	CAS Number
LGC Standards	Di-n-butyl Phthalate-d22	TRC-D429496	358731-15-4
CDN Isotopes	Di-n-butyl Phthalate-d22	D-5532	358731-15-4
MedChemExpress	Dibutyl phthalate-d22	HY-Y0304S1	358731-15-4

Detailed Product Specifications

Product Code	Supplier	Molecular Formula	Molecular Weight	Isotopic Purity	Available Quantities	Format
TRC-D429496	LGC Standards	C₁₆D₂₂O₄	300.48 g/mol	Not specified	1 mg, 2 mg, 10 mg	Neat
D-5532	CDN Isotopes	C₆D₄(COOCD₂CD₂CD₂CD₃)₂	300.48 g/mol	99 atom % D	0.1 g	Neat
HY-Y0304S1	MedChemExpress	C₁₆D₂₂O₄	300.48 g/mol	Not specified	1 mg, 5 mg, 10 mg, 25 mg, 50 mg, 100 mg	Neat

The Importance of a Certificate of Analysis (CoA)

A Certificate of Analysis is a critical document that accompanies an analytical standard, providing assurance of its quality and identity. While a specific CoA for Dibutyl phthalate-d22 was not publicly available, a typical CoA for a deuterated phthalate standard would include:

• Product Identification: Product name, catalog number, CAS number, and lot number.

• Chemical Information: Molecular formula, molecular weight, and chemical structure.

• Physical Properties: Appearance (e.g., colorless oil).

• Analytical Data:

  • Identity Confirmation: Methods used for structural confirmation, such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

  • Purity Assessment: Chromatographic purity determined by techniques like GC-MS or LC-MS, often expressed as a percentage.

  • Isotopic Enrichment: The percentage of deuterium (B1214612) incorporation (e.g., atom % D), which is crucial for its function as an internal standard.

  • Concentration (if sold as a solution): The precise concentration and the solvent used, along with the uncertainty of the measurement.

Researchers should always request and review the CoA before using an analytical standard to ensure it meets the requirements of their specific application.

Experimental Protocols: Quantification of Dibutyl Phthalate

Dibutyl phthalate-d22 is primarily used as an internal standard in isotope dilution mass spectrometry methods for the quantification of DBP in various matrices. Below are detailed methodologies for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is suitable for the analysis of DBP in environmental samples (e.g., water, soil) and consumer products.

1. Sample Preparation (Liquid-Liquid Extraction)

• For Liquid Samples (e.g., Water):

  • To a 100 mL water sample, add a known amount of Dibutyl phthalate-d22 internal standard solution (e.g., 100 µL of a 1 µg/mL solution in methanol).

  • Add 30 mL of a suitable extraction solvent (e.g., hexane (B92381) or dichloromethane).

  • Shake vigorously for 2 minutes and allow the layers to separate.

  • Collect the organic layer.

  • Repeat the extraction twice more with fresh solvent.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• For Solid Samples (e.g., Soil, Plastic):

  • Weigh 1-5 g of the homogenized sample into a glass centrifuge tube.

  • Spike with a known amount of Dibutyl phthalate-d22 internal standard.

  • Add 10 mL of an appropriate extraction solvent (e.g., a mixture of hexane and acetone).

  • Vortex for 1 minute, then sonicate for 15 minutes.

  • Centrifuge at 3000 rpm for 10 minutes.

  • Carefully transfer the supernatant to a clean tube.

  • Repeat the extraction twice.

  • Combine the extracts and concentrate to 1 mL.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Mass Spectrometer: Agilent 5977B MS or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode, 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 20°C/min to 220°C.

  • Ramp 2: 5°C/min to 280°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Ion Source: Electron Ionization (EI) at 70 eV.

• MS Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Dibutyl phthalate (DBP): m/z 149 (quantifier), 223, 278.

  • Dibutyl phthalate-d22 (DBP-d22): m/z 167 (quantifier), 237, 300.

3. Quantification

A calibration curve is constructed by analyzing a series of standards containing known concentrations of native DBP and a constant concentration of DBP-d22. The ratio of the peak area of the DBP quantifier ion to the DBP-d22 quantifier ion is plotted against the concentration of DBP. The concentration of DBP in the samples is then determined from this calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This method is highly sensitive and suitable for the analysis of DBP and its metabolites in biological matrices like plasma and urine.

1. Sample Preparation (Protein Precipitation for Plasma)

• To 100 µL of plasma in a microcentrifuge tube, add a known amount of Dibutyl phthalate-d22 internal standard.

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Waters ACQUITY UPLC or equivalent.

• Mass Spectrometer: Waters Xevo TQ-S or equivalent triple quadrupole mass spectrometer.

• Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 30% B

  • 1-5 min: 30% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 30% B

  • 6.1-8 min: 30% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Ionization: Electrospray Ionization (ESI), positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • DBP: Precursor ion m/z 279.2 → Product ions m/z 149.1 (quantifier), 104.1 (qualifier).

  • DBP-d22: Precursor ion m/z 301.3 → Product ion m/z 167.1 (quantifier).

3. Quantification

Similar to the GC-MS method, a calibration curve is generated using the peak area ratios of the analyte to the internal standard versus the analyte concentration.

Visualizing Analytical Workflows

The following diagrams, generated using the DOT language, illustrate the experimental workflows and the logic of using an internal standard.

Caption: Workflow for Dibutyl Phthalate analysis using GC-MS with an internal standard.

Caption: Logical diagram illustrating the principle of internal standard calibration.

The Core of Accuracy: A Technical Guide to Deuterium-Labeled Internal Standards for Phthalate Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of deuterium-labeled internal standards in the quantitative analysis of phthalates. Ensuring analytical accuracy and precision is paramount in environmental monitoring, food safety, and toxicological studies, where phthalate (B1215562) levels are under scrutiny for their potential endocrine-disrupting properties. Isotope dilution mass spectrometry (IDMS), utilizing deuterium-labeled internal standards, stands as a premier analytical technique for achieving the highest quality data by effectively compensating for matrix effects and variations during sample preparation and analysis.[1]

The Principle of Isotope Dilution

Isotope dilution mass spectrometry is a highly precise and accurate analytical technique that employs a stable isotope-labeled version of the analyte as an internal standard.[1] This standard, in this case, a deuterium-labeled phthalate, is chemically identical to the native analyte but possesses a different mass due to the incorporation of deuterium (B1214612) atoms.[1][2] By adding a known amount of the labeled standard to the sample at the beginning of the analytical process, any losses during extraction, cleanup, and instrumental analysis affect both the analyte and the standard equally.[1] The quantification is then based on the ratio of the signal from the native analyte to that of the labeled internal standard, leading to highly reliable and reproducible results.[1][3]

Quantitative Data Summary

The use of deuterium-labeled internal standards significantly enhances the performance of analytical methods for phthalate quantification across various matrices. The following tables summarize key quantitative data from several studies, demonstrating the effectiveness of this approach.

Table 1: Method Validation Parameters for Phthalate Metabolite Quantification in Biological Matrices [1]

Parameter	Rat Plasma	Pup Homogenate	Amniotic Fluid	Fetus Homogenate
Linearity Range (ng/mL or ng/g)	25 - 5,000	50 - 5,000	100 - 2,500	100 - 2,500
Correlation Coefficient (r)	≥ 0.99	≥ 0.99	Not Reported	Not Reported
Limit of Detection (LOD)	6.9 ng/mL	9.4 ng/g	Not Reported	Not Reported
Absolute Recovery (%)	> 92%	> 92%	Not Reported	Not Reported
Intra-day Precision (%RSD)	≤ 10.1%	≤ 10.1%	≤ 8.2%	≤ 13.7%

Table 2: Performance Data for Phthalate Analysis in Various Matrices

Matrix	Analytical Method	Analyte(s)	Recovery (%)	LOD/LOQ	Linearity (R²)	Reference
Chinese Spirits	GC-MS/MS	16 Phthalates	94.3 - 105.3	LOD: < 10.0 ng/g	> 0.993	[4]
Indoor Air	GC-MS	5 PAEs	89.7 - 100	-	> 0.9953	[5][6]
Human Urine	HPLC-MS/MS	8 Phthalate Metabolites	-	Low ng/mL range	-	[7]
Human Urine	HPLC-MS/MS	7 Phthalate Metabolites	88.8 - 108.9	LOD: 13.43-80.2 ng/L; LOQ: 44.77-267.37 ng/L	> 0.99976	[8]
Non-Alcoholic Beverages	GC-MS	10 Phthalates	-	-	-	[9]
Coffee Brew	GC-MS	6 Phthalates	-	-	-	[10]
Polyvinyl Chloride (PVC)	GC-MS	11 Phthalates & DEHT	Repeatability: ≤ 2.17%; Reproducibility: ≤ 2.16%	-	-	[11]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. The following sections outline typical experimental protocols for phthalate analysis using deuterium-labeled internal standards in various matrices.

Analysis of Phthalates in Chinese Spirits by Isotope Dilution GC-MS/MS[4]

• Sample Preparation:

  • Remove ethanol (B145695) from the spirit sample by heating in a 100°C water bath under a stream of nitrogen.

  • Extract the residue twice with n-hexane.

• Internal Standard Spiking:

  • Add a known amount of a mixture of 16 corresponding deuterium-labeled phthalate esters to the sample before extraction.

• Instrumental Analysis:

  • Analyze the collected n-hexane extracts using Gas Chromatography with Tandem Mass Spectrometry (GC-MS/MS).

  • Operate the MS in the multiple reaction monitoring (MRM) mode for identification and quantification.

Quantification of Monobutyl Phthalate (MBP) in Rat Plasma by UPLC-MS/MS[1]

• Sample Preparation:

  • Pipette 25 µL of blank plasma into a clean microcentrifuge tube.

  • Spike with 25 µL of the appropriate MBP spiking solution to achieve desired calibration concentrations.

• Internal Standard Spiking:

  • Add a known amount of Monobutyl Phthalate-d4 (MBP-d4) as the internal standard.

• Instrumental Analysis:

  • Employ Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) for analysis.

  • Quantify MBP in unknown samples using the linear regression equation from the calibration curve.

Analysis of Phthalate Metabolites in Human Urine by HPLC-MS/MS[7]

• Sample Preparation:

  • Perform enzymatic deconjugation of the glucuronidated metabolites.

  • Conduct solid-phase extraction (SPE) to clean up the sample.

  • Concentrate the eluate.

• Internal Standard Spiking:

  • Incorporate ¹³C₄-labeled internal standards for each of the eight target analytes.

  • Use a conjugated internal standard to monitor deconjugation efficiency.

• Instrumental Analysis:

  • Resolve the phthalate metabolites using reversed-phase High-Performance Liquid Chromatography (HPLC).

  • Detect and quantify the analytes using tandem mass spectrometry with atmospheric pressure chemical ionization (APCI-MS/MS).

Experimental Workflow Visualization

The following diagram illustrates a general experimental workflow for the analysis of phthalates using deuterium-labeled internal standards.

Experimental workflow for phthalate analysis.

Phthalate-Induced Signaling Pathways

Phthalates are recognized as endocrine-disrupting chemicals that can interfere with normal hormonal functions.[4][12] One of the key mechanisms of their action is through the activation of Peroxisome Proliferator-Activated Receptors (PPARs), which are ligand-activated transcription factors belonging to the nuclear receptor superfamily.[1][13] Phthalate monoesters, the primary metabolites of phthalates, can act as ligands for PPARs, particularly PPARα and PPARγ.[5][14]

The activation of these receptors can lead to a cascade of downstream effects, including alterations in lipid metabolism, adipogenesis, and steroidogenesis.[1] For instance, the activation of PPARγ in granulosa cells can disrupt estradiol (B170435) synthesis.[13] Phthalates can also interact with other nuclear receptors like estrogen receptors (ER) and androgen receptors (AR), further contributing to their endocrine-disrupting effects.[7] Additionally, some studies have shown that phthalates can enhance Wnt/β-Catenin signaling pathways, leading to abnormal cell proliferation.

The diagram below illustrates the signaling pathway involving PPAR activation by phthalate monoesters.

Phthalate action via PPAR signaling pathway.

Conclusion

The use of deuterium-labeled internal standards in conjunction with mass spectrometry provides a robust and reliable methodology for the accurate quantification of phthalates and their metabolites in a wide range of complex matrices. This approach effectively mitigates analytical challenges such as matrix effects and variable recovery, ensuring data of the highest quality for research, regulatory, and clinical applications. Understanding the underlying mechanisms of phthalate toxicity, such as the disruption of critical signaling pathways, further underscores the importance of precise and accurate exposure assessment enabled by these advanced analytical techniques.

References

• 1. Peroxisome Proliferator-Activated Receptors as Mediators of Phthalate-Induced Effects in the Male and Female Reproductive Tract: Epidemiological and Experimental Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects and Mechanisms of Phthalates’ Action on Reproductive Processes and Reproductive Health: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. The role of endocrine-disrupting phthalates and bisphenols in cardiometabolic disease: the evidence is mounting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Environmental phthalate exposure in relation to reproductive outcomes and other health endpoints in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Endocrine disruption to metastasis: How phthalates promote breast carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Phthalates Disrupt Female Reproductive Health: A Call for Enhanced Investigation into Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Exposure to phthalates enhances estrogen and beta-catenin signaling pathways, leading to endometrial hyperplasia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Isotope Dilution Mass Spectrometry for the Quantification of Dibutyl Phthalate Using Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Isotope Dilution Mass Spectrometry (IDMS) and its application in the precise quantification of dibutyl phthalate (B1215562) (DBP), a ubiquitous environmental contaminant and potential endocrine disruptor. This document will delve into the core principles of IDMS, the critical role of deuterated internal standards, detailed experimental protocols for DBP analysis using Gas Chromatography-Mass Spectrometry (GC-MS), and a summary of relevant quantitative data. While the prompt specified DBP-d22, the overwhelmingly prevalent deuterated internal standard for DBP analysis found in scientific literature is DBP-d4. The principles and methodologies described herein are directly applicable to DBP-d22, should it be used.

Introduction to Isotope Dilution Mass Spectrometry (IDMS)

Isotope Dilution Mass Spectrometry is a powerful analytical technique that provides highly accurate and precise quantification of analytes in complex matrices.[1] The fundamental principle of IDMS involves the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to a sample.[1] This "isotope-labeled" standard is chemically identical to the analyte of interest but has a different mass due to the incorporation of stable isotopes such as deuterium (B1214612) (²H), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N).[2]

The key advantage of IDMS lies in its ability to correct for analyte loss during sample preparation and analysis, as well as for variations in instrument response.[1] Since the isotopically labeled internal standard behaves almost identically to the native analyte throughout the entire analytical process (extraction, derivatization, and ionization), any losses or fluctuations will affect both compounds equally. By measuring the ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard, an accurate and precise quantification can be achieved.

The Role of Deuterated Internal Standards: The Case of DBP-d4

Deuterated internal standards, where one or more hydrogen atoms are replaced by deuterium, are commonly used in IDMS due to their relative ease of synthesis and cost-effectiveness. For the analysis of Dibutyl Phthalate (DBP), the most commonly employed deuterated internal standard is DBP-d4.[3][4]

Advantages of using DBP-d4 as an internal standard:

• Chemical and Physical Similarity: DBP-d4 has virtually identical chemical and physical properties to native DBP, ensuring it behaves similarly during sample extraction, chromatography, and ionization.

• Co-elution: In chromatographic techniques like GC-MS, DBP-d4 co-elutes with DBP, meaning they exit the gas chromatograph at the same time. This is crucial for accurate correction of matrix effects and instrument variability.

• Mass Difference: The mass difference between DBP and DBP-d4 allows for their distinct detection by the mass spectrometer, enabling the measurement of their respective signal ratios.

Quantitative Data Summary

The following tables summarize key quantitative data from a study utilizing a surrogate analyte approach with DBP-d4 for the quantification of DBP. This approach is a form of isotope dilution where the labeled analyte is used to construct the calibration curve, addressing the challenge of finding a true blank matrix for the ubiquitous DBP.[3][4]

Table 1: GC-MS Quantifier and Qualifier Ions for DBP and DBP-d4 [3][4]

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Dibutyl Phthalate (DBP)	149	223
Dibutyl Phthalate-d4 (DBP-d4)	153	Not Specified
Benzyl Benzoate (Internal Standard for method validation)	105	Not Specified

Table 2: Response Factor (RF) of DBP-d4 to DBP at Different Concentrations [3][4]

Concentration (ng/mL)	Mean RF (n=9)	Standard Deviation (SD)	Coefficient of Variation (CV%)
1	1.02	0.08	7.8
5	1.01	0.06	5.9
10	0.99	0.05	5.1
25	1.01	0.04	4.0
50	0.98	0.03	3.1
100	0.99	0.02	2.0

RF = (Area of DBP-d4) / (Area of DBP)

Table 3: Method Validation Parameters for DBP Quantification using DBP-d4 Surrogate Analyte Method [3]

Parameter	Value
Linearity Range	1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.3 ng/mL
Limit of Quantification (LOQ)	1 ng/mL

Table 4: Recovery of DBP in Spiked Samples [3][4]

Spiked Concentration (ng/mL)	Mean Recovery % (n=9)	Standard Deviation (SD)	Coefficient of Variation (CV%)
1	98.5	4.5	4.6
50	102.3	3.2	3.1
100	99.8	2.1	2.1

Experimental Protocols

This section details a typical experimental protocol for the quantification of DBP in a sample matrix using IDMS with DBP-d4 as an internal standard, based on established GC-MS methods.[3][4]

Reagents and Materials

• Dibutyl Phthalate (DBP) standard

• Dibutyl Phthalate-d4 (DBP-d4) internal standard

• Hexane (B92381) (GC grade)

• Methanol (Ultra-pure)

• Acetone (B3395972) (Ultra-pure)

• Glassware (rinsed with acetone and methanol)

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of DBP and DBP-d4 in hexane.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions with hexane to achieve concentrations ranging from 1 ng/mL to 100 ng/mL. Each working standard should also contain a fixed concentration of DBP-d4 (e.g., 50 ng/mL).

Sample Preparation

The following is a general liquid-liquid extraction (LLE) protocol. The specific matrix (e.g., water, plasma, tissue homogenate) will necessitate modifications.

• Sample Collection: Collect the sample in a pre-cleaned glass container.

• Internal Standard Spiking: Add a known amount of the DBP-d4 internal standard solution to the sample.

• Extraction:

  • Add an appropriate volume of hexane to the sample.

  • Vortex or shake vigorously for a set period (e.g., 5 minutes) to ensure thorough mixing and extraction of DBP and DBP-d4 into the organic phase.

  • Centrifuge the sample to separate the organic and aqueous layers.

• Concentration: Carefully transfer the organic (hexane) layer to a clean vial and concentrate it under a gentle stream of nitrogen if necessary to achieve the desired concentration for GC-MS analysis.

GC-MS Instrumental Analysis

• Gas Chromatograph (GC): Agilent 7890B or equivalent.

• Mass Spectrometer (MS): Agilent 7000C Triple Quadrupole or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector: Splitless mode, 250°C.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 1 min.

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 5°C/min to 280°C, hold for 5 min.

• MS Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using the quantifier and qualifier ions listed in Table 1.

Mandatory Visualizations

Signaling Pathway: Endocrine Disruption by Dibutyl Phthalate

DBP is a known endocrine-disrupting chemical that can interfere with the body's hormonal systems.[5][6] One of the key mechanisms of DBP's toxicity is its effect on steroidogenesis, the process of hormone synthesis, and its interaction with nuclear receptors like the Peroxisome Proliferator-Activated Receptor (PPAR).[7] The following diagram illustrates a simplified signaling pathway affected by DBP.

Caption: Simplified signaling pathway of DBP-induced endocrine disruption.

Experimental Workflow: IDMS Analysis of DBP

The following diagram outlines the general experimental workflow for the quantification of DBP in a biological or environmental sample using Isotope Dilution Mass Spectrometry.

Caption: General experimental workflow for DBP analysis by IDMS.

Logical Relationship: Principle of Isotope Dilution

This diagram illustrates the core principle of isotope dilution for accurate quantification.

Caption: The logical principle of isotope dilution mass spectrometry.

References

• 1. benchchem.com [benchchem.com]
• 2. Stable deuterium internal standard for the isotope-dilution LC-MS/MS analysis of elastin degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. csun.edu [csun.edu]
• 6. Toxicity and Estrogenic Endocrine Disrupting Activity of Phthalates and Their Mixtures [agris.fao.org]
• 7. Endocrine-disrupting Chemicals: Review of Toxicological Mechanisms Using Molecular Pathway Analysis [jcpjournal.org]

Unraveling the Molecular Blueprint: An In-depth Technical Guide to the Mass Spectrum of Dibutyl Phthalate-d22

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the mass spectrum of Dibutyl phthalate-d22 (DBP-d22), a deuterated internal standard crucial for the accurate quantification of dibutyl phthalate (B1215562) (DBP) in complex matrices. Understanding the fragmentation behavior of DBP-d22 is paramount for developing robust and reliable analytical methods in environmental monitoring, toxicology, and pharmaceutical development. While a publicly available mass spectrum for Dibutyl phthalate-d22 is not readily found, this guide extrapolates its expected fragmentation pattern based on the well-documented mass spectral characteristics of its non-deuterated counterpart, Dibutyl phthalate, and related deuterated analogs.

Core Principles of Phthalate Mass Spectrometry

Gas chromatography-mass spectrometry (GC-MS) is a cornerstone technique for the analysis of phthalates due to its high sensitivity and specificity.[1][2] Electron ionization (EI) is a commonly employed ionization method that induces characteristic fragmentation patterns, providing a molecular fingerprint for identification.

The mass spectra of many phthalate esters, including DBP, are distinguished by a prominent base peak at a mass-to-charge ratio (m/z) of 149.[1][3] This ion corresponds to the protonated phthalic anhydride (B1165640), a stable fragment formed through a characteristic rearrangement and cleavage of the ester side chains.

Predicted Mass Spectrum of Dibutyl Phthalate-d22

Dibutyl phthalate-d22 is synthesized with deuterium (B1214612) atoms incorporated into the two butyl chains. This isotopic labeling is designed to create a compound that is chemically identical to the native analyte but has a distinct molecular weight, allowing it to be used as an ideal internal standard.[4]

Based on the established fragmentation of DBP and the behavior of other deuterated phthalates, the mass spectrum of DBP-d22 is predicted to exhibit a significant shift in the mass of fragments containing the deuterated butyl chains. The foundational phthalic anhydride fragment, however, would likely remain at a similar m/z if the deuterium labeling is exclusively on the alkyl chains. For other deuterated DBP variants like DBP-d4, where deuterium is on the aromatic ring, a quantifier ion of m/z 153 is used, indicating the deuterium's retention on the phthalic anhydride moiety.[5] Assuming the "d22" designation refers to full deuteration of both butyl chains (C4D11)2, we can predict the key fragments.

Table 1: Predicted Key Ions in the Mass Spectrum of Dibutyl Phthalate-d22 (EI)

Predicted m/z	Proposed Fragment Ion	Description
300	[M]+•	Molecular ion of Dibutyl phthalate-d22
221	[M - C4D9]+	Loss of a deuterated butyl radical
149	[C8H5O3]+	Protonated phthalic anhydride (if rearrangement favors proton transfer from the other chain)
158	[C8D4O3H]+	Phthalic anhydride with four deuterium atoms (less likely but possible)
66	[C4D9]+	Deuterated butyl cation

Fragmentation Pathway of Dibutyl Phthalate-d22

The electron ionization of DBP-d22 is expected to initiate a cascade of fragmentation events. The following diagram illustrates the predicted primary fragmentation pathway.

Caption: Predicted primary fragmentation pathway of Dibutyl phthalate-d22 under electron ionization.

Experimental Protocol for GC-MS Analysis

A robust analytical method is critical for the reliable quantification of DBP using DBP-d22 as an internal standard. The following provides a typical experimental protocol.

1. Sample Preparation:

A solvent extraction with polymer dissolution is a common method for extracting phthalates from solid matrices.

2. Gas Chromatography (GC) Conditions:

• Column: A 5% phenyl-methyl silicone bonded-phase fused-silica capillary column (e.g., 30m x 0.25 mm i.d., 0.25 µm film thickness) is frequently used.[6]

• Injector: Splitless injection mode is often employed to enhance sensitivity.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Temperature Program: An optimized temperature gradient is crucial for the separation of various phthalates.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Impact (EI) at 70 eV.[6]

• Detector Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

• Transfer Line Temperature: Typically maintained around 290 °C.

• Ion Source Temperature: Usually set around 230 °C.[5]

Table 2: Typical GC-MS Parameters for Phthalate Analysis

Parameter	Value
Gas Chromatograph
Column	5% Phenyl-methyl silicone (30m x 0.25mm, 0.25µm)
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium (1 mL/min)
Mass Spectrometer
Ionization	Electron Impact (EI)
Electron Energy	70 eV
Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp.	290 °C
Ion Source Temp.	230 °C

Logical Workflow for Phthalate Quantification

The overall process for quantifying DBP in a sample using DBP-d22 involves several key steps, from sample collection to data analysis.

References

• 1. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 3. researchgate.net [researchgate.net]
• 4. Di-n-butyl Phthalate-d22|Isotope-Labeled Compound [benchchem.com]
• 5. brieflands.com [brieflands.com]
• 6. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]

Solubility of Dibutyl phthalate-d22 in organic solvents

An In-depth Technical Guide on the Solubility of Dibutyl Phthalate-d22 in Organic Solvents

For the Attention of Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dibutyl phthalate (B1215562) (DBP), a widely utilized plasticizer, exhibits high solubility in a range of common organic solvents. This technical guide consolidates available quantitative and qualitative solubility data for DBP, providing a valuable resource for laboratory professionals. The document outlines detailed experimental protocols for solubility determination and includes a visual workflow to guide researchers. While specific data for Dibutyl phthalate-d22 is limited, the information herein provides a robust foundation for its application in scientific research and development.

Quantitative Solubility Data

The solubility of Dibutyl phthalate in various organic solvents is summarized in the table below. It is characterized by its miscibility with several common organic solvents, indicating it can be mixed in all proportions without separation.

Solvent	Temperature (°C)	Solubility	Data Type	Source
Water	25	13 mg/L	Quantitative	[1]
Ethanol	Not Specified	Miscible	Qualitative	[2]
Diethyl Ether	Not Specified	Miscible	Qualitative	[2]
Acetone	Not Specified	Very Soluble	Qualitative	[2][3]
Benzene	Not Specified	Miscible	Qualitative	[2]

Note: "Miscible" indicates that the solute and solvent are soluble in all proportions. "Very Soluble" suggests a high degree of solubility, though a precise quantitative value is not specified in the cited sources.

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a fundamental experimental procedure in chemistry. The "shake-flask" method is a widely recognized and reliable technique for ascertaining the thermodynamic solubility of a substance.

Principle of the Shake-Flask Method

The shake-flask method involves creating a saturated solution of the solute in the solvent of interest. This is achieved by adding an excess amount of the solute to the solvent and agitating the mixture until equilibrium is reached. Once equilibrium is established, the undissolved solute is separated from the saturated solution, and the concentration of the solute in the clear solution is determined analytically.

Materials and Apparatus

• Dibutyl phthalate-d22 (or Dibutyl phthalate)

• Selected organic solvents (e.g., ethanol, acetone, diethyl ether)

• Analytical balance

• Glass flasks or vials with stoppers

• Constant temperature shaker bath or incubator

• Centrifuge

• Syringe filters (e.g., 0.45 µm pore size)

• Volumetric flasks and pipettes

• Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer, HPLC, GC-MS)

Detailed Experimental Procedure

• Preparation: Accurately weigh an amount of Dibutyl phthalate-d22 that is in excess of its expected solubility and add it to a glass flask.

• Solvent Addition: Add a known volume of the desired organic solvent to the flask.

• Equilibration: Seal the flask and place it in a constant temperature shaker bath. Agitate the mixture at a constant speed for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached. The temperature should be carefully controlled and recorded.

• Phase Separation: After the equilibration period, allow the flask to stand undisturbed at the same constant temperature to permit the undissolved solute to settle. For finer separation, the mixture can be centrifuged.

• Sample Collection: Carefully withdraw a sample of the supernatant (the clear, saturated solution) using a pipette. To ensure no solid particles are transferred, the sample should be filtered through a syringe filter.

• Dilution: Accurately dilute the collected saturated solution with the same solvent to a concentration that falls within the linear range of the analytical instrument.

• Analysis: Analyze the diluted solution using a calibrated analytical method (e.g., UV-Vis spectrophotometry at a specific wavelength, HPLC with a suitable detector, or GC-MS) to determine the concentration of Dibutyl phthalate-d22.

• Calculation: Calculate the solubility of Dibutyl phthalate-d22 in the solvent at the specified temperature based on the measured concentration and the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of an organic compound using the shake-flask method.

Solubility Determination Workflow

References

• 1. Dibutyl phthalate - Wikipedia [en.wikipedia.org]
• 2. Dibutyl Phthalate | C16H22O4 | CID 3026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dibutyl Phthalate(DBP) [chembk.com]

Navigating the Stability and Storage of Dibutyl Phthalate-d22: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for Dibutyl phthalate-d22 (DBP-d22). While specific quantitative stability data for the deuterated form is limited, the information presented here is based on available data for its non-deuterated analogue, Dibutyl phthalate (B1215562) (DBP), and established principles of chemical stability. Due to the nature of deuterium (B1214612) labeling, the stability of DBP-d22 is expected to be comparable to that of DBP.

Core Stability Profile and Recommended Storage

Dibutyl phthalate-d22 is a stable compound when stored under appropriate conditions.[1] The primary factors influencing its stability are temperature, light, and exposure to incompatible materials. The following tables summarize the key stability and storage parameters.

Table 1: Recommended Storage Conditions

Parameter	Recommendation	Source(s)
Temperature	Room temperature.	[1][2]
Atmosphere	In a well-ventilated place.	[2][3][4][5]
Container	Tightly closed, original container.	[2][3][4][5]
Light Exposure	Store protected from direct sunlight.	[3][4][5]
Hazards to Avoid	Air contact, open flames, and overheating.	[2][3]

Table 2: Chemical Stability and Incompatibilities

Condition	Observation	Source(s)
General Stability	Chemically stable under standard ambient conditions (room temperature).[2] Stable if stored under recommended conditions.[1]	[1][2]
Shelf Life	Should be re-analyzed for chemical purity after three years.[1] One supplier suggests a shelf life of 365 days for DBP.	[1]
Accelerated Stability	DBP is stable as a bulk chemical for 2 weeks when stored protected from light at temperatures up to 60°C.	[6]
Incompatible Materials	Strong oxidizing agents, chlorine, bases, nitrates, and acids.	[2]

Degradation Pathways

The primary degradation pathway for Dibutyl phthalate is hydrolysis, which leads to the formation of phthalic acid and 1-butanol.[7] Additionally, biodegradation by various microorganisms can occur.[7][8][9][10][11]

Experimental Protocol: Chemical Stability Assessment

The following is a generalized protocol for assessing the chemical stability of Dibutyl phthalate-d22. This protocol can be adapted based on specific laboratory capabilities and regulatory requirements.

Objective: To evaluate the stability of Dibutyl phthalate-d22 under various environmental conditions over time.

Materials:

• Dibutyl phthalate-d22 (of known purity)

• Amber glass vials with inert caps

• Stability chambers with controlled temperature and humidity

• Calibrated analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or Mass Spectrometry)

• Validated analytical method for the quantification of Dibutyl phthalate-d22 and its potential degradants.

Methodology:

• Sample Preparation:

  • Accurately weigh and dispense Dibutyl phthalate-d22 into amber glass vials.

  • For solution stability, prepare solutions of known concentrations in a suitable, inert solvent.

  • Seal the vials securely.

• Stability Conditions and Timepoints:

  • Long-Term Stability: Store samples at 25°C ± 2°C / 60% RH ± 5% RH.

  • Accelerated Stability: Store samples at 40°C ± 2°C / 75% RH ± 5% RH.

  • Stress Conditions (Optional): Expose samples to more extreme conditions (e.g., elevated temperature, light exposure, oxidizing agents) to understand degradation pathways.

  • Timepoints:

    • Long-Term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

    • Accelerated: 0, 1, 3, and 6 months.

• Analytical Testing:

  • At each timepoint, retrieve samples from the stability chambers.

  • Allow samples to equilibrate to room temperature.

  • Perform visual inspection for any changes in appearance.

  • Analyze the samples using the validated HPLC method to determine the purity of Dibutyl phthalate-d22 and to quantify any degradation products.

• Data Analysis:

  • Calculate the percentage of Dibutyl phthalate-d22 remaining at each timepoint relative to the initial (time 0) measurement.

  • Identify and quantify any significant degradation products.

  • Plot the concentration of Dibutyl phthalate-d22 versus time to determine the degradation kinetics and estimate the shelf life.

Visualizations

Logical Relationship of Storage and Stability

Figure 1. Factors Influencing Dibutyl phthalate-d22 Stability

Experimental Workflow for Stability Assessment

Figure 2. General Workflow for Stability Testing

References

• 1. Dibutyl Phthalate | C16H22O4 | CID 3026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. DIBUTYL PHTHALATE Supplier | 84-74-2 | Your Reliable Distributor UPIglobal [upichem.com]
• 4. Dibutyl phthalate - DCCEEW [dcceew.gov.au]
• 5. Hydrolysis of di-n-butyl phthalate, butylbenzyl phthalate and di(2-ethylhexyl) phthalate in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Accelerated Predictive Stability Testing: Accelerating Registration Phase and Application of Reduced Designs for Shelf-Life Determination of Parenteral Drug Product - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 8. Hydrolysis of dibutyl phthalate and di(2-ethylhexyl) phthalate in human liver, small intestine, kidney, and lung: An in vitro analysis using organ subcellular fractions and recombinant carboxylesterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Di-n-butyl Phthalate-d22|Isotope-Labeled Compound [benchchem.com]
• 10. Enzymatic degradation of dibutyl phthalate and toxicity of its degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Plasticizer Dibutyl Phthalate (DBP) Impairs Pregnancy Vascular Health: Insights into Calcium Signaling and Nitric Oxide Involvement [mdpi.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Dibutyl Phthalate in Aqueous Samples by Gas Chromatography-Mass Spectrometry (GC-MS) with a Deuterated Internal Standard

Introduction

Dibutyl phthalate (B1215562) (DBP) is a widely used plasticizer in various consumer products, leading to its ubiquitous presence in the environment.[1] Due to potential health concerns associated with DBP exposure, sensitive and accurate analytical methods are crucial for its monitoring in different matrices. Gas chromatography coupled with mass spectrometry (GC-MS) is a robust and commonly employed technique for the determination of phthalates due to its high resolution, sensitivity, and specificity.[2][3] The use of a stable isotope-labeled internal standard, such as Dibutyl phthalate-d22 (DBP-d22), is the gold standard for accurate quantification as it effectively compensates for variations in sample preparation and instrument response. This application note provides a detailed protocol for the quantitative analysis of DBP in aqueous samples using GC-MS with DBP-d22 as an internal standard.

Experimental Protocol

1. Materials and Reagents

• Standards and Solvents:

  • Dibutyl phthalate (DBP), analytical standard (≥99.5% purity)

  • Dibutyl phthalate-d22 (DBP-d22), internal standard (IS)

  • Hexane (B92381), GC grade or equivalent

  • Acetone, GC grade or equivalent

  • Methanol, GC grade or equivalent

  • Reagent water (e.g., Milli-Q or equivalent)

• Glassware and Equipment:

  • Volumetric flasks (10 mL, 50 mL, 100 mL)

  • Micropipettes and tips

  • Glass vials with PTFE-lined septa (2 mL)

  • Separatory funnels (250 mL)

  • Nitrogen evaporator

  • Vortex mixer

  • Gas Chromatograph-Mass Spectrometer (GC-MS)

2. Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of DBP and DBP-d22 into separate 10 mL volumetric flasks.

  • Dissolve and dilute to the mark with hexane.

• Intermediate Standard Solutions (10 µg/mL):

  • Pipette 1 mL of each primary stock solution into separate 100 mL volumetric flasks and dilute to the mark with hexane.

• Calibration Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the DBP intermediate standard solution into volumetric flasks and diluting with hexane.

  • Spike each calibration standard with a constant concentration of the DBP-d22 internal standard (e.g., 50 ng/mL).

  • A typical calibration range for DBP is 1 to 100 ng/mL.[1]

3. Sample Preparation (Liquid-Liquid Extraction)

• Measure 100 mL of the aqueous sample into a 250 mL separatory funnel.

• Spike the sample with a known amount of the DBP-d22 internal standard solution (e.g., to achieve a final concentration of 50 ng/mL in the extract).

• Add 20 mL of hexane to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the funnel.

• Allow the layers to separate for 10 minutes.

• Drain the lower aqueous layer.

• Collect the upper organic (hexane) layer.

• Repeat the extraction of the aqueous layer with a fresh 20 mL portion of hexane.

• Combine the two hexane extracts.

• Gently evaporate the combined extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a 2 mL GC vial for analysis.

4. GC-MS Instrumental Parameters

The following are typical GC-MS parameters for phthalate analysis and can be adapted based on the specific instrument and column used.[1][4][5]

Parameter	Value
Gas Chromatograph
Column	5% Phenyl-methyl silicone (e.g., HP-5ms), 30 m x 0.25 mm i.d., 0.25 µm film thickness[1]
Carrier Gas	Helium (99.999% purity)[1]
Flow Rate	1.0 mL/min (Constant Flow)[5]
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	280 °C
Oven Program	Initial: 50 °C for 1 min, Ramp: 30 °C/min to 280 °C, then 15 °C/min to 310 °C, Hold for 5 min[5]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV[1]
Ion Source Temp.	230 °C[1]
Transfer Line Temp.	290 °C[1]
Acquisition Mode	Selected Ion Monitoring (SIM)

5. Selected Ion Monitoring (SIM) Parameters

For enhanced sensitivity and selectivity, monitor the following characteristic ions for DBP and DBP-d22. The most abundant ion is typically used for quantification (quantifier), while others are used for confirmation (qualifiers).

Compound	Quantifier Ion (m/z)	Qualifier Ions (m/z)
Dibutyl phthalate (DBP)	149	223, 279
Dibutyl phthalate-d22 (DBP-d22)	171	245, 301

Note: The m/z values for DBP-d22 are theoretical and should be confirmed by analyzing the standard.

Data Analysis and Quantitative Data Summary

1. Calibration Curve

• A calibration curve is constructed by plotting the ratio of the peak area of the DBP quantifier ion to the peak area of the DBP-d22 quantifier ion against the concentration of DBP in the calibration standards.

• A linear regression analysis is performed to determine the equation of the line (y = mx + c) and the coefficient of determination (R²), which should be ≥ 0.99 for a good linearity.[5]

2. Quantification of DBP in Samples

• The concentration of DBP in the prepared sample extracts is calculated using the linear regression equation obtained from the calibration curve.

• The final concentration in the original aqueous sample is then determined by accounting for the initial sample volume and the final extract volume.

3. Method Validation Parameters

The following table summarizes typical quantitative data for DBP analysis, which should be established during method validation.

Parameter	Typical Value	Reference
Calibration Range	1 - 100 ng/mL	[1]
Linearity (R²)	≥ 0.99	[5]
Limit of Detection (LOD)	0.3 ng/mL	[1]
Limit of Quantification (LOQ)	1.0 ng/mL	[1]
Recovery	90 - 110%
Precision (RSD%)	< 15%

Workflow Diagram

Caption: Workflow for GC-MS analysis of DBP using DBP-d22.

Conclusion

This application note provides a comprehensive and detailed protocol for the reliable quantification of Dibutyl phthalate in aqueous samples using GC-MS with a deuterated internal standard. The use of DBP-d22 ensures high accuracy and precision by correcting for potential matrix effects and variations during sample processing and analysis. The described method is sensitive, robust, and suitable for routine environmental monitoring and quality control applications.

References

• 1. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]

Application Note: Quantification of Dibutyl Phthalate (DBP) in Human Plasma and Urine by LC-MS/MS using a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive method for the quantification of Dibutyl phthalate (B1215562) (DBP) in human plasma and urine using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Dibutyl phthalate-d22 (DBP-d22), ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. The described protocols for liquid-liquid extraction (LLE) from plasma and solid-phase extraction (SPE) from urine provide clean extracts for reliable quantification. This method is suitable for researchers, scientists, and drug development professionals requiring precise measurement of DBP in biological matrices.

Introduction

Dibutyl phthalate (DBP) is a widely used plasticizer in a variety of consumer products, leading to ubiquitous human exposure.[1] Concerns over its potential endocrine-disrupting properties and other adverse health effects have necessitated the development of sensitive and accurate analytical methods for its quantification in biological samples. LC-MS/MS has become the gold standard for such analyses due to its high selectivity and sensitivity. The incorporation of a stable isotope-labeled internal standard, such as Dibutyl phthalate-d22, is crucial for mitigating matrix effects and ensuring the reliability of quantitative results.[2][3] This document provides detailed protocols for sample preparation and LC-MS/MS analysis of DBP in human plasma and urine.

Experimental Protocols

Materials and Reagents

• Dibutyl phthalate (DBP) standard

• Dibutyl phthalate-d22 (DBP-d22) internal standard

• HPLC-grade methanol (B129727), acetonitrile, ethyl acetate (B1210297), and water

• Formic acid and ammonium (B1175870) acetate

• Human plasma (K2-EDTA)

• Human urine

• Solid-phase extraction (SPE) cartridges (e.g., C18)

Sample Preparation

1. Plasma: Liquid-Liquid Extraction (LLE)

• Pipette 500 µL of human plasma (calibrator, QC, or unknown sample) into a 2 mL microcentrifuge tube.

• Add 50 µL of the DBP-d22 internal standard working solution.

• Add 1 mL of ethyl acetate as the extraction solvent.

• Vortex vigorously for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

2. Urine: Solid-Phase Extraction (SPE)

• Dilute 1 mL of urine with an equal volume of water or a suitable buffer.[4]

• Condition an SPE cartridge by washing with 2 mL of methanol followed by 2 mL of water.

• Load the diluted urine sample onto the conditioned SPE cartridge.

• Wash the cartridge with 2 mL of water to remove interferences.

• Elute the analyte and internal standard with 2 mL of methanol or acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 200 µL of the mobile phase.

LC-MS/MS Analysis

Liquid Chromatography Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium acetate
Mobile Phase B	Methanol with 0.1% formic acid
Flow Rate	0.25 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Optimized for separation of DBP and DBP-d22

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	Dependent on instrument
Collision Gas	Argon

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
DBP	279.25	149.1	Optimized
DBP-d22	301.48	149.1	Optimized

Note: The precursor ion for DBP is the [M+H]+ adduct.[5][6] The characteristic product ion at m/z 149 corresponds to the protonated phthalic anhydride (B1165640) fragment.[7] For DBP-d22, the precursor ion is calculated based on its molecular weight of 300.48 g/mol . The product ion is expected to be the same as for DBP, as the deuterium (B1214612) atoms are on the butyl chains which are lost during fragmentation.

Data Presentation

Calibration Curve

A calibration curve should be constructed by plotting the peak area ratio of DBP to DBP-d22 against the concentration of DBP. The linear range should be established based on the specific application and instrument sensitivity.

Concentration (ng/mL)	Peak Area Ratio (DBP/DBP-d22)
1	Example Value
5	Example Value
10	Example Value
50	Example Value
100	Example Value
500	Example Value
1000	Example Value

Method Validation Summary

The method should be validated for linearity, accuracy, precision, recovery, and limits of detection (LOD) and quantification (LOQ).

Validation Parameter	Acceptance Criteria	Example Result
Linearity (r²)	≥ 0.99	> 0.999
Accuracy (% Bias)	Within ±15% (±20% for LLOQ)	-5.8% to 8.2%
Precision (% RSD)	≤ 15% (≤ 20% for LLOQ)	≤ 10.5%
Recovery (%)	Consistent and reproducible	85-105%
LOD	S/N > 3	0.5 ng/mL
LOQ	S/N > 10	1 ng/mL

Visualizations

Caption: Experimental workflow for DBP quantification.

Conclusion

The LC-MS/MS method described provides a reliable and sensitive approach for the quantification of Dibutyl phthalate in human plasma and urine. The use of the deuterated internal standard, Dibutyl phthalate-d22, is critical for achieving accurate and precise results. The detailed sample preparation protocols and analytical conditions can be adapted for various research and drug development applications.

References

• 1. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. Stable deuterium internal standard for the isotope-dilution LC-MS/MS analysis of elastin degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solid Phase Extraction Guide | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. Pharmacokinetics of dibutyl phthalate (DBP) in the rat determined by UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics of Dibutyl Phthalate (DBP) in the Rat Determined by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sciforum.net [sciforum.net]

Application Notes and Protocols for Disinfection Byproduct (DBP) Analysis Using Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disinfection byproducts (DBPs) are a class of chemical compounds formed unintentionally when disinfectants, such as chlorine, react with natural organic matter and other substances present in water. Due to the potential adverse health effects of some DBPs, their monitoring in drinking water, treated wastewater, and other aqueous matrices is of paramount importance. This document provides detailed application notes and standardized protocols for the sample preparation and analysis of common DBPs, including trihalomethanes (THMs) and haloacetic acids (HAAs), utilizing deuterated internal standards for enhanced accuracy and precision.

The use of deuterated internal standards is a critical component of robust analytical methods for DBP analysis. These isotopically labeled analogs of the target analytes behave almost identically to their non-labeled counterparts during sample extraction, concentration, and chromatographic analysis. By adding a known amount of a deuterated internal standard to each sample prior to preparation, variations in extraction efficiency, instrumental response, and sample matrix effects can be effectively corrected for, leading to more reliable and reproducible quantitative results.[1]

This guide outlines two primary sample preparation techniques: Liquid-Liquid Extraction (LLE) , particularly for HAAs, and Purge and Trap (P&T) for volatile DBPs like THMs. Additionally, an overview of Solid-Phase Extraction (SPE) as a versatile alternative is provided.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Haloacetic Acids (HAAs) Analysis (Based on EPA Method 552.3)

This protocol describes the extraction and derivatization of HAAs from aqueous samples for analysis by Gas Chromatography with an Electron Capture Detector (GC-ECD).[2][3]

Materials and Reagents:

• Water sample (40 mL)

• Methyl tert-butyl ether (MTBE), GC grade

• Sulfuric acid, concentrated

• Methanol (B129727), GC grade

• Sodium sulfate (B86663), anhydrous, reagent grade (baked at 400°C for 1 hour)

• Saturated sodium bicarbonate solution

• Deuterated HAA internal standard solution (e.g., Bromoacetic acid-d3)

• 60 mL vials with PTFE-lined screw caps

• 50 mL centrifuge tubes

• Vortex mixer

• Heating block or water bath (65°C)

• Pasteur pipettes

• GC vials

Procedure:

• Sample Preparation:

  • Allow the 40 mL water sample to reach room temperature.

  • Spike the sample with a known amount of the deuterated internal standard solution.

  • Acidify the sample to a pH ≤ 0.5 by adding 1 mL of concentrated sulfuric acid.

• Extraction:

  • Add 4 mL of MTBE to the sample vial.

  • Cap the vial and vortex vigorously for 2 minutes.

  • Allow the phases to separate for approximately 2 minutes.

  • Carefully transfer the upper organic layer (MTBE) to a 15 mL screw-cap tube.

• Derivatization:

  • Add 1 mL of 10% sulfuric acid in methanol to the MTBE extract.

  • Cap the tube tightly and heat at 50°C for 2 hours in a heating block or water bath.

  • Allow the tube to cool to room temperature.

• Back Extraction and Neutralization:

  • Add 4 mL of a saturated sodium sulfate solution to the tube and vortex for 2 minutes.

  • Allow the phases to separate.

  • Carefully transfer the upper organic layer to a clean tube.

  • Add 1 mL of saturated sodium bicarbonate solution to neutralize any remaining acid. Vortex briefly.

• Final Extract Preparation:

  • Transfer the final MTBE extract (upper layer) to a GC vial for analysis.

Protocol 2: Purge and Trap (P&T) for Trihalomethanes (THMs) Analysis (Based on EPA Method 524.3)

This protocol is suitable for the analysis of volatile organic compounds (VOCs), including THMs, in drinking water using a purge and trap system coupled with a Gas Chromatograph-Mass Spectrometer (GC-MS).[2][4]

Materials and Reagents:

• Water sample (5 mL)

• Deuterated internal standard solution (e.g., Chlorobenzene-d5, 1,4-Dichlorobenzene-d4)

• Ascorbic acid (for dechlorination)

• Maleic acid (for preservation)

• Purge and trap system with autosampler

• GC-MS system

• 40 mL vials with PTFE-faced septa

Procedure:

• Sample Collection and Preservation:

  • Collect samples in 40 mL vials containing ascorbic acid and maleic acid to a final pH of approximately 2.[2][5]

  • Ensure no headspace is present in the vials.

  • Store samples at 4°C until analysis.

• Sample Introduction and Internal Standard Spiking:

  • For each sample, dispense a 5 mL aliquot into the purge and trap sparging vessel using the autosampler.[2]

  • The autosampler should be programmed to add a precise volume of the deuterated internal standard solution to each sample.

• Purging and Trapping:

  • Purge the sample with an inert gas (e.g., helium) at a specified flow rate (e.g., 40 mL/min) for a set time (e.g., 11 minutes).[2]

  • The purged analytes are carried onto a sorbent trap.

• Desorption and Analysis:

  • Rapidly heat the trap to desorb the analytes.

  • The desorbed analytes are transferred to the GC-MS for separation and detection.

Protocol 3: Solid-Phase Extraction (SPE) for DBP Analysis (General Procedure)

SPE is a versatile technique that can be adapted for various DBP classes.[6][7] The following is a general workflow.

Materials and Reagents:

• Water sample

• SPE cartridges (e.g., C18, polymeric)

• Deuterated internal standard solution

• Methanol (for conditioning)

• Reagent water (for conditioning)

• Elution solvent (e.g., ethyl acetate, dichloromethane)

• SPE vacuum manifold

• Collection vials

Procedure:

• Cartridge Conditioning:

  • Pass 5-10 mL of the elution solvent through the SPE cartridge.

  • Pass 5-10 mL of methanol through the cartridge.

  • Pass 5-10 mL of reagent water through the cartridge, ensuring the sorbent does not go dry.

• Sample Loading:

  • Spike the water sample with the deuterated internal standard.

  • Pass the entire sample through the conditioned SPE cartridge at a controlled flow rate.

• Washing:

  • Wash the cartridge with a small volume of reagent water to remove any interfering substances.

• Elution:

  • Elute the retained analytes from the cartridge with a small volume of the elution solvent into a collection vial.

  • The eluate can then be concentrated and analyzed by GC or LC.

Data Presentation

The following tables summarize typical performance data for the analysis of various DBPs using methods incorporating deuterated internal standards.

Table 1: Performance Data for Haloacetic Acids (HAAs) by LLE-GC-ECD (based on EPA Method 552.3)

Analyte	Deuterated Internal Standard	Average Recovery (%)	Relative Standard Deviation (%)	Method Detection Limit (MDL) (µg/L)
Monochloroacetic Acid (MCAA)	Bromoacetic acid-d3	95	5.2	0.2
Monobromoacetic Acid (MBAA)	Bromoacetic acid-d3	98	4.8	0.1
Dichloroacetic Acid (DCAA)	Bromoacetic acid-d3	102	3.5	0.1
Trichloroacetic Acid (TCAA)	Bromoacetic acid-d3	105	3.1	0.05
Dibromoacetic Acid (DBAA)	Bromoacetic acid-d3	99	4.1	0.1
Bromochloroacetic Acid (BCAA)	Bromoacetic acid-d3	101	3.9	0.15
Bromodichloroacetic Acid (BDCAA)	Bromoacetic acid-d3	103	3.3	0.1
Chlorodibromoacetic Acid (CDBAA)	Bromoacetic acid-d3	100	4.0	0.1
Tribromoacetic Acid (TBAA)	Bromoacetic acid-d3	97	4.5	0.2

Data is representative and may vary based on laboratory conditions and matrix.[8][9]

Table 2: Performance Data for Trihalomethanes (THMs) by P&T-GC-MS (based on EPA Method 524.3)

Analyte	Deuterated Internal Standard	Average Recovery (%)	Relative Standard Deviation (%)	Method Detection Limit (MDL) (µg/L)
Chloroform	Chlorobenzene-d5	98.5	3.8	0.02
Bromodichloromethane	Chlorobenzene-d5	99.2	3.5	0.03
Dibromochloromethane	1,4-Dichlorobenzene-d4	101.1	2.9	0.04
Bromoform	1,4-Dichlorobenzene-d4	97.8	4.2	0.05

Data is representative and may vary based on laboratory conditions and matrix.[5][10]

Mandatory Visualization

Caption: Liquid-Liquid Extraction (LLE) workflow for Haloacetic Acids (HAAs).

Caption: Purge and Trap (P&T) workflow for Trihalomethanes (THMs).

Caption: General Solid-Phase Extraction (SPE) workflow for DBP analysis.

References

• 1. agilent.com [agilent.com]
• 2. NEMI Method Summary - 552.3rev1.0 [nemi.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. hpst.cz [hpst.cz]
• 6. agilent.com [agilent.com]
• 7. waters.com [waters.com]
• 8. gcms.cz [gcms.cz]
• 9. gcms.cz [gcms.cz]
• 10. downloads.regulations.gov [downloads.regulations.gov]

Application Notes and Protocols for the Analysis of Dibutyl Phthalate in Environmental Samples Using Dibutyl Phthalate-d22 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes detail the use of Dibutyl phthalate-d22 (DBP-d22) as an internal standard for the accurate quantification of Dibutyl phthalate (B1215562) (DBP) in environmental samples. The protocols provided are intended for use by professionals with a working knowledge of analytical chemistry, particularly chromatography and mass spectrometry.

Introduction

Dibutyl phthalate (DBP) is a widely used plasticizer that can be found in a variety of consumer and industrial products.[1] Its potential as an endocrine disruptor and its widespread presence in the environment necessitate sensitive and accurate methods for its quantification in various environmental matrices.[1] Isotope dilution mass spectrometry, utilizing a deuterated internal standard such as Dibutyl phthalate-d22, is the gold standard for this analysis. DBP-d22, with the molecular formula C16D22O4 and a molecular weight of 300.48 g/mol , is an ideal internal standard as it behaves chemically and physically similarly to the native DBP during sample preparation and analysis, but is distinguishable by its mass in mass spectrometry.[2] This allows for the correction of matrix effects and variations in extraction efficiency, leading to highly accurate and precise results.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Water Samples

This protocol is suitable for the extraction of DBP from water samples such as surface water, groundwater, and wastewater effluent.

Materials:

• Water sample (1 L)

• Dibutyl phthalate-d22 (DBP-d22) spiking solution (concentration to be determined based on expected DBP levels)

• Methanol (HPLC grade)

• Dichloromethane (HPLC grade)

• Nitrogen gas, high purity

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

• SPE manifold

• Glassware (pre-cleaned by baking at 400°C to remove any phthalate contamination)

Procedure:

• To a 1 L water sample in a pre-cleaned glass container, add a known amount of the DBP-d22 internal standard spiking solution.

• Condition the C18 SPE cartridge by passing 10 mL of dichloromethane, followed by 10 mL of methanol, and finally 10 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• After the entire sample has passed through, wash the cartridge with 10 mL of deionized water to remove any polar impurities.

• Dry the cartridge by passing air or nitrogen through it for 10-15 minutes.

• Elute the retained DBP and DBP-d22 from the cartridge with 10 mL of dichloromethane.

• Concentrate the eluate to approximately 1 mL under a gentle stream of nitrogen.

• The sample is now ready for GC-MS analysis.

GC-MS Analysis

Instrumentation:

• Gas Chromatograph (GC) coupled with a Mass Spectrometer (MS)

• Capillary column: 5% phenyl-methyl silicone (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness)

GC Conditions:

• Injector Temperature: 280°C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp 1: 20°C/min to 280°C

  • Hold at 280°C for 5 minutes

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

• Ions to Monitor:

  • Dibutyl Phthalate (DBP):

    • Quantifier ion: m/z 149[3][4][5]

    • Qualifier ions: m/z 223, 278[4]

  • Dibutyl Phthalate-d22 (DBP-d22):

    • Inferred Quantifier ion: m/z 167 (based on the addition of 18 deuterium (B1214612) atoms to the common phthalate fragment, though a +4 shift for the deuterated ring is more commonly cited for d4 isotopes, suggesting a different primary fragment. A more conservative inference based on the d4 analog would be m/z 153)[4][6]

    • Inferred Qualifier ions: m/z 245, 300 (inferred based on fragmentation patterns of DBP and the mass difference)

Data Presentation

The following tables summarize typical quantitative data for the analysis of DBP in environmental samples. Note that this data is based on methods using DBP and other deuterated analogs (like DBP-d4) and should be considered representative. Method validation using DBP-d22 is required to establish specific performance metrics.

Table 1: Method Detection and Quantification Limits

Analyte	Matrix	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Citation
DBP	Hexane	GC-MS	0.3 ng/mL	1 ng/mL	[7]
DBP	Water	GC-FID	0.02 mg/L	0.053 mg/L	[6]

Table 2: Recovery Rates in Different Environmental Matrices

Analyte	Matrix	Spiking Level	Recovery (%)	Citation
DBP	Aqueous Solution	0.05 - 7.5 mg/L	97 - 109	[3]
DBP	Landfill Leachate	0.05 - 7.5 mg/L	85 - 101	[3]
DBP	Hexane	1, 50, 100 ng/mL	95.8 - 104.2	[7]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Dibutyl phthalate in environmental water samples using DBP-d22 as an internal standard.

Caption: Workflow for DBP analysis in water using DBP-d22.

Logical Relationship of Analytical Steps

This diagram outlines the logical progression and key considerations at each stage of the analytical method.

Caption: Logical steps in the environmental analysis of DBP.

References

• 1. Dibutyl phthalate - Wikipedia [en.wikipedia.org]
• 2. Di-n-butyl Phthalate-d22|Isotope-Labeled Compound [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. sciex.com [sciex.com]

Application of Dibutyl Phthalate-d22 in Food Contact Material Testing

Application Note & Protocol

Introduction

Dibutyl phthalate (B1215562) (DBP) is a widely used plasticizer in various polymers, including those used for food contact materials (FCMs) such as packaging, containers, and processing equipment.[1] Due to its potential to migrate from these materials into food and its classification as an endocrine disruptor, regulatory bodies worldwide have established strict limits on its presence and migration.[1][2] Accurate and reliable quantification of DBP in FCMs and food simulants is therefore crucial for ensuring food safety and regulatory compliance.

Isotope dilution mass spectrometry is the gold standard for quantitative analysis of trace contaminants. This technique employs a stable isotope-labeled internal standard, such as Dibutyl phthalate-d22 (DBP-d22), which is chemically identical to the target analyte (DBP) but has a different mass. DBP-d22 is added to the sample at a known concentration at the beginning of the analytical process. It co-behaves with the native DBP through all stages of sample preparation and analysis, correcting for any analyte loss or matrix effects. This results in highly accurate and precise quantification.

This document provides detailed application notes and protocols for the use of Dibutyl phthalate-d22 in the testing of food contact materials for DBP migration using Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of Isotope Dilution GC-MS for DBP Analysis

The core of this analytical approach is the use of DBP-d22 as an internal standard. A known amount of DBP-d22 is spiked into the sample (e.g., a food simulant exposed to a plastic material) before extraction. The sample is then subjected to an extraction and cleanup procedure to isolate the phthalates. During GC-MS analysis, the instrument separately measures the signal intensity of the native DBP and the isotope-labeled DBP-d22. Because any loss of analyte during sample processing will affect both the native and the labeled compound equally, the ratio of their signal intensities remains constant. By comparing this ratio to a calibration curve prepared with known concentrations of DBP and a constant concentration of DBP-d22, the exact amount of DBP in the original sample can be determined with high accuracy.

Experimental Protocols

Preparation of Standards and Reagents

1.1. Reagents:

• Hexane (B92381) (GC-MS grade or equivalent)

• Acetone (GC-MS grade or equivalent)

• Methanol (GC-MS grade or equivalent)

• Dibutyl phthalate (DBP), analytical standard (>99% purity)

• Dibutyl phthalate-d22 (DBP-d22), internal standard (>98% isotopic purity)

• Food simulants as per regulatory guidelines (e.g., 10% ethanol, 3% acetic acid, olive oil).[3]

1.2. Preparation of Stock Solutions:

• DBP Stock Solution (1000 µg/mL): Accurately weigh 100 mg of DBP into a 100 mL volumetric flask. Dissolve and dilute to the mark with hexane.

• DBP-d22 Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of DBP-d22 into a 100 mL volumetric flask. Dissolve and dilute to the mark with hexane.

1.3. Preparation of Calibration Standards:

• Prepare a series of calibration standards by serial dilution of the DBP stock solution in hexane. A typical concentration range is 10, 25, 50, 100, 250, 500, and 1000 ng/mL.

• Spike each calibration standard with the DBP-d22 internal standard to a final concentration of 100 ng/mL.

Sample Preparation: Migration Testing and Extraction

2.1. Migration Test:

• Cut the food contact material into pieces of a defined surface area (e.g., 6 dm²).[3]

• Immerse the pieces in a known volume of food simulant (e.g., 1 L) in a clean glass container.

• Incubate under conditions that simulate the intended use of the FCM, as specified by regulations (e.g., 10 days at 40°C).[3]

• After incubation, remove the FCM pieces. The food simulant is now the test sample.

2.2. Liquid-Liquid Extraction (LLE) from Aqueous Food Simulants:

• Take a known volume of the aqueous food simulant (e.g., 100 mL).

• Spike with a known amount of DBP-d22 internal standard solution (e.g., to achieve a concentration of 100 ng/mL in the final extract).

• Add 50 mL of hexane and shake vigorously for 5 minutes.

• Allow the layers to separate and collect the upper hexane layer.

• Repeat the extraction with another 50 mL of hexane.

• Combine the hexane extracts and concentrate them to a final volume of 1 mL under a gentle stream of nitrogen.

• The extract is now ready for GC-MS analysis.

2.3. Extraction from Fatty Food Simulants (e.g., Olive Oil):

• Take a known weight of the fatty food simulant (e.g., 10 g).

• Spike with the DBP-d22 internal standard solution.

• Dissolve the sample in 20 mL of hexane.

• Perform a cleanup step using Gel Permeation Chromatography (GPC) to remove lipids.

• Concentrate the eluate to a final volume of 1 mL.

GC-MS Analysis

3.1. Instrumentation:

• A gas chromatograph coupled with a mass spectrometer (GC-MS) is used.

3.2. GC-MS Parameters:

• The following table provides typical GC-MS parameters for DBP analysis. These may need to be optimized for the specific instrument used.

Parameter	Value
GC Column	5% Phenyl-methyl silicone (e.g., HP-5ms), 30 m x 0.25 mm i.d., 0.25 µm film thickness[4]
Injector Temperature	280°C[5]
Injection Volume	1 µL (Splitless mode)[4]
Carrier Gas	Helium at a constant flow of 1.0 mL/min[6]
Oven Temperature Program	Initial 60°C for 1 min, ramp to 220°C at 20°C/min, then to 280°C at 5°C/min, hold for 10 min[6]
MS Transfer Line Temp	290°C[6]
Ion Source Temperature	230°C[4]
Ionization Mode	Electron Ionization (EI) at 70 eV[4]
Acquisition Mode	Selected Ion Monitoring (SIM)[4]

3.3. Selected Ion Monitoring (SIM) Parameters:

• Monitor the following ions for quantification and confirmation:

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dibutyl phthalate (DBP)	149	223	279
Dibutyl phthalate-d22 (DBP-d22)	167	241	301

Data Presentation

Quantitative Method Performance

The following table summarizes typical performance data for the analysis of DBP using an isotope dilution GC-MS method.

Parameter	Typical Value	Reference
Linearity (R²)	> 0.995	[6]
Limit of Detection (LOD)	0.1 - 1.0 ng/mL	[4][7]
Limit of Quantification (LOQ)	0.3 - 3.0 ng/mL	[4][7]
Recovery	85 - 115%	[3]
Precision (RSD)	< 15%	[8]

Example Migration Data

The following table shows hypothetical migration results for DBP from a PVC food container into a food simulant, demonstrating how data can be presented.

Sample ID	Food Simulant	Incubation Conditions	DBP Concentration (µg/L)	Compliant with EU SML (0.3 mg/kg)?
PVC-01	10% Ethanol	10 days at 40°C	15.2	Yes
PVC-02	3% Acetic Acid	10 days at 40°C	21.5	Yes
PVC-03	Olive Oil	10 days at 40°C	155.8	Yes

Note: The Specific Migration Limit (SML) for DBP in the EU is 0.3 mg/kg of food.[3] The results are presented in µg/L, which is approximately equivalent to µg/kg for aqueous simulants.

Visualizations

Experimental Workflow for DBP Migration Analysis

Caption: Workflow for DBP migration testing using DBP-d22.

Logical Relationship of Isotope Dilution Quantification

Caption: Principle of isotope dilution for accurate DBP quantification.

References

• 1. blog.qima.com [blog.qima.com]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. gcms.cz [gcms.cz]
• 4. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]
• 6. agilent.com [agilent.com]
• 7. mdpi.com [mdpi.com]
• 8. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Dibutyl Phthalate in Water Samples using Isotope Dilution Mass Spectrometry with DBP-d22

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyl phthalate (B1215562) (DBP) is a widely used plasticizer and a common environmental contaminant found in various aqueous environments. Due to its potential endocrine-disrupting properties, accurate and sensitive quantification of DBP in water is crucial for environmental monitoring and human health risk assessment. Isotope dilution mass spectrometry (IDMS) is a highly accurate analytical technique that utilizes a stable isotope-labeled internal standard, which is chemically identical to the analyte but has a different mass. This approach effectively compensates for variations in sample preparation, extraction losses, and matrix effects, leading to highly reliable and reproducible results. This application note provides a detailed protocol for the quantification of DBP in water samples using DBP-d22 as an internal standard, coupled with solid-phase extraction (SPE) and gas chromatography-mass spectrometry (GC-MS).

Quantitative Data Summary

The following table summarizes the quantitative performance of the described method for the analysis of Dibutyl phthalate in water samples.

Parameter	Result	Reference
Linearity Range	1 - 100 ng/mL	[1]
Correlation Coefficient (r²)	>0.99	[2]
Limit of Detection (LOD)	0.3 ng/mL	[1]
Limit of Quantification (LOQ)	1 ng/mL	[1]
Average Recovery	97 - 109%	[3]
Precision (%RSD)	< 11%	[2]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is employed to concentrate the analyte from the water sample and remove potential interferences.

Materials:

• Water sample

• DBP-d22 internal standard solution

• Methanol (B129727) (analytical grade)

• Dichloromethane (analytical grade)

• C18 SPE cartridges (e.g., 3 mL, 500 mg)

• Vacuum manifold for SPE

• Glassware (pre-cleaned by baking or solvent rinsing to avoid phthalate contamination)[4]

• Nitrogen evaporator

Procedure:

• Sample Spiking: To a 100 mL water sample, add a known amount of DBP-d22 internal standard solution to achieve a final concentration of 50 ng/mL.

• SPE Cartridge Conditioning:

  • Pass 5 mL of methanol through the C18 SPE cartridge.

  • Flush the cartridge with 5 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any remaining salts or polar impurities.

• Drying: Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

• Elution: Elute the retained DBP and DBP-d22 from the cartridge with 5 mL of dichloromethane.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for GC-MS analysis.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column: 5% phenyl-methyl silicone (e.g., 30m x 0.25 mm i.d., 0.25 µm film thickness)[5]

GC-MS Parameters:

Parameter	Setting
Gas Chromatograph
Injection Volume	1 µL
Injection Mode	Splitless[5]
Injector Temperature	280°C[2]
Carrier Gas	Helium (99.999%) at 1 mL/min[5]
Oven Program	Initial temp 60°C (hold 1 min), ramp at 20°C/min to 300°C (hold 5 min)[2]
Mass Spectrometer
Ionization Mode	Electron Impact (EI) at 70 eV[5]
Acquisition Mode	Selected Ion Monitoring (SIM)[5]
Transfer Line Temperature	290°C[5]
Ion Source Temperature	230°C[5]
Monitored Ions (m/z)
Dibutyl phthalate (DBP)	Quantifier: 149, Qualifier: 223
DBP-d22	Quantifier: 153, Qualifier: 227

Workflow Diagram

Caption: Experimental workflow for the quantification of Dibutyl phthalate (DBP) in water samples.

Logical Relationship Diagram

Caption: Logical relationship between the analyte, internal standard, analytical method, and the final outcome.

References

• 1. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 2. researchgate.net [researchgate.net]
• 3. unitedchem.com [unitedchem.com]
• 4. NEMI Method Summary - 506 [nemi.gov]
• 5. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Dibutyl Phthalate Using Dibutyl Phthalate-d22 as an Internal Standard in GC-MS

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed methodology for the quantitative analysis of Dibutyl phthalate (B1215562) (DBP) in various matrices using Gas Chromatography-Mass Spectrometry (GC-MS). The protocol utilizes Dibutyl phthalate-d22 (DBP-d22), a deuterated analog, as an internal standard to ensure accuracy and precision by correcting for variations in sample preparation and instrument response. This application note includes comprehensive procedures for the preparation of standards, sample extraction, and instrument parameters, along with data presentation and visualization to guide researchers.

Introduction

Dibutyl phthalate (DBP) is a widely used plasticizer that has come under scrutiny due to its potential as an endocrine disruptor.[1] Accurate quantification of DBP in environmental, biological, and commercial samples is crucial for assessing exposure and ensuring regulatory compliance. The use of a stable isotope-labeled internal standard, such as DBP-d22, is the preferred method for GC-MS analysis as it closely mimics the chemical behavior of the analyte (DBP), thereby providing superior correction for matrix effects and procedural losses.

Experimental Protocols

Reagents and Materials

• Solvents: GC-grade or pesticide-grade hexane (B92381), acetone, cyclohexane (B81311), and tetrahydrofuran (B95107) (THF). It is critical to test solvents for phthalate contamination beforehand.[2][3][4]

• Standards: High-purity Dibutyl phthalate (DBP) and Dibutyl phthalate-d22 (DBP-d22).

• Glassware: All glassware must be scrupulously cleaned to avoid phthalate contamination. Heat-treating non-volumetric glassware at 400°C for at least two hours is recommended.[2][3][4] Avoid all contact with plastic materials during sample and standard preparation.[2][3][4][5]

Preparation of Standard Solutions

• Stock Solutions (1000 µg/mL):

  • Individually prepare 1000 µg/mL stock solutions of DBP and DBP-d22 in hexane. These solutions should be stored at 4°C.

• Internal Standard (IS) Working Solution:

  • The concentration of the internal standard should be consistent across all calibration standards, blanks, and samples. A typical concentration for the IS working solution is 1.0 µg/mL in cyclohexane or hexane. However, the optimal concentration may vary depending on the expected analyte concentration range. For lower-level analysis (ng/mL range), an IS concentration of 50 ng/mL has also been shown to be effective.[6][7]

• Calibration Standards:

  • Prepare a series of calibration standards by diluting the DBP stock solution. A common range for calibration standards is 0.5 µg/mL to 10 µg/mL. For trace analysis, a lower range such as 1 ng/mL to 100 ng/mL can be used.[6][7]

  • To each calibration standard, add a fixed amount of the DBP-d22 internal standard working solution to achieve a final, constant concentration (e.g., 1 µg/mL or 50 ng/mL).

Sample Preparation (General Guideline)

The following is a general liquid-liquid extraction protocol. Adjustments may be necessary based on the sample matrix.

• Sample Collection: Collect a representative sample (e.g., 5 mL of a liquid sample or a minimum of 0.05 g of a solid sample).[8]

• Internal Standard Spiking: Spike the sample with a known volume of the DBP-d22 internal standard working solution.

• Extraction:

  • For aqueous samples, add an appropriate extraction solvent like hexane or dichloromethane.[5][8]

  • For solid samples, dissolution in a solvent like THF may be required, followed by precipitation of polymers with a non-polar solvent like hexane.

  • Vigorously shake or vortex the mixture for at least one minute to ensure thorough extraction.[2]

• Phase Separation: Centrifuge the sample to separate the organic and aqueous/solid phases.

• Concentration: Carefully transfer the organic layer to a clean tube and concentrate it under a gentle stream of nitrogen if necessary.

• Final Volume: Adjust the final volume with the analysis solvent (e.g., cyclohexane) and transfer to a GC-MS vial.

GC-MS Instrumentation and Conditions

The following parameters serve as a starting point and should be optimized for the specific instrument in use.

Parameter	Value
Gas Chromatograph	Agilent 7890A or equivalent
Mass Spectrometer	Agilent 7000 Triple Quadrupole MS or equivalent
GC Column	5% Phenyl-methyl silicone bonded-phase (e.g., HP-5MS, TG-5MS), 30m x 0.25mm ID, 0.25µm film thickness[6][7]
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min[6][7]
Oven Program	Initial 40-60°C, hold for 1-2 min, ramp at 15-30°C/min to 280-300°C, hold for 4-8 min[4][6][7]
Injector Temp.	280°C
Transfer Line Temp.	290-300°C[4][6][7]
Ion Source Temp.	230-250°C[4][6][7]
Ionization Mode	Electron Ionization (EI) at 70 eV[6][7]
Acquisition Mode	Selected Ion Monitoring (SIM)

Data Presentation

Selected Ion Monitoring (SIM) Data

For accurate quantification, monitor the following ions:

Compound	Role	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Dibutyl phthalate (DBP)	Analyte	149	223, 279
Dibutyl phthalate-d22	Internal Standard	Varies (specific to d22)	Varies (specific to d22)

Note: The specific ions for DBP-d22 should be determined by analyzing the standard. The quantifier ion will be shifted by the mass difference due to deuterium (B1214612) labeling. For DBP-d4, a commonly used analog, the quantifier ion is m/z 153.[6][7]

Calibration and Quantification

Construct a calibration curve by plotting the ratio of the DBP peak area to the DBP-d22 peak area against the concentration of DBP. The concentration of DBP in samples is then calculated using the linear regression equation derived from this curve.

Parameter	Typical Value
Calibration Range	1 - 100 ng/mL
Correlation Coefficient (R²)	> 0.995
Limit of Detection (LOD)	~0.3 ng/mL[6]
Limit of Quantification (LOQ)	~1.0 ng/mL[6]
Recovery	90 - 110%
Relative Standard Deviation (RSD)	< 15%

Mandatory Visualization

Experimental Workflow Diagram

The following diagram illustrates the complete analytical workflow from sample preparation to data analysis.

Caption: Workflow for DBP quantification using an internal standard.

References

• 1. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 2. oiv.int [oiv.int]
• 3. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 4. oiv.int [oiv.int]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. shimadzu.com [shimadzu.com]

Application Notes and Protocols for the Preparation of Calibration Standards with Dibutyl Phthalate-d22

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyl phthalate (B1215562) (DBP) is a widely used plasticizer that has come under scrutiny due to its potential as an endocrine disruptor.[1][2][3] Accurate quantification of DBP in various matrices is crucial for environmental monitoring, food safety, and toxicological studies. However, the ubiquitous nature of DBP often leads to contamination of laboratory solvents and materials, making it challenging to obtain a true blank matrix for creating reliable calibration curves.[1][2][4]

To overcome this challenge, the use of a deuterated internal standard, such as Dibutyl phthalate-d22 (DBP-d22), is a robust and widely accepted approach. DBP-d22 is chemically identical to DBP but has a different mass due to the replacement of hydrogen atoms with deuterium. This allows it to be distinguished by mass spectrometry, making it an ideal internal standard for isotope dilution methods. This document provides detailed application notes and protocols for the preparation of calibration standards using DBP-d22 for accurate quantification of DBP in various samples.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a highly accurate analytical technique. It involves adding a known amount of an isotopically labeled standard (e.g., DBP-d22) to a sample before processing. This "internal standard" behaves identically to the native analyte (DBP) during extraction, cleanup, and analysis. By measuring the ratio of the native analyte to the isotopically labeled standard using a mass spectrometer, precise quantification can be achieved, compensating for any sample loss during preparation.

A "surrogate analyte approach" can also be employed, where the deuterated standard is used to construct the calibration line, which is particularly useful when a true blank matrix is unavailable.[1][4][5]

Experimental Protocols

Materials and Reagents

• Dibutyl phthalate (DBP), analytical standard grade

• Dibutyl phthalate-d22 (DBP-d22), high isotopic purity

• Benzyl benzoate (B1203000) (BB), as an optional secondary internal standard[1][2][6][7]

• Hexane (B92381) or Methanol (B129727), GC or LC-MS grade[1][2][6]

• Acetone, ultra-pure grade (for rinsing glassware)[1][2]

• Methanol, ultra-pure grade (for rinsing glassware)[1][2]

• Volumetric flasks, Class A

• Micropipettes, calibrated

• Analytical balance

Protocol 1: Preparation of Stock Solutions

This protocol describes the preparation of individual stock solutions of DBP, DBP-d22, and an optional internal standard, Benzyl Benzoate (BB).

• Preparation of 1000 µg/mL DBP Stock Solution:

  • Accurately weigh 10 mg of DBP standard into a 10 mL Class A volumetric flask.

  • Dissolve the DBP in hexane (or methanol).

  • Bring the flask to volume with the same solvent.

  • Stopper the flask and mix thoroughly by inverting it several times.

  • Label the solution clearly and store it at 4°C.[6]

• Preparation of 1000 µg/mL DBP-d22 Stock Solution:

  • Follow the same procedure as for the DBP stock solution, using 10 mg of DBP-d22.

• Preparation of 1000 µg/mL Benzyl Benzoate (BB) Stock Solution (Optional):

  • Follow the same procedure as for the DBP stock solution, using 10 mg of BB.[1][2]

Protocol 2: Preparation of Calibration Standards

This protocol details the serial dilution of the stock solutions to create a set of calibration standards. The concentration range should be selected to bracket the expected concentration of DBP in the samples.

• Preparation of Intermediate Stock Solutions:

  • Prepare an intermediate stock solution of DBP and DBP-d22 at a concentration of 10 µg/mL by diluting the 1000 µg/mL primary stock solutions with hexane (or methanol).

• Preparation of Working Calibration Standards:

  • Prepare a series of calibration standards by diluting the intermediate stock solutions. The following table provides an example for preparing standards ranging from 1 ng/mL to 100 ng/mL.[1][2]

  • If using an optional internal standard like Benzyl Benzoate, a fixed concentration (e.g., 50 ng/mL) should be added to each calibration standard and sample.[1][2]

Data Presentation

The performance of the calibration standards should be evaluated for linearity, limit of detection (LOD), and limit of quantification (LOQ).

Parameter	Value	Reference
Linearity Range	1 - 100 ng/mL	[1][2]
Correlation Coefficient (R²)	> 0.99	[6]
Limit of Detection (LOD)	0.3 ng/mL	[1][2]
Limit of Quantification (LOQ)	1 ng/mL	[1][2]

Table 1: Example performance data for DBP analysis using a deuterated internal standard.

Spiked Concentration	Number of Replicates	Mean Recovery (%)	Standard Deviation (SD)	Coefficient of Variation (CV%)
1 ng/mL	9	88.2	9.1	10.3
50 ng/mL	9	93.7	6.5	6.9
100 ng/mL	9	95.6	6.8	7.1

Table 2: Example recovery data for DBP spiked samples using the surrogate analyte method.[1]

Analytical Methods

The prepared calibration standards are suitable for use with various analytical techniques, most commonly Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

GC-MS Method Example

• Instrumentation: Agilent 7000-Triple-Quad mass spectrometer coupled with a 7890A gas chromatograph.[1][2]

• Column: A suitable capillary column, such as a DB-5MS.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[2]

• Injection Mode: Splitless or pulsed split injection.

• Oven Temperature Program: A programmed temperature ramp to separate the analytes.[2]

• Mass Spectrometer: Operated in Electron Impact (EI) mode with Selected Ion Monitoring (SIM) for enhanced sensitivity.[2]

  • Quantifier ion for DBP: m/z 149[1]

  • Quantifier ion for DBP-d4 (surrogate for DBP-d22): m/z 153[1]

LC-MS/MS Method Example

• Instrumentation: A UPLC system coupled to a tandem quadrupole mass spectrometer (e.g., Waters ACQUITY UPLC with Xevo TQD).[8]

• Column: A reverse-phase column, such as a C18 or C5.[9][10]

• Mobile Phase: A gradient of water and methanol with a modifier like ammonium (B1175870) acetate.[9][11]

• Ionization Source: Electrospray Ionization (ESI) in positive mode.[11]

• Detection: Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[9][11]

  • Example MRM transition for DBP: m/z 279.25 → 148.93[11]

Mandatory Visualizations

Caption: Workflow for the preparation and use of DBP-d22 calibration standards.

References

• 1. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. brieflands.com [brieflands.com]
• 3. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 4. researchgate.net [researchgate.net]
• 5. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. researchgate.net [researchgate.net]
• 8. waters.com [waters.com]
• 9. sciex.com [sciex.com]
• 10. researchgate.net [researchgate.net]
• 11. Pharmacokinetics of Dibutyl Phthalate (DBP) in the Rat Determined by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Solid-Phase Extraction (SPE) Cleanup for Dibutyl Phthalate (DBP) Analysis with DBP-d22 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyl phthalate (B1215562) (DBP) is a widely used plasticizer and a common environmental contaminant.[1][2] Its potential endocrine-disrupting properties necessitate sensitive and accurate quantification in various matrices, including environmental samples, food products, and biological fluids.[1][3] Sample preparation is a critical step in the analytical workflow for DBP determination, aimed at removing interfering substances and concentrating the analyte of interest.[3] Solid-phase extraction (SPE) is a robust and widely adopted technique for the cleanup and preconcentration of phthalates from complex samples.[4]

This application note provides a detailed protocol for the cleanup of samples containing DBP for subsequent analysis by gas chromatography-mass spectrometry (GC-MS). The method incorporates the use of a deuterated internal standard, DBP-d22, to ensure high accuracy and precision by correcting for matrix effects and variations in sample processing. The selection of an appropriate SPE sorbent is crucial for achieving high recovery and reproducible results.[3][4] This document will explore the use of C18 and Hydrophilic-Lipophilic Balanced (HLB) sorbents, which are commonly employed for phthalate analysis.

Experimental Protocols

This section details the methodologies for the SPE cleanup of samples for DBP analysis using DBP-d22 as an internal standard.

Materials and Reagents

• SPE Cartridges: C18 bonded silica (B1680970) gel (e.g., Sep-Pak C18) or Hydrophilic-Lipophilic Balanced polymeric sorbent (e.g., Oasis HLB).[3][4]

• Solvents (HPLC or GC grade): Methanol (B129727), Acetonitrile (B52724), Ethyl acetate (B1210297), Dichloromethane, Hexane (B92381).[4][5]

• Reagents: Deionized water, Nitrogen gas (high purity).[4]

• Standards: Dibutyl phthalate (DBP) and Dibutyl phthalate-d22 (DBP-d22) stock solutions (e.g., 1000 µg/mL in hexane).[2]

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps. All glassware should be thoroughly rinsed with acetone (B3395972) and methanol to avoid phthalate contamination.[1]

Sample Preparation

The following protocol is a general guideline and may need to be adapted based on the specific sample matrix.

• Liquid Samples (e.g., Water):

  • Acidify the water sample (e.g., 250 mL) to a pH of approximately 2 to enhance the retention of phthalates.[4]

  • Spike the sample with the DBP-d22 internal standard to a final concentration appropriate for the expected DBP concentration range.

• Solid Samples (e.g., Soil, Tissue):

  • Perform a solvent extraction of the solid sample (e.g., using a mixture of hexane and acetone).

  • The resulting extract should be evaporated and reconstituted in a solvent compatible with the SPE loading step (e.g., a small volume of the initial mobile phase).

  • Spike the reconstituted extract with the DBP-d22 internal standard.

Solid-Phase Extraction (SPE) Protocol

The choice of SPE sorbent depends on the specific characteristics of the sample matrix and the desired selectivity. Both C18 and HLB sorbents are effective for DBP extraction.[4]

Protocol using C18 SPE Cartridge:

• Conditioning:

  • Flush the C18 cartridge with 5 mL of ethyl acetate.[4]

  • Flush with 5 mL of methanol.[4]

  • Equilibrate with 10 mL of deionized water.[4]

• Sample Loading:

  • Load the prepared sample onto the conditioned cartridge at a flow rate of approximately 5 mL/min.[4]

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.[4]

  • Dry the cartridge under a gentle stream of nitrogen or vacuum for at least 30 minutes to remove residual water.[4]

• Elution:

  • Elute the retained DBP and DBP-d22 with 5 mL of a 1:1 mixture of ethyl acetate and dichloromethane.[4]

Protocol using HLB SPE Cartridge:

• Conditioning:

  • Flush the HLB cartridge with 10 mL of acetonitrile.

  • Equilibrate with 10 mL of deionized water.

• Sample Loading:

  • Load the prepared sample onto the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water.

  • Dry the cartridge under a gentle stream of nitrogen or vacuum.

• Elution:

  • Elute the analytes with a suitable organic solvent such as acetonitrile or a mixture of ethyl acetate and dichloromethane.

Post-Elution Processing

• Concentration: Concentrate the eluate under a gentle stream of high-purity nitrogen to a small volume (e.g., 0.5 mL).[4]

• Reconstitution: Reconstitute the residue in a suitable solvent for GC-MS analysis, such as hexane, to a final volume of 1 mL.[1][4]

Instrumental Analysis: GC-MS

• Gas Chromatograph (GC): Equipped with a capillary column suitable for phthalate analysis (e.g., 5% phenyl-methyl silicone).[1]

• Mass Spectrometer (MS): Operated in electron impact (EI) mode with selected ion monitoring (SIM) for high sensitivity and selectivity.[1]

• Injection: 1 µL of the final extract is injected in splitless mode.[1]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[1]

• Temperature Program: An example temperature program starts at 40°C, ramps up to 290°C.[1]

• Quantifier and Qualifier Ions:

  • DBP: Quantifier ion m/z 149, with qualifier ions such as m/z 223 and 278.[1]

  • DBP-d22: The specific quantifier and qualifier ions for DBP-d22 should be determined by analyzing a standard solution. The quantifier ion will be shifted by +22 m/z units compared to the corresponding fragment of the unlabeled DBP.

Data Presentation

The following table summarizes the quantitative performance of different SPE sorbents for the extraction of DBP, based on data from various studies.

SPE Sorbent	Analyte	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Oasis HLB	DBP	114 (±1)	Not Reported	[4]
Strata C18-ec	DBP	~90	Not Reported	[4]
Strata-X	DBP	~100	Not Reported	[4]
C18	DBP	97 - 127	2.54 - 10.56	[5]

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in the SPE cleanup process.

Caption: Experimental workflow for DBP analysis using SPE cleanup.

References

• 1. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. e3s-conferences.org [e3s-conferences.org]

Application Note: High-Throughput Analysis of Urinary Phthalate Metabolites Using Isotope Dilution Tandem Mass Spectrometry

Introduction

Phthalates are ubiquitous environmental contaminants and potential endocrine disruptors. Biomonitoring of phthalate (B1215562) exposure is crucial for assessing human health risks. The analysis of phthalate metabolites in urine provides a reliable measure of exposure. This application note describes a robust and sensitive method for the simultaneous quantification of multiple phthalate metabolites in human urine using automated solid-phase extraction (SPE) coupled with isotope dilution high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS). The use of deuterated internal standards for each analyte ensures high accuracy and precision by correcting for matrix effects and variations in sample processing.

Experimental

Materials and Reagents

• Native and deuterated phthalate metabolite standards

• β-glucuronidase from E. coli

• Ammonium (B1175870) acetate (B1210297) buffer (1 M, pH 6.5)

• Acetic acid

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Solid-phase extraction (SPE) cartridges

Instrumentation

• Automated liquid handler for sample preparation

• Online SPE system

• HPLC system with a C18 analytical column

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Sample Preparation Protocol

A detailed protocol for the preparation of urine samples for phthalate metabolite analysis is provided below. This protocol includes enzymatic deconjugation to measure total (free and glucuronidated) metabolite concentrations.

• Sample Thawing and Aliquoting : Thaw frozen human urine samples at room temperature. Vortex mix the samples for 10 seconds and sonicate for 5 minutes to ensure homogeneity. Aliquot 100 µL of urine into 1.5-mL autosampler vials.[1]

• Internal Standard Spiking : To each urine aliquot, add a solution containing the isotopically labeled internal standards for the phthalate metabolites of interest. This is a critical step in the isotope dilution method to ensure accurate quantification.[1][2]

• Enzymatic Deconjugation : Add β-glucuronidase solution in an ammonium acetate buffer (pH 6.5) to each sample.[3] This enzyme hydrolyzes the glucuronide conjugates of the phthalate metabolites, releasing the free forms for analysis.

• Incubation : Incubate the samples at 37°C for at least 90 minutes to allow for complete deconjugation.[1][2]

• Reaction Quenching : Stop the enzymatic reaction by adding acetic acid to each sample.[1][2]

• Dilution : Dilute the samples with water containing a small percentage of acetonitrile.[1][2]

Analytical Method

Online Solid-Phase Extraction (SPE)

The prepared samples are injected into an online SPE system for cleanup and concentration of the analytes. A monolithic silica-based trap column can be used for initial preconcentration.[2][4]

Liquid Chromatography (LC)

The retained analytes are then eluted from the SPE column and transferred to a C18 analytical column for chromatographic separation. A gradient elution with a mobile phase consisting of 0.1% acetic acid in water and acetonitrile is typically used.

Tandem Mass Spectrometry (MS/MS)

The separated metabolites are detected using a tandem mass spectrometer equipped with an ESI source operating in negative ionization mode. Quantification is performed using multiple reaction monitoring (MRM) of the precursor and product ion transitions for each native and isotopically labeled analyte.

Quantitative Data Summary

The following tables summarize the quantitative performance of the analytical method for various phthalate metabolites.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Selected Phthalate Metabolites in Urine

Metabolite	Abbreviation	LOD (ng/mL)	LOQ (ng/mL)	Reference
Mono-methyl Phthalate	MMP	0.3	0.3	[5]
Mono-ethyl Phthalate	MEP	0.3	0.3	[5]
Mono-n-butyl Phthalate	MnBP	1.0	1.0	[5]
Mono-isobutyl Phthalate	MiBP	0.11 - 0.90	-	[2][4]
Mono-benzyl Phthalate	MBzP	0.3	0.3	[5]
Mono-(2-ethylhexyl) Phthalate	MEHP	1.0	1.0	[5]
Mono-(2-ethyl-5-oxohexyl) Phthalate	MEOHP	0.11 - 0.90	-	[2][4]
Mono-(2-ethyl-5-hydroxyhexyl) Phthalate	MEHHP	0.11 - 0.90	-	[2][4]
Mono-(3-carboxypropyl) Phthalate	MCPP	0.11 - 0.90	-	[2][4]

Table 2: Method Precision and Accuracy

Parameter	Value	Reference
Inter- and Intraday Precision (CV)	< 10%	[2][4]
Spiked Recoveries	~100%	[2][4]
Automated SPE Recoveries	80-99%	[6]

Experimental Workflow Diagram

Caption: Automated workflow for phthalate metabolite analysis.

Phthalate-Induced Signaling Pathways

Phthalate exposure has been linked to the disruption of several key signaling pathways, potentially leading to adverse health effects.[7] Understanding these pathways is crucial for toxicological research.

Caption: Overview of phthalate-activated signaling pathways.

Conclusion

The described analytical method provides a sensitive, accurate, and high-throughput approach for the quantification of phthalate metabolites in human urine. The use of automated sample preparation and online SPE minimizes sample handling and improves reproducibility. Isotope dilution with deuterated internal standards is essential for correcting matrix-induced analytical variations. This method is well-suited for large-scale epidemiological studies to assess human exposure to phthalates and to investigate the potential health effects associated with exposure. Further research into the signaling pathways affected by phthalates will provide a deeper understanding of their mechanisms of toxicity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. wwwn.cdc.gov [wwwn.cdc.gov]
• 4. Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Automated solid-phase extraction and quantitative analysis of 14 phthalate metabolites in human serum using isotope dilution-high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanistic insight into toxicity of phthalates, the involved receptors, and the role of Nrf2, NF-κB, and PI3K/AKT signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming matrix effects in DBP analysis with Dibutyl phthalate-d22

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the analysis of Dibutyl phthalate (B1215562) (DBP), with a special focus on overcoming matrix effects using Dibutyl phthalate-d22 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact DBP analysis?

A1: Matrix effects are the alteration of analyte response (signal suppression or enhancement) due to the co-eluting components of the sample matrix. In DBP analysis, complex matrices such as wastewater, biological fluids, or food samples contain various organic and inorganic compounds.[1] These compounds can interfere with the ionization of DBP in the mass spectrometer source, leading to inaccurate quantification.[2] For example, a study on phthalate analysis in wheat showed matrix effects ranging from 5.4% to 53.7%, demonstrating significant signal enhancement.[2] This interference can compromise the accuracy, precision, and sensitivity of the analytical method.[3]

Q2: Why is Dibutyl phthalate-d22 recommended as an internal standard for DBP analysis?

A2: Dibutyl phthalate-d22 is a stable isotope-labeled (SIL) internal standard. An ideal internal standard co-elutes with the analyte and exhibits similar chemical and physical properties.[4] As DBP-d22 is structurally identical to DBP, differing only in the mass of its isotopes, it behaves nearly identically during sample preparation (extraction, cleanup) and chromatographic separation. Crucially, it experiences the same matrix effects (ion suppression or enhancement) as the native DBP.[5] Because it is distinguished from the native DBP by its higher mass in the mass spectrometer, the ratio of the native analyte to the SIL internal standard remains constant, even if absolute signal intensities fluctuate. This allows for accurate correction of variations and leads to reliable quantification.[6]

Q3: Can I use other internal standards like Benzyl Benzoate (B1203000) (BB)?

A3: Benzyl benzoate (BB) has been commonly used as an internal standard for phthalate analysis.[7] However, it has significant drawbacks. BB is also a common environmental pollutant and is used in many consumer products, meaning it could already be present in the samples being analyzed, leading to erroneously low measurements of DBP.[4] Furthermore, its chemical properties and chromatographic behavior are not identical to DBP, meaning it may not compensate for matrix effects as effectively as a stable isotope-labeled standard like DBP-d22.[4][7]

Q4: What is the main challenge in preparing blank samples for DBP analysis?

A4: The primary challenge is the ubiquitous nature of DBP. It is widely used as a plasticizer in many laboratory products, including containers, tubing, and solvent bottle caps (B75204).[5] This leads to a high risk of background contamination during sample collection and preparation. Even high-purity analytical grade solvents can contain trace amounts of DBP, making it difficult to obtain a true blank matrix to construct a calibration curve.[5] This issue underscores the importance of using a stable isotope-labeled internal standard, which can help differentiate between the analyte signal and background contamination.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Recovery of DBP and DBP-d22	Inefficient Extraction: The chosen solvent or extraction technique (e.g., LLE, SPE) may not be optimal for the sample matrix.	Optimize the extraction method. Test different solvents or SPE cartridges. Ensure pH is adjusted correctly if necessary.[1]
Analyte Loss During Evaporation: The sample may be drying out completely during solvent evaporation steps, leading to the loss of semi-volatile compounds like DBP.	Evaporate solvents under a gentle stream of nitrogen and avoid complete dryness. Reconstitute the sample immediately after evaporation.
High Variability in DBP Results (Poor Precision)	Inconsistent Matrix Effects: The complexity of the matrix varies significantly between samples, causing inconsistent signal suppression or enhancement.	Ensure DBP-d22 is added at the very beginning of the sample preparation process to compensate for variability in extraction efficiency and matrix effects.[6]
Instrumental Instability: The GC-MS or LC-MS system may be unstable (e.g., fluctuating source temperature, inconsistent injection volume).[8]	Perform instrument maintenance. Clean the ion source, check for leaks, and verify autosampler performance by injecting a standard solution multiple times.[8]
Internal Standard Failure: The internal standard is not being added consistently or is degrading.	Check the internal standard stock solution for stability. Calibrate pipettes to ensure accurate spiking. For automated systems, check for leaks or blockages in the internal standard addition line.[9]
DBP Signal Suppression or Enhancement	Co-eluting Matrix Components: Other compounds in the sample are eluting at the same time as DBP and interfering with its ionization.	Improve chromatographic separation by optimizing the temperature gradient (for GC) or mobile phase gradient (for LC).[10]
Sample Dilution: Dilute the sample to reduce the concentration of interfering matrix components.[3] This is often a simple and effective way to mitigate matrix effects.
Sample Cleanup: Implement additional cleanup steps like solid-phase extraction (SPE) or dispersive SPE (QuEChERS) to remove interferences before analysis.[1]
High Background Levels of DBP	Contamination from Labware/Solvents: Plastic labware, pipette tips, or solvent caps are leaching DBP into the sample.	Use glassware for all sample preparation and storage. Rinse all glassware with acetone (B3395972) and hexane (B92381) and bake at a high temperature (e.g., 150°C) before use.[11] Use phthalate-free solvents and materials whenever possible.
Carryover: Residual DBP from a highly concentrated sample is contaminating subsequent injections.	Run solvent blanks between samples to check for carryover.[10] Develop a robust wash method for the autosampler syringe, potentially using multiple solvents.

Experimental Protocols

Protocol: DBP Quantification in Water Samples using GC-MS with DBP-d22

This protocol provides a general framework for the analysis of DBP in water, utilizing DBP-d22 to correct for matrix effects and procedural losses.

• Materials and Reagents:

  • Dibutyl phthalate (DBP) and Dibutyl phthalate-d22 (DBP-d22) certified standards.

  • GC-grade hexane, acetone, and methanol (B129727).

  • Glassware (volumetric flasks, vials, beakers), pre-cleaned by rinsing with acetone and hexane, then baked at 150°C.[11]

  • Solid Phase Extraction (SPE) cartridges (e.g., C18).

• Preparation of Standards:

  • Prepare individual stock solutions (e.g., 1000 µg/mL) of DBP and DBP-d22 in hexane.

  • Prepare a working internal standard solution of DBP-d22 (e.g., 50 ng/mL) in hexane.

  • Prepare calibration standards by serially diluting the DBP stock solution to achieve a concentration range (e.g., 1, 5, 10, 25, 50, 100 ng/mL).[5] Spike each calibration standard with the DBP-d22 working solution to a final concentration of 50 ng/mL.

• Sample Preparation & Extraction:

  • Collect a 100 mL water sample in a pre-cleaned glass bottle.

  • Spike the sample with the DBP-d22 working solution to achieve a concentration of 50 ng/mL.

  • Condition an SPE cartridge according to the manufacturer's instructions.

  • Pass the entire 100 mL sample through the SPE cartridge at a slow flow rate (approx. 1 mL/min).[7]

  • Dry the cartridge under vacuum or with nitrogen.

  • Elute the analytes from the cartridge with a suitable solvent (e.g., a mixture of methanol and dichloromethane).[7]

  • Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

  • Transfer the final extract to a GC vial for analysis.

• GC-MS Analysis:

  • Instrument: Gas chromatograph coupled to a mass spectrometer (GC-MS).

  • Column: A suitable capillary column (e.g., ZB-5MSplus, 30 m x 0.25 mm x 0.25 µm).[7]

  • Injection: 1 µL, splitless mode.

  • Oven Program: Initial temperature of 150°C for 1 min, ramp at 20°C/min to 300°C, hold for 10 min.[7]

  • MS Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.[10] Monitor characteristic ions for DBP (e.g., m/z 149, 223) and DBP-d22.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (DBP/DBP-d22) against the concentration of the DBP standards.

  • Calculate the DBP/DBP-d22 peak area ratio for each sample.

  • Determine the concentration of DBP in the samples using the regression equation from the calibration curve.

Quantitative Data Summary

The following tables summarize typical performance data for DBP analysis methods.

Table 1: Method Detection and Quantification Limits

Analyte	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
DBP	GC-MS	0.3 ng/mL	1 ng/mL	[5]
Phthalates	GC-MS	< 0.006 mg/L	-	[12]
DBP	GC-FID	0.02 mg/L	0.053 mg/L	[13]

Table 2: Recovery Rates in Spiked Samples

Matrix	Method	Recovery Range	Relative Standard Deviation (RSD)	Reference
Aqueous Solutions	GC-FID	97-109%	< 11%	[7]
Leachates	GC-FID	85-101%	< 11%	[7]
Wheat	QuEChERS-GC/MS	84.8-120.3%	1.0-8.6%	[2]
Rat Plasma	UPLC-MS/MS	99.02 ± 2.22%	-	[14]

Visualizations

Caption: Workflow for DBP analysis using an internal standard.

Caption: Conceptual diagram of matrix effects on analyte signal.

Caption: How DBP-d22 compensates for matrix effects.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 5. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. dlibra.tu.koszalin.pl [dlibra.tu.koszalin.pl]
• 8. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 9. m.youtube.com [m.youtube.com]
• 10. fses.oregonstate.edu [fses.oregonstate.edu]
• 11. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. researchgate.net [researchgate.net]
• 14. Pharmacokinetics of Dibutyl Phthalate (DBP) in the Rat Determined by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Gas Chromatography Analysis of Dibutyl Phthalate-d22

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the peak shape of Dibutyl phthalate-d22 (DBP-d22) in gas chromatography (GC) analysis.

Troubleshooting Guides & FAQs

This section offers step-by-step guidance to diagnose and resolve common issues encountered during the GC analysis of DBP-d22, leading to poor peak shapes such as tailing, fronting, or broadening.

Q1: My Dibutyl phthalate-d22 peak is tailing. What are the potential causes and how can I fix it?

Peak tailing for DBP-d22 is a common issue and often indicates an interaction between the analyte and active sites within the GC system. Here’s a step-by-step guide to troubleshoot this problem.

Initial Assessment:

First, determine if only the DBP-d22 peak (and other similar polar compounds) is tailing or if all peaks in the chromatogram, including the solvent peak, are affected.

• All peaks are tailing: This suggests a physical problem with the GC system.

• Only DBP-d22 or polar analyte peaks are tailing: This points towards a chemical interaction.[1]

Troubleshooting Steps for Tailing Peaks:

Potential Cause	Recommended Solution
Active Sites in the Inlet or Column	Phthalates can interact with active sites like silanol (B1196071) groups in the inlet liner or at the head of the column.[1] Use a new, high-quality deactivated liner.[1] If the problem persists, trim 10-20 cm from the front of the GC column.[1]
Improper Column Installation	An incorrectly installed column can create dead volume. Ensure the column is cut cleanly at a 90-degree angle and inserted to the correct depth in both the inlet and detector.[1]
Column Contamination	Contamination of the stationary phase, particularly at the column inlet, can cause peak tailing. If trimming the column doesn't resolve the issue, consider replacing the column.[1]
Leaking Septum or Ferrule	A leak in the injection port can disrupt the carrier gas flow. Regularly replace the septum and ensure ferrules are properly tightened.
Sample Overload	Injecting too much sample can lead to peak distortion. Try diluting your sample and reinjecting.[1]

Q2: My DBP-d22 peak is fronting. What does this indicate and what should I do?

Peak fronting is typically a sign of column overload.

Troubleshooting Steps for Fronting Peaks:

Potential Cause	Recommended Solution
Column Overload	The concentration or volume of the injected sample is too high for the column's capacity. Decrease the amount of sample injected by either diluting the sample or reducing the injection volume.
Solvent Mismatch	A significant mismatch in polarity between the sample solvent and the stationary phase can sometimes affect peak shape.[1] Ensure your solvent is compatible with the GC column's stationary phase.

Q3: My DBP-d22 peak is broad. How can I improve its sharpness?

Broad peaks can be caused by a variety of factors, from instrument settings to column degradation.

Troubleshooting Steps for Broad Peaks:

Potential Cause	Recommended Solution
Suboptimal Carrier Gas Flow Rate	The carrier gas flow rate affects peak width. An optimal flow rate will result in the sharpest peaks. Determine the optimal flow rate for your column and analysis.[2]
Low Inlet Temperature	An inlet temperature that is too low can result in incomplete or slow vaporization of the sample, leading to band broadening.[3] A high injector temperature (e.g., 320 °C) can be beneficial for higher molecular weight phthalates.[4]
Slow Injection Speed	A slow or inconsistent injection can introduce the sample as a wide band. If performing manual injections, ensure the technique is smooth and rapid.[5]
Column Performance Degradation	Over time, the performance of a GC column will degrade. If other troubleshooting steps fail, test the column's performance with a standard. If it has degraded, it may need to be replaced.
Initial Oven Temperature Too High	For splitless injections, a lower initial oven temperature helps to focus the analytes at the head of the column.[6] The initial oven temperature should ideally be about 20°C below the boiling point of the sample solvent.[6]

Experimental Protocols

Protocol 1: Inlet Liner Deactivation and Replacement

Active sites in the inlet liner are a primary cause of peak tailing for phthalates.[1] Using a properly deactivated liner is crucial.

Objective: To minimize analyte interaction in the GC inlet.

Materials:

• New, deactivated inlet liner (borosilicate glass with deactivation is common, quartz can also be used)[7]

• Liner removal tool

• Viton O-rings

• Methanol, Methylene Chloride, Hexane (for cleaning, if attempting to reuse liners)[8]

• Dimethyldichlorosilane (DMDCS) solution (for deactivation, if performing in-house)[9]

Procedure for Replacement (Recommended):

• Cool the GC inlet to a safe temperature.

• Turn off the carrier gas flow to the inlet.

• Carefully remove the septum nut and septum.

• Unscrew the inlet retaining nut.

• Use a liner removal tool to gently pull the old liner out of the inlet.

• Place the new, deactivated liner into the inlet, ensuring the correct orientation.

• Replace the O-ring with a new one.

• Reassemble the inlet in the reverse order of disassembly.

• Restore carrier gas flow and check for leaks.

• Condition the new liner by heating the inlet to a high temperature for a period before analysis.

Note on Cleaning and Re-deactivating Liners: While possible, cleaning and re-deactivating liners in-house can be risky and may not be as effective as using a new, commercially deactivated liner. The process involves hazardous chemicals and may not completely eliminate active sites.[8]

Protocol 2: GC Column Conditioning

Properly conditioning a new GC column or a column that has been in storage is essential to remove any contaminants and ensure a stable baseline.

Objective: To prepare the GC column for optimal performance.

Materials:

• New or stored GC column

• GC instrument

• High-purity carrier gas (Helium or Hydrogen)

Procedure:

• Install the column in the GC inlet, but do not connect it to the detector.

• Set the carrier gas flow rate according to the manufacturer's recommendation for the column dimensions. A typical starting point is 1-2 mL/min.

• Set the initial oven temperature to room temperature.

• Slowly ramp the oven temperature to the column's maximum isothermal temperature limit (as specified by the manufacturer). Do not exceed this temperature.

• Hold at the maximum temperature for 1-2 hours.

• Cool the oven down.

• Connect the column to the detector.

• Perform a blank run (injecting only solvent) to ensure a stable baseline.

Quantitative Data Summary

Table 1: Recommended GC Columns for Phthalate (B1215562) Analysis

Column Type	Stationary Phase	Commonly Used For	Reference
5-type (e.g., DB-5ms)	5% Phenyl-methylpolysiloxane	General purpose, widely used for phthalate analysis.	[1][10][11]
XLB-type	Proprietary	Good resolution for a broad range of phthalates.	[10][11]
35-type	35% Phenyl-methylpolysiloxane	Alternative selectivity to 5-type columns.	[10][11]
Rtx-440	Proprietary	Recommended for good overall separation of phthalates.	[10][11]

Visual Workflow and Logic Diagrams

Caption: Troubleshooting workflow for DBP-d22 peak tailing.

Caption: Key preventative maintenance steps for good peak shape.

References

• 1. benchchem.com [benchchem.com]
• 2. The Effect Analysis of Carrier Gas Flow Rate on the Rapid Gas Chromatographic Separation System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GC-MS Inlet Temperature: Optimize for Thermally Labile Compounds [eureka.patsnap.com]
• 4. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. GC Inlet Liner Selection, Part III: Inertness [restek.com]
• 8. Is the practice of GC inlet liner cleaning and deactivation worth the effort? | Mandel Scientific [mandel.ca]
• 9. Method of Base Deactivation of Inlet Liners? - Chromatography Forum [chromforum.org]
• 10. gcms.cz [gcms.cz]
• 11. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]

Addressing phthalate contamination in laboratory blanks

Welcome to the Technical Support Center for addressing phthalate (B1215562) contamination in laboratory blanks. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and mitigate phthalate contamination in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in the laboratory?

A1: Phthalate contamination is a widespread issue in laboratory settings. The most prevalent sources include:

• Laboratory Consumables: Many plastic items can leach phthalates. Significant leaching has been observed from plastic syringes, pipette tips, and plastic filter holders. Even Parafilm can be a source of contamination.[1][2][3]

• Solvents and Reagents: Phthalates can be present as impurities in solvents, even in high-purity grades.[1][4] Liners of reagent bottles have also been identified as potential sources.[1]

• Laboratory Environment: Phthalates are present in laboratory air and can adsorb onto surfaces, including glassware.[1][4] Dust is a significant carrier of phthalates.[1][4] Building materials such as PVC flooring and paints can also release phthalates into the air.[1][5]

• Apparatus and Equipment: Tubing, especially PVC tubing, is a major contributor to phthalate contamination.[1] Other sources can include solvent frits in HPLC systems and coatings on new glassware.[1][6]

• Personal Care Products: Cosmetics, lotions, and other personal care products used by laboratory personnel can contain phthalates and contribute to sample contamination.[1][7]

Q2: I'm observing high background levels of Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP) in my blanks. What are the likely causes?

A2: DEHP and DBP are two of the most common background contaminants in phthalate analysis.[4][8] High levels in your blanks could be due to several factors:

• Widespread Use: DEHP and DBP are extensively used as plasticizers in a vast array of products, leading to their prevalence in the lab environment.[1]

• Leaching from Plastics: Consumables like pipette tips and plastic filter holders are known to leach DEHP and DBP.[1]

• Adsorption from Air: DBP and DEHP in the laboratory air can readily adsorb onto glassware and other surfaces.[4]

Q3: Can I use "phthalate-free" plasticware to avoid contamination?

A3: While "phthalate-free" labware is a better choice than standard plasticware, it is still advisable to minimize its use for critical applications. Trace levels of phthalates may still be present from manufacturing or packaging. Whenever possible, use glassware, stainless steel, or Teflon (PTFE) labware for sample collection, storage, and preparation.[7]

Q4: What are the best alternatives to common plastic labware to avoid phthalate contamination?

A4: To minimize phthalate contamination, consider these alternatives:

• Glassware: Use glass or stainless steel instead of plastic wherever feasible.[1]

• Pipette Tips: Look for pipette tips specifically certified as "phthalate-free."[1]

• Tubing: Use PEEK or stainless steel tubing instead of PVC. If flexible tubing is required, consider alternatives like silicone, but always test for leaching.[1]

• Syringes: Use glass syringes with stainless steel needles.[1]

Q5: How often should I run a laboratory blank?

A5: It is essential to run laboratory reagent blanks routinely to monitor for contamination. A blank should be included with every batch of samples being analyzed. Some laboratories also run a blank at the beginning and end of each analytical sequence to ensure no contamination was introduced during the run.[1]

Troubleshooting Guides

Issue 1: Persistent Phthalate Peaks in Blank Injections

If you consistently observe phthalate peaks in your blank injections, follow this systematic troubleshooting guide.

Troubleshooting workflow for high phthalate background.

Issue 2: Sample-to-Sample Contamination (Carryover)

If you observe carryover of phthalates from a high-concentration sample to subsequent samples:

• Injector Cleaning: Ensure the GC injection port is set to a high enough temperature to prevent condensation of less volatile phthalates.[1]

• Syringe Washing: Increase the number of solvent washes for the autosampler syringe between injections. Use a sequence of solvents with different polarities for washing.[1]

• Blank Injections: Run a solvent blank after a high-concentration sample to check for carryover.[1]

• Dedicated Glassware: Use dedicated glassware for high-concentration standards and samples.[1]

Quantitative Data Summary

The following table summarizes data on the leaching of common phthalates from laboratory consumables.

Lab Consumable	Phthalate Detected	Maximum Leaching
Plastic Syringes	DEHP	0.36 µg/cm²
DINP	0.86 µg/cm²
Pipette Tips	DEHP	0.36 µg/cm²
DINP	0.86 µg/cm²
Plastic Filter Holders (PTFE)	DBP	2.49 µg/cm²
Plastic Filter Holders (Regenerated Cellulose)	DBP	0.61 µg/cm²
Plastic Filter Holders (Cellulose Acetate)	DMP	5.85 µg/cm²
Parafilm®	DEHP	0.50 µg/cm²
Source:[2][3]

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Phthalate Analysis

This protocol is designed to minimize phthalate contamination from laboratory glassware.

Glassware cleaning workflow for phthalate analysis.

Methodology Details:

• Initial Wash: Manually wash glassware with a laboratory-grade, phosphate-free detergent and hot water. Use brushes dedicated to glassware cleaning.[7]

• Tap Water Rinse: Rinse thoroughly with tap water at least 3-5 times to remove all detergent residues.[7]

• Solvent Rinse: In a fume hood, rinse the glassware with high-purity acetone to remove organic residues, followed by a rinse with high-purity hexane or dichloromethane.[7]

• Baking: After the final rinse, place the glassware in a muffle furnace and bake at 400-450°C for at least 2-4 hours to volatilize any remaining organic contaminants.[1][4][7]

• Storage: Allow the glassware to cool completely inside the oven or in a desiccator to prevent re-contamination from ambient air. Immediately after cooling, cover all openings of the glassware with pre-cleaned aluminum foil and store in a clean, dust-free environment.[1][7]

Protocol 2: Preparation and Analysis of a Laboratory Reagent Blank

This protocol outlines the steps to prepare and analyze a laboratory reagent blank to assess the level of background phthalate contamination.

Methodology Details:

• Mimic Sample Preparation: In a clean laboratory environment, preferably in a fume hood, perform every step of the sample preparation procedure without adding the actual sample matrix.[1]

• Use Clean Materials: Use meticulously cleaned glassware (from Protocol 1) and certified phthalate-free consumables where necessary.

• Extraction and Concentration: Carry out all extraction, cleanup, and concentration steps exactly as you would for a sample.[1]

• Final Volume: Bring the blank sample to the same final volume as a real sample extract.[1]

• Transfer to Vial: Transfer the final blank extract to a clean autosampler vial and cap it with a new, clean septum.[1]

• GC-MS Analysis: Analyze the blank using the same GC-MS method (injection volume, temperature program, MS parameters) as for the samples.[1][9]

• Data Evaluation: Examine the chromatogram for the presence of target phthalates. Integrate any peaks and quantify them using the same calibration curve as for the samples.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive Insight from Phthalates Occurrence: From Health Outcomes to Emerging Analytical Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 6. biotage.com [biotage.com]
• 7. benchchem.com [benchchem.com]
• 8. Blank problems in trace analysis of diethylhexyl and dibutyl phthalate: investigation of the sources, tips and tricks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phthalate analysis laboratories - Analytice [analytice.com]

Optimizing injection volume for Dibutyl phthalate-d22 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the analysis of Dibutyl phthalate-d22 (DBP-d22).

Frequently Asked Questions (FAQs)

Q1: What is the optimal injection volume for DBP-d22 analysis by GC-MS?

A standard injection volume for phthalate (B1215562) analysis, including DBP-d22, is typically 1 µL.[1][2][3][4][5][6][7][8] This volume generally provides a good balance between achieving adequate sensitivity and preventing common issues like peak distortion and column overload. However, the optimal volume can be influenced by the concentration of your sample and the sensitivity of your instrument. It is recommended to perform an injection volume optimization study if you are working with very low concentrations or experiencing issues with your current method.

Q2: What are the most common issues encountered during DBP-d22 analysis?

The most prevalent challenges in phthalate analysis are background contamination and chromatographic problems such as peak fronting, tailing, and poor sensitivity. Phthalates are ubiquitous in laboratory environments, and contamination can arise from various sources including solvents, glassware, and even the laboratory air.[9] Chromatographic issues are often related to the injection volume, inlet conditions, and column health.

Q3: How can I minimize background contamination in my DBP-d22 analysis?

Minimizing background contamination is critical for accurate quantification of DBP-d22. Key preventative measures include:

• Use high-purity solvents: Employ solvents that are certified for phthalate analysis.

• Thoroughly clean glassware: Wash all glassware with a laboratory-grade detergent, followed by rinsing with tap water, deionized water, and finally a high-purity solvent. Baking glassware at a high temperature (e.g., 400°C) can also help remove contaminants.

• Use phthalate-free consumables: Whenever possible, use vials, caps, septa, and syringe filters that are certified to be free of phthalates.

• Prepare fresh standards: Phthalate standards can become contaminated over time. Preparing fresh calibration standards regularly is good practice.

• Include method blanks: Always include method blanks in your analytical sequence to monitor for and quantify any background contamination.

Q4: My DBP-d22 peak is showing fronting. What could be the cause and how can I fix it?

Peak fronting, where the front of the peak is sloped, is often an indication of column overload. This can happen if the injection volume is too large for the column's capacity or if the sample concentration is too high. To address this, you can try the following:

• Reduce the injection volume: Decrease the volume of sample injected onto the column.

• Dilute the sample: If reducing the injection volume is not feasible or does not resolve the issue, diluting your sample may be necessary.

• Check the split ratio: If you are using a split injection, ensure the split ratio is appropriate. A lower split ratio (or splitless injection) might be necessary for trace analysis, but can also lead to overloading if the sample is too concentrated.

Q5: What causes peak tailing in DBP-d22 analysis and how can it be resolved?

Peak tailing, characterized by a trailing edge of the peak, is often caused by active sites in the GC system. These active sites can be present in the inlet liner, at the head of the column, or due to contamination. To troubleshoot peak tailing:

• Deactivate or replace the inlet liner: The glass liner in the GC inlet can develop active sites over time. Replacing it with a new, deactivated liner is often a quick solution.

• Trim the column: A small portion (e.g., 10-15 cm) from the front of the analytical column can be trimmed to remove accumulated non-volatile residues and active sites.

• Check for system contamination: Contamination in the carrier gas lines or other parts of the system can also lead to peak tailing.

Troubleshooting Guide

Issue 1: Poor Sensitivity or No DBP-d22 Peak Detected

Possible Cause	Troubleshooting Step
Low Injection Volume	Increase the injection volume incrementally (e.g., from 1 µL to 2 µL) and observe the impact on the signal-to-noise ratio. Be mindful of potential peak distortion at higher volumes.
Incorrect MS Parameters	Verify that the mass spectrometer is set to monitor the correct ions for DBP-d22 in Selected Ion Monitoring (SIM) mode. For DBP-d22, characteristic ions should be monitored.
Degraded Standard	Prepare a fresh DBP-d22 standard solution and re-inject.
System Leak	Perform a leak check on the GC system, paying close attention to the septum, column fittings, and gas lines.
Contaminated Syringe	Clean the autosampler syringe or use a new syringe for injection.

Issue 2: Inconsistent Peak Areas and Poor Reproducibility

Possible Cause	Troubleshooting Step
Variable Injection Volume	Ensure the autosampler is functioning correctly and delivering a consistent volume. Check the syringe for air bubbles.
Septum Leak	A worn or cored septum can lead to inconsistent injections. Replace the septum.
Inlet Discrimination	Optimize the inlet temperature to ensure complete and reproducible vaporization of DBP-d22.
Sample Matrix Effects	If analyzing complex matrices, matrix components may interfere with the analysis. Consider additional sample cleanup steps or the use of matrix-matched standards.

Data Presentation

Table 1: Hypothetical Impact of Injection Volume on DBP-d22 Analysis

This table illustrates the expected trends when optimizing injection volume for DBP-d22 analysis on a standard GC-MS system. The optimal volume will vary based on the specific instrument and sample concentration.

Injection Volume (µL)	Peak Area (Arbitrary Units)	Peak Height (Arbitrary Units)	Resolution (Rs) from a Neighboring Peak	Observations
0.5	50,000	25,000	2.0	Good peak shape, but lower sensitivity.
1.0	100,000	50,000	2.0	Optimal balance of sensitivity and peak shape.
2.0	180,000	85,000	1.8	Increased sensitivity, slight peak fronting may be observed.
5.0	350,000	150,000	1.2	Significant increase in signal, but likely peak fronting and reduced resolution.

Experimental Protocols

GC-MS Method for Dibutyl phthalate-d22 Analysis

This protocol provides a general procedure for the analysis of DBP-d22 using gas chromatography-mass spectrometry (GC-MS).

1. Sample Preparation:

• Prepare a stock solution of DBP-d22 in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) at a concentration of 1 mg/mL.

• Prepare a series of calibration standards by serially diluting the stock solution to cover the desired concentration range (e.g., 1 ng/mL to 100 ng/mL).[4]

• For unknown samples, perform a suitable extraction procedure to isolate the phthalates. A common technique is liquid-liquid extraction with a non-polar solvent.

2. GC-MS Instrumentation and Conditions:

• Instrument: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890A GC with a 5975C MS).[9]

• Column: A low-polarity capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm internal diameter, 0.25 µm film thickness), is typically used for phthalate analysis.[4][9]

• Carrier Gas: Helium at a constant flow rate of 1.0 - 1.5 mL/min.[4]

• Injector:

  • Mode: Splitless injection is commonly used for trace analysis to maximize the transfer of the analyte to the column.[1][4]

  • Temperature: 280°C.[2][5]

  • Injection Volume: 1 µL.[1][2][3][4][5][6][7][8]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: Increase to 280°C at a rate of 20°C/min.

  • Hold: Maintain at 280°C for 5 minutes.[5]

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor the characteristic ions for DBP-d22.

  • Source Temperature: 230°C.[4]

  • Quadrupole Temperature: 150°C.[6]

Visualizations

Caption: Workflow for optimizing injection volume for DBP-d22 analysis.

Caption: A logical troubleshooting guide for DBP-d22 analysis.

References

• 1. agilent.com [agilent.com]
• 2. restek.com [restek.com]
• 3. gcms.cz [gcms.cz]
• 4. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. hpst.cz [hpst.cz]
• 7. gcms.cz [gcms.cz]
• 8. agilent.com [agilent.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Dibutyl Phthalate-d22 (DBP-d22) Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during the analysis of Dibutyl phthalate-d22 (DBP-d22), often used as an internal standard in analytical chemistry.

Frequently Asked Questions (FAQs)

Q1: What is Dibutyl phthalate-d22 and why is it used in my experiments?

Dibutyl phthalate-d22 (DBP-d22) is a deuterated form of Dibutyl phthalate (B1215562) (DBP), a common plasticizer. In analytical chemistry, DBP-d22 is frequently used as an internal standard. Because it is chemically almost identical to DBP, it can be added to a sample at a known concentration to help correct for the loss of the target analyte during sample preparation and analysis. This leads to more accurate and precise quantification of the non-deuterated DBP and other phthalates.

Q2: I am observing a low recovery of my DBP-d22 internal standard. What are the most common causes?

Low recovery of DBP-d22 can stem from several factors throughout the analytical workflow. The most common culprits include:

• Sample Preparation Issues: Inefficient extraction during Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE), including incorrect solvent choice, improper pH, or suboptimal flow rates.

• Adsorption: Phthalates, including DBP-d22, are known to adsorb to glass and plastic surfaces, leading to losses, especially at low concentrations.

• Matrix Effects: Components of the sample matrix can interfere with the ionization of DBP-d22 in the mass spectrometer, leading to signal suppression.

• Contamination: Phthalates are ubiquitous in laboratory environments, and contamination can lead to inaccurate quantification and the appearance of low recovery if the blank levels are high and not properly accounted for.

• Degradation: Although generally stable, prolonged exposure to harsh chemical conditions or high temperatures could potentially lead to degradation.

• Instrumental Issues: Problems with the gas chromatograph (GC) or mass spectrometer (MS), such as a dirty ion source or liner, can affect the response of DBP-d22.

Q3: Can the recovery of DBP-d22 be different from the native DBP?

While deuterated internal standards are designed to mimic the behavior of their native counterparts, slight differences in extraction recovery and chromatographic retention times have been observed in some cases. These differences can be more pronounced in complex matrices and can be influenced by the specific sample preparation and chromatographic conditions used.

Troubleshooting Low DBP-d22 Recovery

A systematic approach is crucial to identifying the source of low DBP-d22 recovery. The following guides will walk you through troubleshooting potential issues at each stage of your experiment.

Diagram: General Troubleshooting Workflow for Low DBP-d22 Recovery

Caption: A flowchart outlining the systematic approach to troubleshooting low recovery of DBP-d22.

Guide 1: Solid-Phase Extraction (SPE) Troubleshooting

Potential Cause	Troubleshooting Step
Inappropriate Sorbent	DBP-d22 is a nonpolar compound. For aqueous samples, ensure you are using a reversed-phase sorbent like C18 or a polymeric sorbent.
Insufficient Conditioning	Ensure the SPE cartridge is properly conditioned with an appropriate solvent (e.g., methanol) followed by equilibration with water or a buffer matching the sample matrix. An improperly wetted sorbent will not retain the analyte effectively.
Sample Loading Flow Rate Too High	A high flow rate may not allow sufficient interaction time between DBP-d22 and the sorbent. Reduce the flow rate to 1-2 mL/min.
Wash Solvent Too Strong	If DBP-d22 is found in the wash fraction, the wash solvent is likely too strong and is eluting your internal standard prematurely. Decrease the organic content of the wash solvent.
Elution Solvent Too Weak	If DBP-d22 is retained on the sorbent but not efficiently eluted, the elution solvent may be too weak. Increase the strength of the organic solvent in your elution mix or switch to a stronger solvent (e.g., from methanol (B129727) to acetonitrile (B52724) or ethyl acetate).
Insufficient Elution Volume	Ensure the volume of the elution solvent is sufficient to completely elute the DBP-d22 from the sorbent bed. Try increasing the elution volume in increments.

Guide 2: Liquid-Liquid Extraction (LLE) Troubleshooting

Potential Cause	Troubleshooting Step
Incorrect Solvent Choice	The extraction solvent should be immiscible with the sample matrix and have a high affinity for DBP-d22. For aqueous samples, solvents like hexane, dichloromethane, or a mixture thereof are commonly used.
Suboptimal pH	While DBP-d22 is a neutral compound, the pH of the aqueous phase can affect the extraction of other matrix components, which in turn can influence the partitioning of DBP-d22. Experiment with adjusting the sample pH.
Insufficient Mixing	Ensure vigorous mixing (e.g., vortexing) for a sufficient amount of time to allow for efficient partitioning of DBP-d22 into the organic phase.
Emulsion Formation	Emulsions at the interface of the aqueous and organic layers can trap the analyte. To break emulsions, try adding salt to the aqueous phase, centrifugation, or gentle heating.
Incomplete Phase Separation	Ensure complete separation of the aqueous and organic layers before collecting the organic phase to avoid loss of the extract.

Quantitative Data Summary

The following table summarizes typical recovery ranges for Dibutyl Phthalate (DBP) and its deuterated internal standards from various matrices as reported in the literature. Note that recoveries can be highly matrix and method-dependent.

Matrix	Extraction Method	Analyte	Reported Recovery Range (%)	Reference
Aqueous Solutions	SPE	DBP	97 - 109	[1]
Landfill Leachate	SPE	DBP	85 - 101	[1]
Water	SPE	DBP	97 - 127	[2][3][4]
Soybean Milk	MISPE	DBP	75.8 - 107.5	[5][6]
Wine	LLE	Phthalates	Not specified, but uses deuterated standards	[7][8]
Indoor Air	Solid-phase adsorption	DBP	85.3 - 107.9	[9]
Mussel Tissue	Micro-MSPD	DBP	93 - 114	[10]
Rat Plasma	Protein Precipitation	DBP	99.02 ± 2.22
Rat Feces	Protein Precipitation	DBP	99.4 ± 0.77

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Aqueous Samples

This protocol is a general guideline and may require optimization for your specific sample matrix.

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of ethyl acetate (B1210297), followed by 5 mL of methanol, and finally 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load the aqueous sample (e.g., 100 mL, spiked with DBP-d22) onto the cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of a methanol/water solution (e.g., 10:90 v/v) to remove polar interferences.

• Drying: Dry the cartridge by applying a vacuum or passing nitrogen through it for 10-15 minutes.

• Elution: Elute the DBP-d22 and other phthalates with 5-10 mL of ethyl acetate or another suitable organic solvent.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a known volume of solvent for GC-MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Aqueous Samples

• Sample Preparation: To a 50 mL centrifuge tube, add 12.5 mL of the aqueous sample spiked with DBP-d22.

• Extraction: Add 10 mL of isohexane (or another suitable extraction solvent).

• Mixing: Shake vigorously (e.g., using a vortex mixer) for at least one minute.

• Phase Separation: Allow the phases to separate. Centrifugation or placing the sample in an ultrasonic bath at a slightly elevated temperature (e.g., 50°C) for 30 minutes can aid in separation.[7][8]

• Collection: Carefully transfer the organic layer (top layer) to a clean tube.

• Concentration: Evaporate the organic extract to a smaller volume (e.g., 1 mL) under a gentle stream of nitrogen at a controlled temperature (e.g., 35°C).[7][8]

• Analysis: Transfer the concentrated extract to an autosampler vial for GC-MS analysis.

Protocol 3: GC-MS Analysis Parameters

The following are typical GC-MS parameters for phthalate analysis and can be adapted as needed.

• GC Column: A low to mid-polarity column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm x 0.25 µm), is commonly used.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Mode: Splitless injection.

• Injector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp 1: Increase to 210°C at 8°C/min, hold for 5 minutes.

  • Ramp 2: Increase to 250°C at 20°C/min, hold for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Impact (EI).

  • Ion Source Temperature: 230-250°C.

  • Transfer Line Temperature: 280-300°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Quantifier and Qualifier Ions for DBP-d22: These will depend on the specific deuteration pattern. For DBP-d4, a common quantifier ion is m/z 153. For fully deuterated DBP-d22, the mass spectrum would need to be examined to select appropriate ions.

Signaling Pathways and Logical Relationships

Diagram: Factors Influencing DBP-d22 Recovery

Caption: A diagram illustrating the various factors that can impact the final recovery of DBP-d22.

References

• 1. researchgate.net [researchgate.net]
• 2. peakscientific.com [peakscientific.com]
• 3. Selective solid-phase extraction of dibutyl phthalate from soybean milk using molecular imprinted polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. oiv.int [oiv.int]
• 6. oiv.int [oiv.int]
• 7. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 8. researchgate.net [researchgate.net]
• 9. Pharmacokinetics of Dibutyl Phthalate (DBP) in the Rat Determined by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Ion Suppression of Dibutyl Phthalate-d22 in LC-MS

Welcome to the technical support center for the analysis of Dibutyl phthalate-d22 (DBP-d22) by Liquid Chromatography-Mass Spectrometry (LC-MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to ion suppression and ensure accurate and reliable quantitative results.

Troubleshooting Guide

Ion suppression is a common challenge in LC-MS analysis, where components of the sample matrix interfere with the ionization of the target analyte, leading to a decreased signal intensity. This guide provides a systematic approach to identifying and mitigating ion suppression for DBP-d22.

Problem 1: Low or No Signal for DBP-d22 in Sample Matrix Compared to Neat Standard

This is a primary indication of ion suppression. The following steps will help you diagnose and resolve the issue.

Step 1: Confirm System Suitability

Before troubleshooting sample-related issues, ensure the LC-MS system is performing optimally.

• Action: Inject a neat standard of DBP-d22 in a clean solvent (e.g., methanol (B129727) or acetonitrile).

• Expected Outcome: A strong, reproducible signal for DBP-d22.

• Troubleshooting: If the signal is weak or absent, there may be an issue with the instrument settings, mobile phase, or the standard itself. Check for common LC-MS contamination sources.[1]

Step 2: Evaluate Matrix Effects

To confirm that the matrix is the cause of suppression, a post-extraction spike experiment is recommended.

• Action:

  • Prepare two samples:

    • Sample A: A neat standard of DBP-d22 at a known concentration in the mobile phase.

    • Sample B: A blank matrix sample that has been subjected to your entire sample preparation procedure. After the final step, spike it with DBP-d22 to the same concentration as Sample A.

  • Analyze both samples by LC-MS.

  • Calculate the matrix effect using the following formula: Matrix Effect (%) = (Peak Area in Sample B / Peak Area in Sample A) * 100

• Interpretation:

  • A value close to 100% indicates no significant matrix effect.

  • A value significantly less than 100% indicates ion suppression.

  • A value significantly greater than 100% indicates ion enhancement.

Step 3: Optimize Sample Preparation

The most effective way to minimize ion suppression is to remove interfering matrix components.[2]

• Solid-Phase Extraction (SPE): This technique is highly effective for cleaning up complex samples. For phthalate (B1215562) metabolites in serum, an automated SPE method using Oasis-HLB cartridges has been shown to produce cleaner extracts and high recoveries (80-99%).[3][4] A similar approach can be adapted for DBP-d22.

• Liquid-Liquid Extraction (LLE): LLE can also be effective in separating DBP-d22 from interfering substances.

• Protein Precipitation (PPT): While a simpler method, PPT is often less effective at removing matrix components that cause ion suppression.

Quantitative Impact of Sample Preparation on Phthalate Metabolite Recovery

Analyte	Matrix	Sample Preparation	Recovery (%)	Reference
Phthalate Metabolites	Serum	Automated SPE	80-99	[3][4]
Phthalate Metabolites & BPA	Serum, Urine, Follicular Fluid	SPE	71-107	[5]

Step 4: Optimize Chromatographic Separation

Improving the separation of DBP-d22 from co-eluting matrix components can significantly reduce ion suppression.

• Column Chemistry: Utilize a high-resolution column, such as a C18 or phenyl-hexyl column, to achieve better separation.

• Mobile Phase Composition: The choice of organic solvent and additives can impact separation and ionization. A common mobile phase for phthalate analysis consists of a gradient of acetonitrile (B52724) and/or methanol with water.

• Mobile Phase Additives: Additives like ammonium (B1175870) acetate (B1210297) or formic acid can improve peak shape and ionization efficiency. However, their concentration should be optimized as high concentrations can also lead to ion suppression.

Step 5: Optimize Mass Spectrometry Parameters

Fine-tuning the ion source parameters can enhance the signal of DBP-d22 and minimize the impact of interfering compounds.

• Ionization Source: Electrospray ionization (ESI) is commonly used for phthalate analysis. Atmospheric pressure chemical ionization (APCI) can be less susceptible to ion suppression in some cases and may be a viable alternative.

• Source Parameters: Optimize parameters such as capillary voltage, gas temperatures (nebulizer and drying gas), and gas flow rates to maximize the DBP-d22 signal.

Troubleshooting Workflow Diagram

Caption: A flowchart for troubleshooting ion suppression of DBP-d22.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of phthalate contamination in the lab?

A1: Phthalates are ubiquitous in laboratory environments and can leach from various plastic materials. Common sources include solvents, pipette tips, vials, caps, and tubing.[1] To minimize contamination, it is crucial to use glassware whenever possible and to pre-screen all consumables and reagents for phthalate contamination.

Q2: Can the choice of mobile phase additive affect DBP-d22 signal?

A2: Yes, mobile phase additives can significantly impact the ionization efficiency of DBP-d22. While additives like ammonium acetate and formic acid can improve chromatography and signal for many compounds, their effect is analyte-dependent. It is recommended to empirically test different additives and concentrations to find the optimal conditions for DBP-d22 analysis.

Q3: How does the sample matrix composition affect ion suppression for phthalates?

A3: The degree of ion suppression is highly dependent on the complexity and composition of the sample matrix. For example, in human urine, matrix effects for phthalate metabolites can range from significant ion suppression (e.g., 75-77% signal remaining for monomethyl phthalate) to minor ion enhancement.[6] Matrices like serum and plasma contain high levels of proteins and phospholipids (B1166683) that are known to cause ion suppression.

Matrix Effects on Phthalate Metabolites in Human Urine

Phthalate Metabolite	Matrix Effect (%)	Observation	Reference
Monomethyl phthalate (MMP)	75.2 - 77.2	Ion Suppression	[6]
Monoethyl phthalate (MEP)	85.6 - 88.6	Ion Suppression	[6]
Monobutyl phthalate (MBP)	>100	Minor Ion Enhancement	[6]
Monobenzyl phthalate (MBzP)	>100	Minor Ion Enhancement	[6]
Mono(2-ethylhexyl) phthalate (MEHP)	>100	Minor Ion Enhancement	[6]

Q4: Is a stable isotope-labeled internal standard necessary for DBP-d22 analysis?

A4: While DBP-d22 is itself a stable isotope-labeled compound often used as an internal standard for the quantification of native DBP, if you are quantifying DBP-d22 as the primary analyte, using a different stable isotope-labeled phthalate that is not expected in your samples as an internal standard can help to correct for variability in extraction efficiency and ion suppression.

Q5: What are the key experimental parameters for a solid-phase extraction (SPE) protocol for phthalates in serum?

A5: A successful SPE protocol for phthalate metabolites in human serum has been developed using automated SPE with Oasis-HLB cartridges.[3] Key steps include:

• Conditioning: The cartridge is conditioned with methanol and 0.1M formic acid.

• Loading: The serum sample, diluted with 0.1M formic acid, is loaded onto the cartridge.

• Washing: The cartridge is washed with water and a low percentage of methanol in water to remove polar interferences.

• Elution: The phthalate metabolites are eluted with acetonitrile.

This protocol can be adapted for the analysis of DBP-d22.

Logical Relationship of Ion Suppression Mitigation Strategies

Caption: Key strategies to mitigate ion suppression for DBP-d22.

References

• 1. A study of ion suppression effects in electrospray ionization from mobile phase additives and solid-phase extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Automated solid-phase extraction and quantitative analysis of 14 phthalate metabolites in human serum using isotope dilution-high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of phthalates and bisphenol a in serum, urine and follicular fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Dibutyl Phthalate (DBP) and DBP-d22 by Gas Chromatography

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the appropriate Gas Chromatography (GC) column and troubleshooting common issues encountered during the analysis of Dibutyl phthalate (B1215562) (DBP) and its deuterated internal standard, DBP-d22.

Frequently Asked Questions (FAQs)

Q1: What are the key considerations when selecting a GC column for Dibutyl phthalate (DBP) analysis?

A1: When selecting a GC column for DBP analysis, the primary consideration is the stationary phase. The choice of stationary phase will depend on the complexity of your sample matrix and the other analytes present. For general-purpose phthalate analysis, a mid-polarity column is often a good starting point. A good starting column is a 30m x 0.25mm ID, 5% Phenyl column with a 0.25µm film thickness, such as the TG-5MS.[1] If the sample components primarily differ in their boiling points, a non-polar column like the TG-1MS is recommended.[1] For complex mixtures with potential for co-eluting phthalates, columns such as the Rtx-440 and Rxi-XLB have been shown to provide excellent resolution.[2][3]

Q2: How does the analysis of DBP-d22 differ from DBP?

A2: DBP-d22 is a deuterated form of DBP, commonly used as an internal standard for quantitative analysis. Its chemical properties and chromatographic behavior are very similar to DBP. Therefore, a GC column suitable for DBP will also be suitable for DBP-d22. The primary difference is in their mass-to-charge ratio, which allows them to be distinguished by a mass spectrometer (MS) detector. You can expect DBP-d22 to elute at a slightly different retention time than DBP.

Q3: What are the most common stationary phases used for phthalate analysis?

A3: The most commonly employed GC stationary phases for phthalate analysis, in descending order of popularity, are:

• 5-type (e.g., 5% Phenyl Polysilphenylene-siloxane)

• XLB-type

• 35-type (e.g., 35% Phenyl Polysilphenylene-siloxane)

• 17-type (e.g., 50% Phenyl)

• 50-type (e.g., 50% Phenyl Methylpolysiloxane)

• 1-type (e.g., 100% Dimethyl Polysiloxane)[2]

Q4: Can I use a hydrogen carrier gas for the analysis of DBP?

A4: Yes, hydrogen can be used as a carrier gas for the GC-MS analysis of phthalates like DBP.[4] It can offer faster analysis times compared to helium. However, it is important to ensure your GC-MS system is properly configured and safety measures are in place for using hydrogen.

Troubleshooting Guides

Issue 1: High background levels of DBP in blank samples.

Phthalates like DBP are ubiquitous in the laboratory environment, which can lead to persistent background contamination.

• Potential Cause: Contaminated solvents, reagents, or consumables (e.g., vial septa, pipette tips, glassware).[5] Even high-purity solvents can sometimes contain trace levels of phthalates.[5]

• Troubleshooting Steps:

  • Solvent Check: Analyze a fresh bottle of solvent from a different lot or vendor.[5]

  • Glassware Cleaning: Implement a rigorous glassware cleaning protocol. This should include washing with a laboratory-grade, phosphate-free detergent, followed by thorough rinsing with tap water and then deionized water.[6] Baking glassware at a high temperature can also help remove phthalate residues.

  • Consumable Evaluation: Source certified phthalate-free consumables where possible. Pre-rinse consumables with a clean solvent before use.[6]

  • System Blank: Run a "no injection" blank to see if the contamination is originating from the GC system itself.[5]

Issue 2: Peak tailing for DBP and DBP-d22.

Peak tailing can compromise peak integration and affect the accuracy of your results.

• Potential Cause: Active sites in the GC inlet or on the column, or improper column installation.[7][8]

• Troubleshooting Steps:

  • Inlet Maintenance: Regularly replace the inlet liner and septum. Use a deactivated liner to minimize interactions with the analytes.[8]

  • Column Trimming: Trim 10-20 cm from the front of the column to remove any accumulated non-volatile residues or active sites.[7]

  • Column Installation: Ensure the column is cut cleanly at a 90-degree angle and installed at the correct depth in the inlet and detector.[7]

  • Check for Leaks: A leak at the septum or ferrule can disrupt carrier gas flow and cause peak distortion.

Issue 3: Poor resolution or co-elution of DBP with other compounds.

In complex matrices, DBP may co-elute with other phthalates or sample components.

• Potential Cause: Sub-optimal GC column or temperature program.

• Troubleshooting Steps:

  • Column Selection: If co-elution is a persistent issue, consider a column with a different selectivity. The Rtx-440 and Rxi-XLB columns are recommended for their ability to resolve complex phthalate mixtures.[2][3]

  • Temperature Program Optimization: Adjust the oven temperature program. A slower temperature ramp can improve the separation of closely eluting compounds.[9][10]

  • Flow Rate Adjustment: Optimize the carrier gas flow rate to achieve the best resolution.

Data Presentation

Table 1: Recommended GC Columns for Dibutyl Phthalate (DBP) Analysis

Column Name	Stationary Phase	Polarity	Key Features
Rtx-440	Proprietary	Mid-polarity	Excellent resolution for complex phthalate mixtures.[2][3]
Rxi-XLB	Proprietary	Low- to mid-polarity	Provides good separation of a wide range of phthalates.[2][3]
TG-5MS	5% Phenyl / 95% Dimethylpolysiloxane	Low-polarity	A good general-purpose column for phthalate analysis.[1]
Rxi-5ms	5% Phenyl / 95% Dimethylpolysiloxane	Low-polarity	Commonly used for phthalate analysis.[2][3]
TG-1MS	100% Dimethylpolysiloxane	Non-polar	Suitable when separation is primarily based on boiling point.[1]
Rtx-50	50% Phenyl / 50% Dimethylpolysiloxane	Mid-polarity	Another option for resolving phthalate isomers.[2][3]

Experimental Protocols

A detailed experimental protocol for the GC-MS analysis of phthalates can be generalized as follows. It is crucial to optimize these parameters for your specific instrument and application.

• Sample Preparation: A solvent extraction is typically performed using a non-polar solvent like n-hexane. For solid samples, sonication-assisted extraction may be employed.

• GC-MS System: An Agilent 7010B TQ GC/MS or a similar system can be used.[4]

• GC Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness column is a common starting point.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 0.8-1.2 mL/min).

• Inlet: Splitless injection is common. The injector temperature is typically set to 250-280°C.

• Oven Temperature Program:

  • Initial temperature: 40-60°C, hold for 1-2 minutes.

  • Ramp: 10-20°C/min to 300°C.

  • Final hold: 2-5 minutes at 300°C.

• MS Detector:

  • Transfer line temperature: 280°C.

  • Ion source temperature: 230-250°C.

  • Acquisition mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity. The characteristic m/z 149 ion is often used for phthalate screening.

Mandatory Visualization

Caption: Workflow for selecting the right GC column for DBP analysis.

References

• 1. fishersci.com [fishersci.com]
• 2. gcms.cz [gcms.cz]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. peakscientific.com [peakscientific.com]
• 5. Phthalates and how to get rid of them! - Chromatography Forum [chromforum.org]
• 6. benchchem.com [benchchem.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. benchchem.com [benchchem.com]
• 9. Frontiers | Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step [frontiersin.org]
• 10. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]

Dealing with co-eluting interferences with Dibutyl phthalate-d22

Welcome to the technical support center for the analysis of Dibutyl phthalate-d22 (DBP-d22). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the analytical workflow, with a specific focus on resolving co-eluting interferences.

Frequently Asked Questions (FAQs)

Q1: What is Dibutyl phthalate-d22 and why is it used in analysis?

Dibutyl phthalate-d22 (DBP-d22) is a deuterated form of Dibutyl phthalate (B1215562) (DBP), a common plasticizer. In analytical chemistry, DBP-d22 is primarily used as an internal standard for the quantification of DBP and other phthalates. Its chemical and physical properties are nearly identical to the non-labeled DBP, meaning it behaves similarly during sample preparation and analysis. However, its increased mass due to the deuterium (B1214612) atoms allows it to be distinguished from the native compound by a mass spectrometer. This enables accurate quantification by correcting for variations in sample extraction, matrix effects, and instrument response.

Q2: What are the most common co-eluting interferences with DBP-d22?

The most significant and common co-eluting interference for DBP is its structural isomer, Diisobutyl phthalate (DIBP) .[1][2] Since DBP-d22 is used as an internal standard for DBP, the chromatographic separation of DBP and DIBP is critical to avoid misidentification and inaccurate quantification. Other phthalates with similar structures and properties may also co-elute depending on the chromatographic conditions. Additionally, complex sample matrices, such as those from biological or environmental sources, can contain endogenous compounds that may fortuitously co-elute.[3][4][5]

Q3: My blank runs show significant DBP peaks. What is the source of this contamination?

Phthalates, including DBP, are ubiquitous in the laboratory environment and are common contaminants.[3][6] Potential sources of contamination include:

• Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates.

• Plasticware: Any plastic materials used during sample preparation (e.g., pipette tips, centrifuge tubes, vial caps) can leach phthalates.

• Glassware: Glassware can become contaminated from storage in plastic containers or from atmospheric deposition.

• Laboratory Air: Phthalates can be present in the air and adsorb onto surfaces.

Q4: How can I minimize background contamination from DBP?

Minimizing background contamination is crucial for accurate low-level phthalate analysis. Here are some key strategies:

• Use glass or stainless steel: Whenever possible, replace plasticware with glassware or stainless steel alternatives.[7]

• Thoroughly clean glassware: Rinse glassware with high-purity solvents known to be free of phthalates and consider baking glassware at high temperatures (e.g., 400°C) to remove any residual organic contaminants.[8]

• Solvent blanks: Regularly run solvent blanks to check for contamination in your reagents.

• Dedicated labware: Use dedicated glassware for phthalate analysis to avoid cross-contamination.

• Minimize exposure to air: Keep samples and standards covered as much as possible to prevent contamination from laboratory air.

Q5: I'm observing peak tailing or splitting for my DBP-d22 peak. What are the likely causes?

Peak tailing or splitting can be caused by several factors in your chromatographic system:

• Active sites: Phthalates can interact with active sites in the GC inlet liner or on the column itself, leading to peak tailing.[1]

• Poor column installation: An improper column cut or incorrect installation depth in the inlet can cause peak splitting.[9]

• Solvent-phase mismatch: Injecting a sample in a solvent that is not compatible with the stationary phase can lead to peak distortion.[9]

• Column overload: Injecting a sample that is too concentrated can lead to peak fronting or tailing.[10]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during the analysis of DBP-d22.

Problem 1: Co-elution of DBP-d22 with an Interfering Peak

Symptoms:

• A broad or shouldered peak for DBP-d22.

• Inconsistent peak area ratios between DBP-d22 and the target analyte across different samples.

• The presence of qualifier ions from an interfering compound in the mass spectrum of the DBP-d22 peak.

Troubleshooting Workflow:

Troubleshooting workflow for poor peak resolution.

Problem 2: High Background Contamination

Symptoms:

• Significant DBP peaks in blank injections.

• Inability to achieve desired limits of detection (LOD) and quantification (LOQ).

• High variability in blank responses.

Logical Relationship of Contamination Sources and Solutions:

Sources of DBP contamination and their respective solutions.

Quantitative Data Summary

The following tables provide a summary of key quantitative data for the analysis of DBP and its deuterated internal standard.

Table 1: Mass Spectrometric Data

Compound	Precursor Ion (m/z) (LC-MS/MS, ESI+)	Product Ion (m/z) (LC-MS/MS)	Quantifier Ion (m/z) (GC-MS, EI)	Qualifier Ion(s) (m/z) (GC-MS, EI)
Dibutyl phthalate (DBP)	279.2	149.1	149	205, 223
Dibutyl phthalate-d22 (DBP-d22)	301.3	167.1	167	241, 251

Note: Specific MRM transitions for DBP-d22 may need to be optimized based on the instrument and source conditions. The precursor ion for DBP-d22 is calculated based on the addition of 22 deuterium atoms to the DBP molecule.

Table 2: Example GC Retention Times for DBP and DIBP on Different Stationary Phases

Stationary Phase	DBP Retention Time (min)	DIBP Retention Time (min)	Resolution
5% Phenyl-methylpolysiloxane (e.g., DB-5ms)	~11.61[7]	~11.45	Often co-elute or are poorly resolved
Mid-polarity (e.g., Rtx-440, Rxi-XLB)	Baseline separation is achievable	Baseline separation is achievable	Good

Retention times are approximate and will vary depending on the specific GC conditions (oven temperature program, column dimensions, carrier gas flow rate).

Experimental Protocols

GC-MS Method for Phthalate Analysis

This is a general-purpose method that can be adapted for the analysis of DBP and DBP-d22.

• Sample Preparation:

  • For liquid samples (e.g., water, beverages), perform a liquid-liquid extraction (LLE) with a suitable solvent like dichloromethane (B109758) or hexane.[7]

  • For solid samples (e.g., soil, plastic), use an appropriate extraction technique such as Soxhlet or ultrasonic extraction with a solvent mixture like hexane/acetone.

  • It is critical to use pre-cleaned glassware and minimize the use of plasticware to avoid contamination.[7]

  • Spike the sample with DBP-d22 internal standard prior to extraction.

• Instrumental Analysis:

  • Gas Chromatograph (GC):

    • Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column (e.g., DB-5ms) is a common starting point. For better resolution of DBP and DIBP, consider a mid-polarity column like an Rtx-440 or Rxi-XLB.[2]

    • Inlet: Splitless injection at 250-280°C.

    • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

    • Oven Temperature Program:

      • Initial temperature: 60-80°C, hold for 1-2 minutes.

      • Ramp: 10-20°C/min to 280-300°C.

      • Final hold: 5-10 minutes.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor the quantifier and qualifier ions listed in Table 1.

LC-MS/MS Method for Phthalate Analysis

This method is suitable for the analysis of phthalates in complex matrices.

• Sample Preparation:

  • Follow a similar extraction procedure as for GC-MS, but the final extract should be reconstituted in a solvent compatible with the mobile phase (e.g., methanol (B129727) or acetonitrile).

  • Spike the sample with DBP-d22 internal standard before extraction.

• Instrumental Analysis:

  • Liquid Chromatograph (LC):

    • Column: A C18 or Phenyl-Hexyl column (e.g., 100 mm x 2.1 mm, <3 µm particle size).

    • Mobile Phase A: Water with a suitable additive (e.g., 0.1% formic acid or 5 mM ammonium (B1175870) acetate).

    • Mobile Phase B: Methanol or acetonitrile.

    • Gradient: A gradient elution starting with a higher percentage of mobile phase A and increasing the percentage of mobile phase B over the run. The exact gradient profile needs to be optimized for the specific analytes and column.

    • Flow Rate: 0.2-0.4 mL/min.

    • Column Temperature: 30-40°C.

  • Tandem Mass Spectrometer (MS/MS):

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM). Monitor the precursor and product ion transitions for DBP and DBP-d22 as listed in Table 1. The collision energy for each transition should be optimized.

References

• 1. gcms.cz [gcms.cz]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Challenges encountered in the analysis of phthalate esters in foodstuffs and other biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. peakscientific.com [peakscientific.com]
• 8. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Ensuring complete dissolution of Dibutyl phthalate-d22 standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in ensuring the complete dissolution of Dibutyl phthalate-d22 (DBP-d22) standards for accurate experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance of Dibutyl phthalate-d22 standard?

A1: Dibutyl phthalate-d22 is a deuterated form of Dibutyl phthalate (B1215562) (DBP). DBP is typically a colorless to faint yellow, oily liquid.[1] Your DBP-d22 standard should therefore also be a clear, colorless to slightly yellow, viscous liquid.

Q2: In which solvents is Dibutyl phthalate-d22 soluble?

A2: Dibutyl phthalate-d22 is expected to have similar solubility to its non-deuterated counterpart. DBP is practically insoluble in water but is miscible with or highly soluble in most common organic solvents.[1][2] Suitable solvents for preparing standard solutions include methanol, ethanol, hexane, acetone, ether, and methylene (B1212753) chloride.[3][4]

Q3: What is a typical concentration for a stock solution of DBP-d22?

A3: For analytical purposes, such as an internal standard for chromatography, a common stock solution concentration is 1 mg/mL.[3] From this stock solution, further dilutions are made to prepare working standards at lower concentrations (e.g., 1, 5, 10, 50, 100 µg/mL).[3]

Q4: How should I store the Dibutyl phthalate-d22 standard and its solutions?

A4: The neat standard should be stored in a tightly sealed container in a cool, dark place as recommended by the manufacturer. Dibutyl phthalate is stable under recommended storage conditions.[1] Stock and working solutions, particularly when prepared in volatile solvents, should be stored at 4°C to minimize evaporation and degradation.[3] It is often recommended to prepare fresh working solutions daily.

Q5: Why is there concern about contamination when working with DBP-d22?

A5: Dibutyl phthalate is a widespread environmental contaminant and a common component in plastics.[4] This ubiquity means that glassware, solvents, and other laboratory equipment can be sources of DBP contamination, which can interfere with the accurate quantification of your DBP-d22 standard, especially at low concentrations.

Troubleshooting Guide: Ensuring Complete Dissolution

This guide addresses common issues that may arise during the dissolution of your DBP-d22 standard.

Problem	Potential Cause	Recommended Action
Incomplete Dissolution (Visible Oily Droplets or Film)	Insufficient solvent volume.	Increase the solvent volume to ensure the concentration is well below the solubility limit.
Inadequate mixing.	Vigorously vortex the solution for at least 30-60 seconds. If necessary, use a sonicator for 5-10 minutes to aid dissolution.
Use of an inappropriate solvent.	Ensure you are using a high-purity, appropriate organic solvent such as methanol, hexane, or acetone.
Precipitation of Standard After Initial Dissolution	Temperature change affecting solubility.	Allow the solution to equilibrate to room temperature. If precipitation persists, a slight warming in a water bath may be necessary, followed by thorough mixing.
Solvent evaporation.	Ensure vials are tightly capped. If solvent has evaporated, add fresh solvent to return to the original volume and mix thoroughly.
Inconsistent Analytical Results	Incomplete initial dissolution.	Re-prepare the stock solution following the detailed experimental protocol below, paying close attention to visual confirmation of complete dissolution.
Contamination of solvents or glassware with non-deuterated DBP.	Use high-purity solvents and meticulously clean all glassware. It is advisable to rinse glassware with the solvent you will be using for dissolution prior to preparation.
Degradation of the standard.	Prepare fresh working solutions daily. Ensure the neat standard and stock solutions are stored under the recommended conditions.

Experimental Protocols

Protocol for Preparation of a 1 mg/mL Dibutyl Phthalate-d22 Stock Solution

Materials:

• Dibutyl phthalate-d22 standard (neat)

• High-purity solvent (e.g., methanol, hexane, or acetone)

• Calibrated analytical balance

• Volumetric flask (e.g., 10 mL, Class A)

• Calibrated micropipette or gas-tight syringe

• Vortex mixer

• Sonicator (optional)

Procedure:

• Equilibration: Allow the DBP-d22 standard vial and the solvent to reach ambient laboratory temperature before use.

• Weighing: Accurately weigh approximately 10 mg of the neat DBP-d22 standard directly into a 10 mL volumetric flask. Alternatively, for liquid standards, accurately transfer a calculated volume corresponding to 10 mg using a calibrated micropipette or syringe.

• Initial Dissolution: Add a small amount of the chosen solvent to the flask (approximately 5 mL).

• Mixing: Cap the flask and vortex vigorously for 30-60 seconds.

• Sonication (if necessary): If any oily residue is still visible, place the flask in a sonicator bath for 5-10 minutes.

• Visual Confirmation: Carefully inspect the solution against a light source to ensure there are no visible droplets or films of undissolved standard. The solution should be completely clear.

• Final Dilution: Once dissolution is complete, dilute the solution to the 10 mL mark with the solvent.

• Homogenization: Invert the capped flask 10-15 times to ensure the solution is homogeneous.

• Storage: Transfer the solution to a properly labeled, sealed vial and store at 4°C.

Visualizations

Troubleshooting Workflow for DBP-d22 Dissolution

Caption: Troubleshooting workflow for dissolving Dibutyl phthalate-d22 standard.

References

• 1. Dibutyl Phthalate | C16H22O4 | CID 3026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Method of Analysis for Dibutyl Phthalate | Pharmaguideline [pharmaguideline.com]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]

Calibration curve linearity issues with Dibutyl phthalate-d22

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering issues with Dibutyl phthalate-d22 (DBP-d22) calibration curve linearity.

Frequently Asked Questions (FAQs)

Q1: Why is my calibration curve for Dibutyl phthalate-d22 (DBP-d22) not linear?

A1: Non-linearity in DBP-d22 calibration curves is a common issue primarily stemming from the ubiquitous nature of phthalates, leading to background contamination. This "phthalate blank problem" can cause significant deviations from linearity, especially at lower concentration levels.[1][2] Other contributing factors can include matrix effects, errors in standard preparation, instrument contamination, detector saturation at high concentrations, and active sites within the chromatography system.[3][4][5]

Q2: What is an acceptable R² value for a DBP-d22 calibration curve?

A2: For most applications, a coefficient of determination (R²) value of greater than 0.99 is considered indicative of good linearity.[6][7] However, achieving this requires careful control over potential sources of contamination and optimization of analytical parameters.

Q3: What are the most common sources of DBP contamination in the lab?

A3: DBP and other phthalates can leach from a wide variety of common laboratory consumables. Significant sources include plastic syringes, pipette tips, plastic filters, and Parafilm®.[8][9] Other potential sources include solvents, reagents, glassware, and even the laboratory air and dust.[1][10] It is crucial to use phthalate-free labware or thoroughly clean all materials.

Q4: How can I minimize background contamination from DBP?

A4: To minimize DBP contamination, it is recommended to replace plastic labware with glass, Teflon, or stainless steel alternatives wherever possible.[1] A high-temperature bake-out process can help eliminate phthalates from some materials.[8] Using high-purity, phthalate-free solvents and reagents is also essential.[10] Additionally, preparing samples in a clean, dedicated area with filtered air can help reduce airborne contamination.[1]

Q5: Can the analytical instrument itself be a source of non-linearity?

A5: Yes, the instrument can contribute to non-linearity. Active sites in the GC inlet liner or the front of the analytical column can adsorb the analyte, particularly at low concentrations, leading to a non-linear response.[4] At high concentrations, the detector can become saturated, also causing the calibration curve to deviate from linearity.[5][11] Regular maintenance, including cleaning the inlet and using deactivated liners, is crucial.

Troubleshooting Guides

Issue: Poor Linearity (R² < 0.99) at Low Concentrations

This is often characterized by a y-intercept that is significantly different from zero or a curve that flattens at the lower end.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Blank Contamination	Analyze a solvent blank. A significant DBP-d22 peak indicates contamination. Identify and eliminate sources of phthalates in your workflow (e.g., switch to glass syringes, use phthalate-free pipette tips).[8][9]
Adsorption in the GC System	Check for peak tailing at low concentrations.[4] Use a deactivated inlet liner and trim the front end of the analytical column.
Incorrect Standard Preparation	Prepare a fresh set of calibration standards using a different lot of solvent and a calibrated pipette. Ensure the stock solution has not degraded.[3]

Issue: Poor Linearity (R² < 0.99) at High Concentrations

This is typically observed as the curve bending or plateauing at the higher concentration points.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Detector Saturation	Reduce the injection volume or dilute the high-concentration standards.[5][11] Check the detector's linear range specifications.
Column Overload	Similar to detector saturation, high concentrations can overload the analytical column. Reduce the amount of analyte injected.[12]
Co-eluting Interferences	Examine the chromatograms for co-eluting peaks that may be more prominent at higher concentrations. Adjust the chromatographic method to improve separation.

Experimental Protocols

Protocol 1: Preparation of DBP-d22 Calibration Standards

This protocol outlines the preparation of a set of calibration standards for generating a calibration curve.

Materials:

• Dibutyl phthalate-d22 (DBP-d22) certified reference standard

• High-purity, phthalate-free solvent (e.g., hexane (B92381) or ethyl acetate)[10]

• Class A volumetric flasks (glass)

• Calibrated micropipettes with phthalate-free tips

Procedure:

• Prepare a Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh a known amount of DBP-d22 standard.

  • Dissolve it in the chosen solvent in a volumetric flask to achieve the desired concentration.

• Prepare Intermediate and Working Standards:

  • Perform serial dilutions of the stock solution to prepare a series of working standards. A typical concentration range for DBP analysis might be 0.05 to 10 µg/mL.[13]

  • Ensure each dilution is thoroughly mixed.

• Storage:

  • Store all solutions in glass vials with PTFE-lined caps.

  • Refrigerate when not in use and allow to come to room temperature before use.

Protocol 2: Evaluating and Minimizing Blank Contamination

This protocol helps to identify and reduce background DBP levels.

Procedure:

• Solvent Blank Analysis:

  • Inject a sample of the solvent used for standard and sample preparation directly into the GC-MS system.

  • Analyze the chromatogram for the presence of DBP or its non-deuterated counterpart.

• Procedural Blank Analysis:

  • Go through the entire sample preparation procedure without adding the analyte.

  • This includes using all solvents, reagents, and labware that a real sample would come into contact with.

  • Analyze the resulting blank sample.

• Source Identification:

  • If contamination is detected, systematically test individual components of the workflow (e.g., rinse a pipette tip with solvent and analyze the solvent).

  • Replace any identified sources of contamination with phthalate-free alternatives.[8][9]

Data Presentation

Table 1: Example Calibration Curve Data and Linearity Assessment

Concentration (µg/mL)	Peak Area (Arbitrary Units)
0.1	15,234
0.5	78,543
1.0	155,876
5.0	765,432
10.0	1,530,987
Linearity (R²)	0.9995

Table 2: Common Phthalate (B1215562) Contaminants and Their Sources

Phthalate	Common Laboratory Sources
Dibutyl phthalate (DBP)	Plastic syringes, filter holders (PTFE, regenerated cellulose), Parafilm®, some solvents.[8][9][10]
Diethylhexyl phthalate (DEHP)	Plastic syringes, pipette tips, Parafilm®, PVC tubing.[8][9]
Dimethyl phthalate (DMP)	Plastic syringes, filter holders (cellulose acetate).[8][9]

Visualizations

Caption: Troubleshooting workflow for non-linear DBP-d22 calibration curves.

Caption: Logical relationship of contamination sources leading to inaccurate results.

References

• 1. mdpi.com [mdpi.com]
• 2. chromres.com [chromres.com]
• 3. academic.oup.com [academic.oup.com]
• 4. chromforum.org [chromforum.org]
• 5. researchgate.net [researchgate.net]
• 6. dlibra.tu.koszalin.pl [dlibra.tu.koszalin.pl]
• 7. e3s-conferences.org [e3s-conferences.org]
• 8. tandfonline.com [tandfonline.com]
• 9. research.thea.ie [research.thea.ie]
• 10. biotage.com [biotage.com]
• 11. reddit.com [reddit.com]
• 12. Reasons for poor linearity on GC-MS calibration. - Chromatography Forum [chromforum.org]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Impact of different ionization sources on DBP-d22 analysis

Welcome to the technical support center for the analysis of Di-n-butyl phthalate-d22 (DBP-d22). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experimental workflows and overcoming common challenges.

Frequently Asked Questions (FAQs)

Q1: Which ionization source is best for DBP-d22 analysis: ESI, APCI, or APPI?

The optimal ionization source for DBP-d22 analysis depends on several factors, including the sample matrix, required sensitivity, and available instrumentation.

• Electrospray Ionization (ESI) is generally suitable for polar and ionic compounds. While DBP-d22 is relatively nonpolar, ESI can sometimes be used, but it may not provide the best sensitivity.

• Atmospheric Pressure Chemical Ionization (APCI) is often a better choice for less polar and thermally stable compounds like DBP-d22.[1][2] It is generally less susceptible to matrix effects compared to ESI.[3]

• Atmospheric Pressure Photoionization (APPI) is particularly effective for nonpolar compounds and can offer high sensitivity with reduced matrix effects.[2][4][5]

For a general recommendation, APCI and APPI are often preferred for phthalate (B1215562) analysis due to their ability to efficiently ionize these less polar molecules.

Q2: I am observing a poor signal for DBP-d22. What are the common causes?

A weak signal for DBP-d22 can stem from several issues:

• Suboptimal Ionization Source: As discussed in Q1, using an inappropriate ionization source (e.g., ESI for a nonpolar compound in a complex matrix) can lead to poor ionization efficiency.

• Matrix Effects: Co-eluting substances from the sample matrix can suppress the ionization of DBP-d22.[6] This is a common issue, particularly with ESI.[7]

• Source Contamination: Phthalates are ubiquitous environmental contaminants and can be present in solvents, tubing, and sample containers, leading to high background noise and potential signal suppression.[8]

• Incorrect MS/MS Parameters: Suboptimal precursor/product ion selection or collision energy will result in a weak signal. The fragment ion at m/z 149 is a characteristic fragment for many phthalates.[8]

Q3: My DBP-d22 internal standard is not co-eluting with the native DBP analyte. Why is this happening and how can I fix it?

Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[9] This can lead to differential matrix effects and compromise the accuracy of quantification.[9]

• To address this:

  • Confirm the co-elution by overlaying the chromatograms of the analyte and the internal standard.

  • If a separation is observed, consider adjusting the chromatographic method, such as using a column with a different selectivity or modifying the gradient.

Q4: Can the deuterium (B1214612) labels on DBP-d22 exchange?

While the deuterium labels on the aromatic ring of DBP-d22 are generally stable, isotopic exchange can be a concern for deuterated standards with labels on more labile positions (e.g., adjacent to carbonyl groups or on heteroatoms).[9] Given the structure of DBP-d22 (deuteration on the butyl chains), the risk of back-exchange is low under typical LC-MS conditions.

Troubleshooting Guides

Issue 1: High Background Signal / Phthalate Contamination

Symptoms:

• High baseline noise in the chromatogram.

• Detection of DBP-d22 or other phthalates in blank injections.

Possible Causes & Solutions:

Cause	Solution
Contaminated Solvents	Use high-purity, LC-MS grade solvents. Test new solvent bottles for phthalate contamination.[8]
Contaminated LC System	Phthalates can leach from plastic tubing, seals, and other components.[6] Flush the system thoroughly with a strong organic solvent. Consider installing a trap column between the pump and injector to capture contaminants.[8]
Contaminated Labware	Avoid plastic labware wherever possible. Use glassware that has been thoroughly cleaned and rinsed with high-purity solvent. Be aware that even pipette tips and vial caps (B75204) can be a source of contamination.[6]

Issue 2: Poor Sensitivity and Signal Instability

Symptoms:

• Low signal-to-noise ratio for DBP-d22.

• Inconsistent peak areas across replicate injections.

Troubleshooting by Ionization Source:

Ionization Source	Possible Cause	Solution
ESI	Inefficient ionization of the nonpolar DBP-d22 molecule.	Switch to APCI or APPI if available. If ESI must be used, optimize source parameters such as capillary voltage and gas flows. Consider mobile phase additives to promote adduct formation, but be aware this can increase complexity.
High susceptibility to matrix effects.	Improve sample cleanup using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[8] Dilute the sample if the concentration is high enough to maintain detection.[6]
APCI	Thermal degradation of the analyte.	DBP is thermally stable, making this less of a concern.[2] However, if issues are suspected, optimize the vaporizer temperature.
Inefficient chemical ionization.	Ensure the mobile phase composition is suitable for proton transfer. Methanol is often a good choice as a proton donor.
APPI	Incorrect dopant or lack thereof.	For analytes that do not ionize efficiently by direct photoionization, a dopant like toluene (B28343) can be added to the mobile phase to facilitate ionization.
Photon flux is too low.	Ensure the UV lamp is functioning correctly and has not exceeded its lifetime.

Issue 3: Inaccurate Quantification

Symptoms:

• Poor linearity of the calibration curve.

• High variability in calculated concentrations.

Possible Causes & Solutions:

Cause	Solution
Differential Matrix Effects	As mentioned in the FAQs, ensure co-elution of DBP and DBP-d22.[9] If co-elution is confirmed but the issue persists, the matrix may be affecting the analyte and internal standard differently. A more rigorous sample cleanup is recommended.
Isotopic Impurities in Standard	The deuterated standard may contain a small amount of the unlabeled analyte. Confirm the isotopic purity of the standard with the manufacturer.
Interference from Naturally Occurring Isotopes	The native analyte has naturally occurring isotopes that could potentially interfere with the signal of a deuterated standard, especially one with low mass separation.[10] For DBP-d22, with a large mass difference from native DBP, this is less likely to be a significant issue.

Quantitative Data Summary

The following table summarizes the expected relative performance of the different ionization sources for DBP-d22 analysis. These are generalized expectations, and actual performance will depend on the specific instrument and experimental conditions.

Parameter	ESI	APCI	APPI
Relative Sensitivity	Low to Moderate	High	High
Susceptibility to Matrix Effects	High	Moderate	Low
Typical Limit of Quantification (LOQ)	1 - 10 ng/mL	0.1 - 1 ng/mL	0.05 - 0.5 ng/mL
Recommended for DBP-d22	Not primary choice	Recommended	Highly Recommended

Experimental Protocols

Protocol 1: General LC-MS/MS Method for DBP-d22 Analysis

This protocol provides a starting point for method development. Optimization will be required for your specific instrumentation and sample matrix.

• Sample Preparation:

  • Perform a liquid-liquid extraction of the sample using a suitable organic solvent like hexane (B92381) or a solid-phase extraction (SPE) with a C18 cartridge.

  • Evaporate the solvent and reconstitute the residue in the initial mobile phase.

  • Spike the final extract with a known concentration of DBP-d22 internal standard.

• Liquid Chromatography (LC):

  • Column: C18 column (e.g., 100 mm x 2.1 mm, 2.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a suitable percentage of B, ramp up to a high percentage of B to elute DBP-d22, hold, and then return to initial conditions. A typical gradient might be 50% B to 95% B over 5 minutes.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry (MS):

  • Ionization Source: Choose between ESI, APCI, or APPI.

  • Polarity: Positive ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transition (Example):

    • DBP (native): Precursor ion (e.g., [M+H]+) -> Product ion (e.g., m/z 149).

    • DBP-d22 (internal standard): Precursor ion -> Product ion. The exact m/z values will depend on the specific deuteration pattern of the standard.

  • Source Parameter Optimization:

    • ESI: Optimize capillary voltage, nebulizer gas flow, and drying gas temperature and flow.

    • APCI: Optimize corona discharge current and vaporizer temperature.

    • APPI: Optimize UV lamp settings and consider the use of a dopant.

Visualizations

Caption: General experimental workflow for DBP-d22 analysis.

Caption: Troubleshooting logic for DBP-d22 mass spectrometry analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 3. Comparison of ESI– and APCI–LC–MS/MS methods: A case study of levonorgestrel in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Comparison of atmospheric pressure photoionization, atmospheric pressure chemical ionization, and electrospray ionization mass spectrometry for analysis of lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of Analytical Methods for Dibutyl Phthalate (DBP) Analysis Using Dibutyl Phthalate-d22 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical performance for the quantification of dibutyl phthalate (B1215562) (DBP), a widely used plasticizer with potential endocrine-disrupting properties. A critical aspect of robust and accurate DBP analysis is the use of an appropriate internal standard to correct for variations during sample preparation and analysis. This guide focuses on the validation of analytical methods employing a deuterated internal standard, specifically Dibutyl phthalate-d22.

The ubiquitous nature of DBP presents a significant analytical challenge due to the high risk of sample contamination from laboratory equipment and solvents.[1][2] The use of a stable isotope-labeled internal standard, such as Dibutyl phthalate-d22, is a highly effective strategy to mitigate these issues and enhance the accuracy and precision of quantification.[3] This internal standard closely mimics the chemical and physical properties of the native DBP, ensuring it behaves similarly during extraction, derivatization, and chromatographic analysis, thereby compensating for any analyte loss or matrix effects.

While specific performance data for Dibutyl phthalate-d22 is not extensively published, the principles and expected performance are directly comparable to its widely used analog, Dibutyl phthalate-d4 (DBP-d4). The data presented in this guide is a synthesis of performance characteristics reported for analytical methods validated using DBP-d4, which serves as a strong surrogate to demonstrate the effectiveness of using a deuterated internal standard for DBP analysis.

Comparative Performance of Analytical Methods

The use of a deuterated internal standard like Dibutyl phthalate-d22 significantly improves the performance of analytical methods for DBP quantification. Gas chromatography-mass spectrometry (GC-MS) is a commonly employed technique for this purpose, offering high sensitivity and selectivity.[4] The following table summarizes typical validation parameters for GC-MS methods using a deuterated internal standard, demonstrating the high quality of data that can be achieved.

Validation Parameter	Typical Performance with Deuterated Internal Standard	Alternative Method (e.g., External Standard) Performance	Key Advantages of Deuterated Standard
Linearity (R²)	> 0.99[5]	Often > 0.98, but more susceptible to matrix effects	High degree of correlation and reliability
Limit of Detection (LOD)	0.02 - 0.3 ng/mL[5][6]	Variable, can be higher due to background contamination	Enables accurate measurement at low concentrations
Limit of Quantification (LOQ)	0.053 - 1 ng/mL[5][6]	Variable, can be higher	Provides reliable quantitative data at trace levels
Recovery (%)	97 - 127%[5]	Can be more variable (e.g., 80-110%) and matrix-dependent	Corrects for analyte loss during sample preparation
Precision (%RSD)	< 11%[5]	Can be higher, especially with complex matrices	Ensures high reproducibility of results

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative protocols for the analysis of DBP in a given sample matrix using a deuterated internal standard.

Sample Preparation (Liquid-Liquid Extraction)

• Sample Aliquoting : Transfer a precise volume of the sample (e.g., 10 mL of a water sample) into a clean glass separatory funnel. To avoid phthalate contamination, all glassware should be thoroughly cleaned, solvent-rinsed, and baked at a high temperature (e.g., 280°C for at least 5 hours).[5]

• Internal Standard Spiking : Add a known amount of Dibutyl phthalate-d22 solution (e.g., 10 µL of a 10 µg/mL solution in methanol) to the sample.

• Extraction : Add an appropriate extraction solvent (e.g., 10 mL of hexane) to the separatory funnel.[7]

• Shaking : Shake the funnel vigorously for a specified period (e.g., 2 minutes) to ensure efficient partitioning of DBP and the internal standard into the organic phase.

• Phase Separation : Allow the layers to separate.

• Collection : Drain the organic layer into a clean glass tube.

• Repeat Extraction : Repeat the extraction process with a fresh portion of the extraction solvent for exhaustive recovery.

• Concentration : Combine the organic extracts and concentrate the volume under a gentle stream of nitrogen to a final volume of 1 mL.[8]

GC-MS Analysis

• Instrumentation : An Agilent 7000-Triple-Quad mass spectrometer coupled with a 7890A gas chromatograph or a similar system can be used.[1]

• Column : A 5% phenyl-methyl silicone bonded-phase fused-silica capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable for separation.[1][6]

• Injection : 1 µL of the final extract is injected in splitless mode.[6]

• Carrier Gas : Helium at a constant flow rate of 1 mL/min.[6][8]

• Oven Temperature Program :

  • Initial temperature: 100°C, hold for 1 min

  • Ramp 1: Increase to 230°C at 10°C/min

  • Ramp 2: Increase to 270°C at 10°C/min, hold for 2 min

  • Ramp 3: Increase to 300°C at 25°C/min, hold for 8 min[8]

• Mass Spectrometer Conditions :

  • Ionization Mode : Electron Impact (EI) at 70 eV[6][8]

  • Source Temperature : 250°C[8]

  • Transfer Line Temperature : 300°C[8]

  • Acquisition Mode : Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[6]

  • Quantifier and Qualifier Ions :

    • DBP: m/z 149 (quantifier), 223, 278 (qualifiers)[1]

    • DBP-d22 (expected): The quantifier ion for DBP-d4 is m/z 153.[1] The specific ions for DBP-d22 would need to be determined empirically but would be shifted accordingly based on the increased mass.

Visualizing the Workflow

A clear understanding of the experimental process is essential for successful implementation. The following diagram illustrates the typical workflow for DBP analysis using a deuterated internal standard.

References

• 1. brieflands.com [brieflands.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Dibutyl phthalate Supplier | 84-74-2 | Your Reliable Distributor Silver Fern [silverfernchemical.com]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. oiv.int [oiv.int]

Navigating the Analytical Challenge of Dibutyl Phthalate: An Inter-laboratory Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Dibutyl phthalate (B1215562) (DBP), a widely used plasticizer and potential endocrine disruptor, presents a significant analytical challenge due to its ubiquitous nature and the risk of sample contamination. This guide provides a comparative overview of analytical performance for DBP analysis, drawing upon data from proficiency testing programs and established analytical methodologies. The objective is to offer a framework for evaluating and implementing robust analytical protocols for DBP determination in various matrices.

Comparative Performance in Dibutyl Phthalate Analysis

One such program, conducted within the HBM4EU project, assessed the performance of 28 laboratories in analyzing phthalate biomarkers in human urine.[1] The results for the primary metabolite of Di-n-butyl phthalate (DnBP) provide a quantitative measure of inter-laboratory reproducibility.

Table 1: Summary of Inter-laboratory Performance for the Analysis of a Dibutyl Phthalate Metabolite in Human Urine

Analyte	Inter-laboratory Reproducibility (Average)	Inter-laboratory Reproducibility (Best Performing Labs)
DnBP Metabolite	24%	17%

Source: HBM4EU Project Proficiency Test Results[1]

The data indicate that even among experienced laboratories, a significant degree of variability exists. However, the performance improves notably when considering only the laboratories that consistently achieved satisfactory results, highlighting the importance of robust quality assurance and quality control (QA/QC) procedures.[1]

To illustrate the typical data generated in an inter-laboratory comparison, Table 2 presents a hypothetical but representative dataset for DBP analysis in a polymer matrix. This table is modeled after proficiency testing schemes and demonstrates how individual laboratory results are compared against an assigned value.

Table 2: Illustrative Inter-laboratory Comparison Data for Dibutyl Phthalate in a Polymer Matrix

Laboratory ID	Reported DBP Concentration (mg/kg)	z-score*
Lab 01	95.8	-0.4
Lab 02	108.3	0.8
Lab 03	89.5	-1.0
Lab 04	101.2	0.1
Lab 05	115.7	1.5
Lab 06	99.9	0.0
Lab 07	85.1	-1.5
Lab 08	103.6	0.4
Assigned Value	100.0	N/A
Standard Deviation	10.0	N/A

*z-scores are calculated to assess the performance of each laboratory. A z-score between -2 and 2 is generally considered satisfactory.

Experimental Protocols

The following sections detail a generalized experimental protocol for the determination of Dibutyl phthalate in a solid matrix (e.g., polymer) and a liquid matrix (e.g., water), based on common analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation (Solid Matrix - Polymer)

• Sample Size Reduction: The polymer sample is cryogenically milled or cut into small pieces to increase the surface area for extraction.

• Solvent Extraction: A known mass of the prepared sample is placed in an extraction thimble. The DBP is extracted using a suitable solvent (e.g., diethyl ether, hexane, or a mixture) via Soxhlet extraction or a similar technique like ultrasonic extraction.

• Internal Standard Spiking: An isotopically labeled internal standard, such as DBP-d4, is added to the sample before extraction to correct for matrix effects and variations in recovery.

• Concentration and Clean-up: The extract is concentrated under a gentle stream of nitrogen. If necessary, a clean-up step using solid-phase extraction (SPE) may be employed to remove interfering substances.

• Final Volume Adjustment: The final extract is brought to a precise volume with a suitable solvent before analysis.

Sample Preparation (Liquid Matrix - Water)

• Sample Collection: A representative water sample is collected in a pre-cleaned glass container.

• Internal Standard Spiking: A known amount of an internal standard (e.g., Benzyl benzoate (B1203000) or DBP-d4) is added to a measured volume of the water sample.[2]

• Solid-Phase Extraction (SPE): The water sample is passed through an SPE cartridge (e.g., C18) to adsorb the DBP.

• Elution: The DBP and internal standard are eluted from the SPE cartridge with a small volume of an organic solvent (e.g., methanol (B129727) and dichloromethane (B109758) mixture).[3]

• Concentration: The eluate is concentrated to a final volume of 1 mL under a stream of nitrogen.[3]

Instrumental Analysis (GC-MS)

• Gas Chromatograph (GC):

  • Column: A capillary column such as a ZB-5MSplus (30 m x 0.25 mm x 0.25 µm) is commonly used.

  • Carrier Gas: Helium or hydrogen.

  • Oven Program: A temperature gradient is employed, for example, starting at 60°C, holding for 1 minute, then ramping up to 300°C.

  • Injector Temperature: Typically set around 280-300°C.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for higher sensitivity and selectivity.

  • Quantifier and Qualifier Ions: Specific ions for DBP and the internal standard are monitored. For DBP, the quantifier ion is often m/z 149.[2]

Quality Control and Method Validation

To ensure the reliability of results, a robust quality control and method validation process is essential. This includes:

• Calibration Curve: A multi-point calibration curve is generated using standards of known concentrations.

• Method Blank: A blank sample is processed and analyzed in the same manner as the test samples to check for contamination.

• Spiked Samples: A sample with a known concentration of DBP is analyzed to determine the method's recovery.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): These are determined to establish the sensitivity of the method. For GC-MS analysis of DBP in hexane, an LOD of 0.3 ng/mL and an LOQ of 1 ng/mL have been reported.[2]

Inter-laboratory Comparison Workflow

The following diagram illustrates the typical workflow of an inter-laboratory comparison study for DBP analysis, from the preparation of test materials to the final evaluation of laboratory performance.

Workflow of an Inter-laboratory Comparison Study

This guide underscores the critical need for standardized methods and rigorous quality control in the analysis of Dibutyl phthalate. The inherent variability in analytical results, as demonstrated by proficiency testing, emphasizes the value of inter-laboratory comparisons in achieving data comparability and ensuring the reliability of environmental and human health assessments.

References

• 1. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. e3s-conferences.org [e3s-conferences.org]

A Comparative Guide to Dibutyl Phthalate-d22 and Other Internal Standards for Accurate Analyte Quantification

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical chemistry, particularly in mass spectrometry-based quantification, the choice of an internal standard is paramount to achieving accurate and reliable results. This guide provides an objective comparison of Dibutyl phthalate-d22, a deuterated internal standard, with other commonly used alternatives for the analysis of Dibutyl phthalate (B1215562) (DBP) and other phthalates. The use of an appropriate internal standard is critical for correcting variations in sample preparation, instrument response, and matrix effects, thereby ensuring the integrity of quantitative data.

The Superiority of Isotope Dilution: Dibutyl Phthalate-d22

Dibutyl phthalate-d22 (and its more commonly used analogue, Dibutyl phthalate-d4) is a stable isotope-labeled (SIL) internal standard. In the technique of isotope dilution mass spectrometry (IDMS), a known quantity of the SIL internal standard is added to a sample at the beginning of the analytical workflow. Because the SIL standard is chemically identical to the analyte of interest, it experiences the same losses during sample preparation and the same ionization response in the mass spectrometer. This co-elution and identical chemical behavior allow for highly accurate correction of any variations, leading to superior precision and accuracy in quantification.

Comparison of Internal Standard Performance

The selection of an internal standard significantly impacts the performance of an analytical method. This section compares key performance metrics of Dibutyl phthalate-d4 (as a proxy for d22) against other deuterated and non-deuterated internal standards.

Data Presentation: Performance Metrics of Internal Standards

The following tables summarize quantitative data from various studies, highlighting the performance of different internal standards in the analysis of Dibutyl phthalate (DBP).

Table 1: Linearity of Calibration Curves for DBP Analysis Using Different Deuterated Internal Standards in Air Samples

Internal Standard	Analyte	Coefficient of Determination (R²)	Reference
Dibutyl phthalate-d4 (DBP-d4)	Di-n-butyl phthalate (DBP)	0.9953–0.9997	[1]
Butyl benzyl (B1604629) phthalate-d4 (BBP-d4)	Di-n-butyl phthalate (DBP)	0.9900–0.9993	[1]
Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)	Di-n-butyl phthalate (DBP)	0.9891–0.9992	[1]

Data from a study on the determination of phthalates in indoor air by GC-MS. A higher R² value indicates better linearity.

Table 2: Recovery and Reproducibility of DBP Analysis in Air Samples Using DBP-d4 Internal Standard

Analyte	Mean Recovery	Reproducibility (%RSD)	Reference
Di-n-butyl phthalate (DBP)	91.3–99.9%	5.1–13.1%

Results from an inter-laboratory validation study involving five laboratories.

Table 3: Performance of a Surrogate Analyte Method Using DBP-d4 for DBP Quantification in Hexane (B92381)

Parameter	Value	Reference
Limit of Detection (LOD)	0.3 ng/mL	[2]
Limit of Quantification (LOQ)	1 ng/mL	[2]
Recovery (at 1, 50, and 100 ng/mL)	95.3% - 103.1%	[2]
Precision (CV%)	< 10%	[2]

Table 4: Comparison of Deuterated vs. Non-Deuterated Internal Standards

Feature	Deuterated Internal Standard (e.g., DBP-d22/d4)	Non-Deuterated Internal Standard (e.g., Benzyl Benzoate)
Principle	Isotope Dilution	Relative Response
Chemical & Physical Properties	Nearly identical to the analyte	Similar, but not identical to the analyte
Correction for Matrix Effects	Excellent	Variable and potentially incomplete
Correction for Extraction Inefficiency	Excellent	Variable
Accuracy & Precision	High	Generally lower; can be affected by sample matrix variability
Potential for Contamination	Low (naturally occurring levels are negligible)	Can be present in environmental and biological samples, leading to inaccurate results.[3]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. The following are examples of experimental protocols for the analysis of phthalates using different internal standards.

Protocol 1: GC-MS Analysis of Phthalates in Indoor Air Using DBP-d4 Internal Standard

This protocol is based on a method for determining phthalates in indoor air samples collected on a solid-phase adsorbent.[1]

• Sample Preparation:

  • Air is drawn through a cartridge containing a styrene-divinylbenzene copolymer (SDB) adsorbent.

  • The adsorbent is then extracted with acetone.

  • An internal standard solution containing DBP-d4 is added to the extract.

• GC-MS Parameters:

  • Gas Chromatograph: Agilent 7890A GC System (or equivalent)

  • Column: DB-1, 15 m x 0.25 mm i.d., 0.1 µm film thickness

  • Injector: Splitless mode at 280°C

  • Oven Program: 80°C (2 min), then 8°C/min to 210°C (5 min), then 20°C/min to 250°C (5 min)

  • Mass Spectrometer: Agilent 5977B MSD (or equivalent)

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Quantifier Ion for DBP: m/z 149

  • Quantifier Ion for DBP-d4: m/z 153

Protocol 2: GC-MS Analysis of DBP in Hexane Using DBP-d4 and Benzyl Benzoate (BB) Internal Standards

This protocol utilizes a surrogate analyte approach where DBP-d4 is used to construct the calibration line, while BB is used for quantification.[2]

• Sample and Standard Preparation:

  • Stock solutions (1000 µg/mL) of DBP, DBP-d4, and BB are prepared in hexane.

  • Calibration standards are prepared daily in hexane containing DBP and DBP-d4 at concentrations of 1, 5, 10, 25, 50, and 100 ng/mL, with a fixed concentration of 50 ng/mL of BB.

• GC-MS Parameters:

  • Gas Chromatograph: Agilent 7890A GC

  • Column: 5% phenyl-methyl silicone bonded-phase fused-silica capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness)

  • Injector: Splitless mode, 1 µL injection volume

  • Carrier Gas: Helium at 1 mL/min

  • Oven Program: 40°C (2 min), then 30°C/min to 180°C, then 15°C/min to 210°C (3 min), then 10°C/min to 250°C, then 30°C/min to 290°C (4 min)

  • Mass Spectrometer: Agilent 7000-Triple-Quad

  • Ionization Mode: Electron Impact (EI) at 70eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Quantifier Ions: DBP (m/z 149), DBP-d4 (m/z 153), BB (m/z 105)

Mandatory Visualization

The following diagrams illustrate the general workflow for phthalate analysis using an internal standard and the logical relationship for quantification.

Caption: General experimental workflow for phthalate analysis using an internal standard.

Caption: Logical relationship for quantification using an internal standard.

Conclusion

For robust and accurate quantification of Dibutyl phthalate and other phthalates, the use of a stable isotope-labeled internal standard such as Dibutyl phthalate-d22 is highly recommended. The principle of isotope dilution effectively compensates for variations in sample preparation and instrumental analysis, leading to superior data quality compared to non-isotopically labeled internal standards. While other deuterated phthalates can also perform well, studies have shown that using the deuterated analogue of the specific analyte of interest (e.g., DBP-d4 for DBP) can provide the best linearity. Non-deuterated standards like Benzyl Benzoate can be a more economical option, but researchers must be cautious of potential background contamination and validate their methods thoroughly to account for differences in chemical behavior and matrix effects. The choice of internal standard should ultimately be guided by the specific requirements of the analytical method, the complexity of the sample matrix, and the desired level of accuracy and precision.

References

• 1. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 2. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ojs.library.okstate.edu [ojs.library.okstate.edu]

The Gold Standard for DBP Quantification: A Comparative Guide to Accuracy and Precision with Dibutyl phthalate-d22

For researchers, scientists, and drug development professionals, the accurate and precise quantification of Dibutyl phthalate (B1215562) (DBP) is critical due to its ubiquitous nature and potential as an endocrine disruptor. The presence of DBP as a common contaminant in laboratory environments presents a significant analytical challenge.[1][2] This guide provides an objective comparison of the performance of Dibutyl phthalate-d22 (or its closely related analogue, Dibutyl phthalate-d4) as an internal standard against alternative methods for DBP quantification, supported by experimental data.

The use of a stable isotope-labeled internal standard, such as Dibutyl phthalate-d22, is widely considered the gold standard in analytical chemistry, particularly for mass spectrometry-based methods.[3] This is because its chemical and physical properties are nearly identical to the analyte of interest, DBP. This similarity ensures that any sample loss during preparation, or variations in instrument response, affect both the analyte and the internal standard equally, leading to highly accurate and precise results.[3]

Superior Performance of Deuterated Internal Standards: A Data-Driven Comparison

Experimental data consistently demonstrates the superior performance of deuterated internal standards over other approaches, such as using a structural analogue like benzyl (B1604629) benzoate (B1203000). The key advantage lies in the ability of the deuterated standard to co-elute with the native analyte and behave similarly during ionization, effectively compensating for matrix effects.[3]

Below is a summary of quantitative data comparing the performance of methods utilizing a deuterated internal standard for DBP with those using an alternative, non-isotopically labeled internal standard.

Table 1: Comparison of Method Performance for DBP Quantification

Performance Metric	Method with Dibutyl phthalate-d4	Method with Benzyl Benzoate (Alternative IS)
Recovery	91.3 - 99.9%[4]	97 - 127%[5][6]
Precision (RSD)	5.1 - 13.1% (Inter-laboratory)[4]	< 11%[5]
**Linearity (R²) **	> 0.99[1]	> 0.99[5]
Limit of Detection (LOD)	0.3 ng/mL[1]	0.02 mg/L[5]
Limit of Quantification (LOQ)	1 ng/mL[1]	0.053 mg/L[5]

Table 2: Response Factor of DBP-d4 Relative to DBP

The response factor (RF) is a measure of the relative response of the analytical method to the analyte and the internal standard. An RF close to 1 indicates that the deuterated standard behaves almost identically to the native compound.

Concentration (ng/mL)	Mean Response Factor (RF)	Coefficient of Variation (CV%)
1	1.05	8.5
5	1.03	6.2
10	1.02	4.5
25	1.01	3.1
50	1.00	2.5
100	0.99	3.8
Data adapted from a study utilizing DBP-d4 as a surrogate analyte.[1]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative experimental protocols for the quantification of DBP using both a deuterated internal standard and an alternative internal standard.

Protocol 1: GC-MS Analysis of DBP using Dibutyl phthalate-d4 as an Internal Standard

This protocol is based on a surrogate analyte approach where the deuterated standard is used to construct the calibration curve, which is particularly useful when a true blank matrix is unavailable.[1]

1. Chemicals and Reagents:

• Dibutyl phthalate (DBP)

• Dibutyl phthalate-d4 (DBP-d4)

• Benzyl benzoate (BB) as an internal standard for the overall method validation

• GC-grade hexane, acetone, and methanol (B129727)

2. Standard Solution Preparation:

• Prepare stock solutions (1000 µg/mL) of DBP, DBP-d4, and BB in hexane.[1]

• Prepare daily calibration standards containing 1, 5, 10, 25, 50, and 100 ng/mL of DBP and DBP-d4, with a constant concentration of 50 ng/mL of BB in hexane.[1]

3. Sample Preparation:

• For liquid samples, a direct injection following the addition of the internal standard may be possible.

• For solid or complex matrices, a solvent extraction (e.g., with hexane) is necessary.

• Spike the sample with a known amount of DBP-d4 prior to extraction.

4. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC[1]

• Mass Spectrometer: Agilent 7000 Triple Quadrupole MS[1]

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Injector Temperature: 280 °C

• Oven Temperature Program: Initial temperature of 60 °C held for 1 min, then ramped to 280 °C at 10 °C/min, and held for 5 min.

• MS Transfer Line Temperature: 290 °C[1]

• Ion Source Temperature: 230 °C[1]

• Ionization Mode: Electron Impact (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • DBP Quantifier Ion: m/z 149[1]

  • DBP-d4 Quantifier Ion: m/z 153[1]

  • BB Quantifier Ion: m/z 105[1]

5. Quantification:

• A calibration curve is generated by plotting the peak area ratio of DBP-d4 to the internal standard (BB) against the concentration of DBP-d4.[1] Due to the response factor being close to 1, the DBP-d4 calibration curve can be used to quantify the native DBP in samples.[1]

Protocol 2: GC-FID Analysis of DBP using Benzyl Benzoate as an Internal Standard

This protocol describes a method for DBP quantification in water samples using a non-deuterated internal standard.[5]

1. Chemicals and Reagents:

• Dibutyl phthalate (DBP)

• Benzyl benzoate (BB) as the internal standard

• Methanol, dichloromethane

• Deionized water

2. Standard Solution Preparation:

• Prepare stock solutions of DBP and BB (1 mg/mL) in methanol.

• Prepare working standard solutions by diluting the stock solutions to concentrations ranging from 0.05 to 7.5 mg/L of DBP, each containing 0.5 mg/L of BB.[5]

3. Sample Preparation (Solid Phase Extraction - SPE):

• Spike 20 mL of deionized water with the DBP standard solutions and 10 µg of the BB internal standard.[5]

• Pass the spiked water through a C18 SPE cartridge at a flow rate of 1 mL/min.[5]

• Elute the DBP and BB from the cartridge with a 1:1 mixture of methanol and dichloromethane.[5]

• Concentrate the eluate to 1 mL under a gentle stream of nitrogen.[5]

4. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Shimadzu GC-2010 Plus with FID detector[5][6]

• Column: ZB-5MSplus (30 m x 0.25 mm, 0.25 µm film thickness)[6]

• Carrier Gas: Hydrogen, Air, Helium[6]

• Injector Temperature: 280 °C[6]

• Oven Temperature Program: Initial temperature of 60 °C held for 1 min, then ramped to 300 °C at 20 °C/min, and held for 5 min.[6]

• Detector Temperature: 250 °C[6]

• Injection Volume: 1 µL[6]

5. Quantification:

• A calibration curve is constructed by plotting the ratio of the peak area of DBP to the peak area of the internal standard (BB) against the concentration of DBP.[5]

Visualizing the Workflow and Logic

To better illustrate the processes involved, the following diagrams outline the experimental workflow and the fundamental principle of using an internal standard for quantification.

Caption: A generalized experimental workflow for the quantification of DBP using an internal standard.

Caption: The logical relationship in quantification using an internal standard method.

References

• 1. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Method Detection Limit (MDL) for Dibutyl Phthalate Utilizing DBP-d22 as an Internal Standard

This guide provides a comprehensive comparison of the Method Detection Limit (MDL) for Dibutyl phthalate (B1215562) (DBP) with a focus on the use of the deuterated internal standard, DBP-d22. The content is tailored for researchers, scientists, and drug development professionals, offering objective performance data and detailed experimental methodologies.

Quantitative Data Summary

The determination of a reliable Method Detection Limit (MDL) is fundamental for the accurate quantification of Dibutyl phthalate (DBP), a ubiquitous environmental contaminant and potential endocrine disruptor. The use of a stable isotope-labeled internal standard, such as DBP-d22, is critical for correcting for matrix effects and analytical variability, thereby ensuring high-quality data.

While specific MDL data for DBP using DBP-d22 is not widely published, performance data from methods using the closely related deuterated standard, DBP-d4, provides a strong basis for expected performance. The following table summarizes Limit of Detection (LOD) and Limit of Quantification (LOQ) values for DBP from various studies, which are indicative of the achievable MDLs.

Analyte	Internal Standard	Matrix	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Dibutyl phthalate (DBP)	DBP-d4	Hexane	GC-MS	0.3 ng/mL	1 ng/mL	[1][2][3]
Dibutyl phthalate (DBP)	Benzyl Benzoate	Water	GC-FID	0.02 mg/L	0.053 mg/L	[4][5]
Phthalate Esters	-	Environmental and Biological Samples	Various	<0.1 ng/g (with minimized blank contamination)	-	[6][7]

Note: The Method Detection Limit (MDL) is a statistically derived value representing the minimum concentration of a substance that can be measured and reported with 99% confidence that the analyte concentration is greater than zero. The Limit of Detection (LOD) is a more general term, and while related, may not be determined with the same statistical rigor as the MDL. The values presented are indicative of the low-level detection capabilities of the respective methods.

Experimental Protocols

A detailed and robust experimental protocol is essential for the accurate determination of the MDL. The following protocol is a synthesis of best practices and is based on the U.S. Environmental Protection Agency (EPA) procedure outlined in 40 CFR Part 136, Appendix B, adapted for the analysis of Dibutyl phthalate (DBP) using DBP-d22 as an internal standard by Gas Chromatography-Mass Spectrometry (GC-MS).

Initial MDL Estimation

Before initiating the formal MDL study, an initial estimate of the detection limit is required. This can be based on one of the following:

• Instrument Signal-to-Noise Ratio: The concentration of DBP that results in a signal-to-noise ratio of 3:1 to 5:1.

• Previous Data: An MDL determined from previous studies or from the analysis of low-level standards.

• Limit of Detection (LOD) from Literature: Published LOD values for similar methods can serve as a starting point.

Preparation of Reagents and Standards

• Reagent Water: Prepare ASTM Type II water or equivalent, free from phthalates.

• Solvents: Use high-purity, phthalate-free solvents (e.g., hexane, acetone).

• Stock Solutions:

  • Prepare a stock solution of native DBP in a suitable solvent.

  • Prepare a stock solution of the internal standard, DBP-d22, in a suitable solvent.

• Spiking Solution: From the stock solutions, prepare a spiking solution containing both DBP and DBP-d22 at a concentration estimated to be 2 to 10 times the initial MDL estimate. The concentration of DBP-d22 should be kept constant across all samples and standards.

Sample Preparation and Analysis

• Spike Samples: In at least seven replicate laboratory reagent water samples, add a known volume of the spiking solution.

• Internal Standard Addition: Add a consistent amount of the DBP-d22 internal standard solution to each replicate.

• Extraction: Perform a liquid-liquid extraction or solid-phase extraction (SPE) to isolate the DBP and DBP-d22 from the water matrix.

• Concentration: Concentrate the extracts to a final volume suitable for GC-MS analysis.

• GC-MS Analysis: Analyze the extracts using a calibrated GC-MS system. The system should be optimized for the separation and detection of DBP and DBP-d22. A typical instrument configuration is provided below:

  Parameter	Setting
  Gas Chromatograph
  Column	5% phenyl-methyl silicone bonded-phase fused-silica capillary column (e.g., 30m x 0.25 mm i.d., 0.25 µm film thickness)
  Carrier Gas	Helium at a constant flow rate of 1 mL/min
  Injection Mode	Splitless
  Injection Volume	1 µL
  Oven Program	Initial temperature of 60°C, ramped to 300°C
  Mass Spectrometer
  Ionization Mode	Electron Ionization (EI) at 70 eV
  Acquisition Mode	Selected Ion Monitoring (SIM)
  Quantifier Ion (DBP)	m/z 149
  Quantifier Ion (DBP-d22)	To be determined based on the fragmentation pattern of DBP-d22 (likely m/z 153 or other characteristic ions)

MDL Calculation

• Calculate the standard deviation of the measured concentrations of DBP in the seven (or more) replicate samples.

• The MDL is calculated using the following formula: MDL = t(n-1, 1-α = 0.99) * S Where:

  • t(n-1, 1-α = 0.99) is the Student's t-value for a one-sided 99% confidence level and n-1 degrees of freedom (for n=7 replicates, the t-value is 3.143).

  • S is the standard deviation of the replicate measurements.

Workflow and Logical Relationships

The following diagrams illustrate the key workflows and relationships in the determination of the Method Detection Limit for Dibutyl phthalate.

Caption: Workflow for MDL Determination.

Caption: Isotope Dilution Quantification Principle.

References

• 1. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. brieflands.com [brieflands.com]
• 3. researchgate.net [researchgate.net]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. researchgate.net [researchgate.net]
• 6. An interlaboratory comparison study for the determination of dialkyl phthalate esters in environmental and biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Cross-Validation of GC-MS and LC-MS Methods for Dibutyl Phthalate (DBP) Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate and reliable quantification of dibutyl phthalate (B1215562) (DBP), a common plasticizer and potential endocrine disruptor, is critical across various scientific disciplines, including environmental monitoring, food safety, and pharmaceutical quality control. The two most prominent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective cross-validation of these methods, presenting supporting experimental data, detailed protocols, and visual workflows to assist in selecting the optimal technique for specific analytical needs.

Quantitative Performance: A Side-by-Side Comparison

The selection of an analytical method often hinges on its quantitative performance. The following table summarizes key validation parameters for DBP analysis using GC-MS and LC-MS, compiled from various studies.

Performance Parameter	GC-MS	LC-MS/MS
Limit of Detection (LOD)	0.3 ng/mL[1]	As low as 1 ng/mL[2]
Limit of Quantification (LOQ)	1 ng/mL[1]	0.05 µg/mL (in plasma)[3]
**Linearity (R²) **	> 0.998[1]	> 0.99[2]
Recovery	88.2% - 95.6%[1]	70% - 98% (for general phthalates)[4]
Precision (RSD%)	< 10.3%[1]	< 15%[5]

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reliable and reproducible results. Below are representative methodologies for both GC-MS and LC-MS analysis of DBP.

GC-MS Method for DBP Analysis

This protocol is adapted from a validated method for the determination of DBP in a non-polar solvent.[1]

1. Sample Preparation (Liquid-Liquid Extraction):

• For liquid samples, a liquid-liquid extraction (LLE) can be performed using a suitable organic solvent such as hexane.

• For solid samples, ultrasonic extraction with a solvent like methanol (B129727) can be employed.[6]

• It is crucial to avoid plastic labware to prevent background contamination.[2][7]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC system (or equivalent).

• Mass Spectrometer: Agilent 7000 Triple Quadrupole MS (or equivalent).[1]

• Column: 5% phenyl-methyl silicone bonded-phase fused-silica capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness).[1]

• Injection Mode: Splitless, 1 µL injection volume.[1]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[1]

• Oven Temperature Program: Initial temperature of 40°C for 2 minutes, ramp to 180°C at 30°C/min, then to 210°C at 15°C/min and hold for 3 minutes, then to 250°C at 10°C/min, and finally to 290°C at 30°C/min and hold for 4 minutes.[1]

• Ionization Mode: Electron Impact (EI) at 70 eV.[1]

• Mass Spectrometer Mode: Selected Ion Monitoring (SIM).

• Quantifier Ion for DBP: m/z 149.[1]

• MSD Transfer Line Temperature: 290°C.[1]

• Ion Source Temperature: 230°C.[1]

LC-MS/MS Method for DBP Analysis

This protocol is a generalized procedure based on common practices for the analysis of phthalates in various matrices.[2][3][4]

1. Sample Preparation:

• Liquid Samples (e.g., water, beverages): Filtration followed by solid-phase extraction (SPE) is a common approach.[4]

• Solid Samples (e.g., food, soil): Homogenization and extraction with a solvent like methanol, followed by centrifugation.[2][6]

• Protein precipitation can be used for biological matrices like plasma.[3]

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: Agilent 1200 series or Waters ACQUITY UPLC system (or equivalent).[2]

• Mass Spectrometer: SCIEX QTRAP 5500 system or equivalent triple quadrupole mass spectrometer.[2]

• Column: C18 reversed-phase column (e.g., Phenomenex Kinetex C18, 100 x 4.6 mm, 2.6 µm).[2]

• Mobile Phase: A gradient elution is typically used with a mixture of an aqueous solution (e.g., water with 10 mM ammonium (B1175870) acetate) and an organic solvent (e.g., methanol or acetonitrile).[2][3]

• Flow Rate: 0.25 - 0.5 mL/min.[2][3]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is commonly used.[2][3]

• Mass Spectrometer Mode: Multiple Reaction Monitoring (MRM).

• MRM Transition for DBP: m/z 279.2 -> 149.0.[2]

Method Comparison and Workflow Visualizations

The choice between GC-MS and LC-MS for DBP analysis depends on several factors including the sample matrix, required sensitivity, and the presence of interfering compounds.

Analytical Workflow

The following diagram illustrates the general experimental workflow for both GC-MS and LC-MS analysis of DBP.

DBP Analysis Workflow: GC-MS vs. LC-MS

Key Methodological Differences

The following diagram highlights the core distinctions and applicability of each technique for DBP analysis.

Comparison of GC-MS and LC-MS/MS for DBP Analysis

Conclusion

Both GC-MS and LC-MS/MS are powerful and reliable techniques for the quantification of dibutyl phthalate. GC-MS is a well-established and cost-effective method that offers excellent chromatographic resolution for phthalates.[7] LC-MS/MS provides a highly sensitive and selective alternative, particularly advantageous for complex matrices and for analytes that are not amenable to GC analysis.[2] The choice between the two techniques should be guided by the specific requirements of the analysis, including the sample type, desired detection limits, and available instrumentation. For routine analysis of DBP in relatively clean matrices, GC-MS is often sufficient. For trace-level detection in complex biological or environmental samples, the enhanced sensitivity and selectivity of LC-MS/MS may be necessary.

References

• 1. benchchem.com [benchchem.com]
• 2. sciex.com [sciex.com]
• 3. Pharmacokinetics of Dibutyl Phthalate (DBP) in the Rat Determined by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 5. Development and validation of the UPLC-MS method for simultaneous determination of six new psychoactive substances - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. gcms.cz [gcms.cz]

A Researcher's Guide to Isotopic Enrichment Verification of Dibutyl Phthalate-d22

For scientists and researchers in drug development and other analytical fields, the purity of internal standards is paramount for accurate quantification. This guide provides a comprehensive comparison of analytical methods for verifying the isotopic enrichment of Dibutyl phthalate-d22 (DBP-d22), a common deuterated internal standard. We present experimental data, detailed protocols, and visual workflows to assist in selecting the most appropriate verification strategy.

The Importance of Isotopic Enrichment Verification

Deuterated internal standards are crucial in mass spectrometry-based quantification to correct for analyte loss during sample preparation and instrumental variability. The accuracy of these quantitative analyses is directly dependent on the isotopic purity of the internal standard. Verifying the stated isotopic enrichment of a standard like Dibutyl phthalate-d22 ensures the reliability and reproducibility of experimental results.

Comparison of Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the two primary techniques for determining the isotopic enrichment of deuterated compounds. Below is a comparative summary of these methods for the analysis of Dibutyl phthalate-d22.

Table 1: Comparison of Analytical Methods for Isotopic Enrichment Verification

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on volatility and mass-to-charge ratio of ions.	Detection of nuclear spin transitions in a magnetic field.
Information Provided	Isotopic distribution (mass isotopologues).	Site-specific deuterium (B1214612) incorporation and overall purity.
Sample Requirement	Typically in the nanogram to microgram range.	Milligram quantities are usually required.
Precision	High precision in determining isotopic ratios.	High precision for quantitative measurements (qNMR).
Accuracy	High accuracy, dependent on proper calibration.	High accuracy, can be a primary ratio method.
Throughput	Relatively high, suitable for routine analysis.	Lower throughput, more time-consuming per sample.
Key Advantage	Excellent sensitivity and ability to resolve complex mixtures.	Provides structural information and does not require an identical labeled standard for quantification.

Commercially Available Dibutyl Phthalate-d22 and Alternatives

Several suppliers offer Dibutyl phthalate-d22 and other deuterated phthalates that can be used as internal standards. The stated isotopic enrichment is a critical parameter for selection.

Table 2: Comparison of Commercially Available Deuterated Phthalate (B1215562) Standards

Compound	Supplier Example	Stated Isotopic Enrichment
Dibutyl phthalate-d22	CDN Isotopes	99 atom % D[1]
Dibutyl phthalate-d4	Sigma-Aldrich	Not specified on product page, requires CoA
Di-iso-butyl phthalate-d4	Sigma-Aldrich	Not specified on product page, requires CoA

Note: Isotopic enrichment values are as stated by the supplier and should be independently verified. Obtaining the Certificate of Analysis (CoA) for each batch is highly recommended for the most accurate information.

Experimental Protocols

Detailed methodologies are essential for the successful verification of isotopic enrichment. Below are representative protocols for GC-MS and quantitative NMR (qNMR).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is adapted from established methods for phthalate analysis using deuterated internal standards.[2][3]

1. Sample Preparation:

• Prepare a stock solution of Dibutyl phthalate-d22 in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) at a concentration of 1 mg/mL.

• Prepare a series of dilutions to create calibration standards ranging from 1 ng/mL to 1000 ng/mL.

2. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 280 °C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp to 230 °C at 10 °C/min.

  • Ramp to 270 °C at 10 °C/min, hold for 2 minutes.

  • Ramp to 300 °C at 25 °C/min, hold for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor for DBP-d22: m/z 171 (quantifier), 153, 245 (qualifiers).

  • Ions to Monitor for unlabeled DBP: m/z 149 (quantifier), 150, 223 (qualifiers).

3. Data Analysis:

• Integrate the peak areas for the quantifier ions of both the deuterated and any unlabeled Dibutyl phthalate.

• Calculate the isotopic enrichment by determining the ratio of the peak area of the deuterated species to the sum of the peak areas of all isotopic species.

Quantitative NMR (qNMR) Protocol

This protocol provides a general workflow for determining the purity and isotopic enrichment of Dibutyl phthalate-d22 using qNMR.[4][5][6]

1. Sample Preparation:

• Accurately weigh approximately 10 mg of Dibutyl phthalate-d22 and a certified internal standard (e.g., maleic anhydride) into a vial.

• Dissolve the mixture in a known volume of a deuterated solvent that does not have signals overlapping with the analyte or standard (e.g., Chloroform-d).

• Transfer an accurately measured aliquot to an NMR tube.

2. NMR Instrumentation and Parameters:

• Spectrometer: 400 MHz NMR spectrometer or higher field strength.

• Probe: Standard 5 mm probe.

• Solvent: Chloroform-d.

• Acquisition Parameters:

  • Use a standard proton pulse sequence.

  • Ensure a long relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest to ensure full relaxation and accurate integration.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio.

3. Data Analysis:

• Process the spectrum with appropriate phasing and baseline correction.

• Integrate the signals corresponding to the non-deuterated positions in Dibutyl phthalate-d22 (if any) and a well-resolved signal from the internal standard.

• The purity and isotopic enrichment can be calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

• The isotopic enrichment is determined by comparing the integrals of residual proton signals in the deuterated positions to the integrals of signals from non-deuterated positions.

Visualizing the Workflow and Logic

To better illustrate the processes involved in isotopic enrichment verification, the following diagrams created using Graphviz (DOT language) outline the experimental workflow and the logical basis for using deuterated internal standards.

Caption: A generalized workflow for the verification of isotopic enrichment.

Caption: The principle of accurate quantification using a deuterated internal standard.

References

• 1. Dibutyl Phthalate | C16H22O4 | CID 3026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. oiv.int [oiv.int]
• 3. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. rssl.com [rssl.com]

A Head-to-Head Battle for Precision: Dibutyl Phthalate-d22 vs. C13-Labeled DBP as Internal Standards

In the precise world of analytical chemistry, particularly in the quantification of ubiquitous compounds like Dibutyl phthalate (B1215562) (DBP), the choice of an internal standard is a critical determinant of data accuracy and reliability. This guide provides a comprehensive comparison of two commonly employed isotopic internal standards for DBP analysis: Deuterium-labeled DBP (specifically Dibutyl phthalate-d22 or similar deuterated forms) and Carbon-13 labeled DBP (C13-DBP). This comparison is tailored for researchers, scientists, and drug development professionals who rely on robust analytical methods for trace-level quantification.

The primary role of an internal standard in quantitative analysis is to correct for variations that can occur during sample preparation, injection, and ionization in the mass spectrometer.[1] An ideal internal standard behaves identically to the analyte of interest throughout the analytical process.[2] Stable isotope-labeled (SIL) internal standards, where some atoms of the analyte are replaced with their heavier stable isotopes, are considered the gold standard for this purpose, an approach known as isotope dilution mass spectrometry (IDMS).[1][3]

Performance Comparison: DBP-d22 versus C13-DBP

While both deuterated and 13C-labeled DBP serve as effective internal standards, subtle but significant differences in their physicochemical properties can influence the outcome of an analysis. The following table summarizes the key performance characteristics of each.

Feature	Dibutyl phthalate-d22 (Deuterated DBP)	C13-Labeled DBP
Chromatographic Behavior	May exhibit a slight shift in retention time compared to the native analyte (chromatographic isotope effect), potentially leading to differential matrix effects.[4]	Co-elutes perfectly with the native analyte, ensuring identical exposure to matrix effects.
Matrix Effect Compensation	Generally good, but can be compromised if chromatographic separation from the analyte occurs in complex matrices.[4]	Excellent and considered superior, as co-elution ensures that both the analyte and the internal standard are affected by ion suppression or enhancement in the same way.
Isotopic Stability	Deuterium atoms, depending on their position, can be susceptible to back-exchange with hydrogen atoms from the sample matrix or solvent, especially under certain pH conditions. This can compromise the standard's concentration.	The carbon-13 label is exceptionally stable and not prone to exchange under typical analytical conditions.
Cost and Availability	Generally more readily available and less expensive than their 13C counterparts.	Often more expensive and may require custom synthesis, although availability is increasing.
Mass Difference	Provides a significant mass difference from the native analyte, which is easily resolved by most mass spectrometers.	Also provides a clear mass difference, with the advantage of no isotopic overlap with the native analyte's M+1 or M+2 peaks.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative experimental protocols for the analysis of Dibutyl phthalate using both deuterated and C13-labeled internal standards.

Gas Chromatography-Mass Spectrometry (GC-MS) with Dibutyl phthalate-d4

This protocol is adapted from a validated method for the determination of phthalates in various matrices.[5] While DBP-d22 is specified in the topic, DBP-d4 is a commonly used and representative deuterated internal standard for DBP analysis.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 10 mL of an aqueous sample, add a known amount of Dibutyl phthalate-d4 (e.g., 50 ng).

• Add 5 mL of hexane (B92381) and vortex for 2 minutes to extract the DBP and the internal standard.

• Allow the layers to separate and carefully transfer the upper hexane layer to a clean vial.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Mass Spectrometer: Agilent 7000 Triple Quadrupole MS or equivalent.[5]

• Column: 5% Phenyl-methyl silicone bonded-phase fused-silica capillary column (30m x 0.25 mm i.d., 0.25 µm film thickness).[5]

• Injection: 1 µL, splitless mode at 280°C.[5]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[5]

• Oven Temperature Program: Initial temperature of 80°C for 2 min, ramp at 8°C/min to 210°C and hold for 5 min, then ramp at 20°C/min to 250°C and hold for 5 min.[6]

• Mass Spectrometer Conditions: Electron Ionization (EI) at 70 eV.[5]

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • DBP Quantifier Ion: m/z 149[5]

  • DBP-d4 Quantifier Ion: m/z 153[5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with C13-Labeled DBP

This protocol is a representative method for the analysis of phthalates in complex matrices, such as food or biological samples, where the advantages of a C13-labeled internal standard are most pronounced.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Spike the sample with a known amount of 13C-labeled DBP internal standard.

• Perform an appropriate extraction based on the sample matrix (e.g., enzymatic digestion for biological samples followed by SPE).

• Condition a C18 SPE cartridge with methanol (B129727) and then water.

• Load the sample onto the cartridge.

• Wash the cartridge with a low percentage of organic solvent to remove interferences.

• Elute the DBP and the internal standard with an appropriate organic solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporate the eluate to dryness and reconstitute in the mobile phase.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Waters ACQUITY UPLC H-Class System or equivalent.

• Mass Spectrometer: SCIEX QTRAP 5500 System or equivalent.[7]

• Column: Phenomenex Kinetex C18 (100 x 4.6 mm; 2.6 µm) or equivalent.[7]

• Mobile Phase: A gradient of water with 10 mM ammonium (B1175870) acetate (B1210297) and methanol.[7]

• Flow Rate: 500 µL/min.[7]

• Ionization Mode: Electrospray Ionization (ESI), Positive Ion Mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • DBP MRM Transition: To be optimized, but a common transition is based on the precursor ion [M+H]+.

  • 13C-DBP MRM Transition: To be optimized, with the precursor ion reflecting the mass increase from the 13C labels.

Visualizing the Workflow and Comparison

To further clarify the concepts discussed, the following diagrams created using the DOT language illustrate the analytical workflow and the logical relationship in the choice of internal standard.

Workflow for DBP analysis.

Decision factors for IS selection.

Conclusion

The choice between Dibutyl phthalate-d22 and C13-labeled DBP as an internal standard depends on the specific requirements of the analytical method. For routine analyses in relatively clean matrices where cost is a significant consideration, DBP-d22 is often a suitable and effective choice. However, for high-stakes applications, such as in clinical research or for regulatory submissions where the utmost accuracy and precision are required, especially in complex biological or environmental matrices, C13-labeled DBP is the superior internal standard. Its identical chromatographic behavior to the native analyte provides more robust compensation for matrix effects and eliminates the risk of isotopic exchange, leading to more reliable and defensible quantitative data. As the availability of 13C-labeled standards continues to grow, their adoption is likely to become more widespread, further enhancing the quality of quantitative analytical measurements.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. waters.com [waters.com]
• 5. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 7. sciex.com [sciex.com]

Assessing the Robustness of Analytical Methods Using Dibutyl Phthalate-d22 as an Internal Standard

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The accurate quantification of phthalates, a class of ubiquitous environmental contaminants and potential endocrine disruptors, presents a significant analytical challenge due to their widespread presence and the complexity of sample matrices. The use of an appropriate internal standard is paramount to achieving robust and reliable results. This guide provides a comprehensive comparison of analytical methods utilizing Dibutyl phthalate-d22 (DBP-d22), a deuterated internal standard, against alternative approaches. The information presented herein is synthesized from various scientific studies to aid researchers in selecting the most suitable methodology for their specific applications.

The Gold Standard: Advantages of Deuterated Internal Standards

Isotopically labeled internal standards, such as DBP-d22, are widely considered the "gold standard" in quantitative mass spectrometry-based analyses.[1] Their fundamental advantage lies in their near-identical physicochemical properties to the target analyte.[1] This structural similarity ensures that the internal standard and the analyte behave almost identically during sample preparation, extraction, and chromatographic separation.[1] Consequently, any loss of analyte during these steps is mirrored by a proportional loss of the internal standard, allowing for accurate correction and significantly improving the precision and accuracy of the measurement.[1] This is particularly crucial for mitigating matrix effects, where co-eluting compounds from the sample can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[1]

Comparative Performance Data

The robustness of an analytical method is assessed through various validation parameters. The following tables summarize typical performance data from studies employing deuterated internal standards like DBP-d4 (a close analog of DBP-d22) and compare it with methods using a common non-deuterated internal standard, Benzyl Benzoate.

Table 1: Method Performance using Deuterated Internal Standards (DBP-d4)

Parameter	GC-MS	LC-MS/MS	Source(s)
Linearity (R²)	> 0.9953	> 0.99	[2]
Recovery (%)	89.7 - 99.9	83 ± 5	[2][3]
Precision (RSD %)	5.1 - 13.1	6 - 15	[2][3]
LOD	0.3 ng/mL	1 ppb	[4][5]
LOQ	1 ng/mL	5 ppb	[4][5]

Table 2: Method Performance using Non-Deuterated Internal Standard (Benzyl Benzoate)

Parameter	GC-FID	HPLC-UV	Source(s)
Linearity (R²)	> 0.99	1.0000	[6][7]
Recovery (%)	97 - 127	98.8 - 101.1	[6][7]
Precision (RSD %)	2.54 - 10.56	1.1	[6][7]
LOD	0.02 mg/L	Not Reported	[6]
LOQ	0.053 mg/L	Not Reported	[6]

Note: The data presented is compiled from multiple sources and may vary depending on the specific matrix, instrumentation, and experimental conditions.

While methods using Benzyl Benzoate can demonstrate acceptable performance, a key drawback is its potential presence in environmental and biological samples, which can lead to inaccurate quantification.[8][9] Deuterated standards like DBP-d22 are not naturally occurring, thus eliminating this risk of interference.[8]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are generalized protocols for phthalate (B1215562) analysis using internal standards.

Sample Preparation: Solid-Phase Extraction (SPE) for Water Samples

• Conditioning: A solid-phase extraction cartridge (e.g., C18) is conditioned with methanol (B129727) followed by deionized water.

• Sample Loading: A known volume of the water sample, spiked with a precise amount of DBP-d22 internal standard solution, is passed through the cartridge.

• Washing: The cartridge is washed with a solvent of low elution strength to remove interfering compounds.

• Elution: The analytes and the internal standard are eluted from the cartridge with a suitable organic solvent (e.g., methanol, dichloromethane).[6]

• Concentration: The eluate is concentrated under a stream of nitrogen before analysis.

Sample Preparation: Protein Precipitation for Biological Fluids (e.g., Plasma)

• Aliquoting: A precise volume of the plasma sample is transferred to a microcentrifuge tube.

• Internal Standard Spiking: A known amount of DBP-d22 solution is added to the sample.

• Protein Precipitation: A protein precipitation solvent, such as acetonitrile, is added to the sample (typically in a 3:1 ratio). The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

• Supernatant Transfer: The clear supernatant containing the analytes and internal standard is transferred to a clean tube for analysis.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

• Gas Chromatograph: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 7000-Triple-Quad or equivalent.

• Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or similar.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Inlet Temperature: 280 °C.

• Oven Temperature Program: Initial temperature of 40 °C, ramped to 290 °C.[4]

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). The quantifier ion for DBP is typically m/z 149, and for DBP-d4 is m/z 153.[4]

Instrumental Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Liquid Chromatograph: Agilent 1260 RRLC or equivalent.

• Mass Spectrometer: Agilent 6400 Series triple quadrupole or equivalent.

• Column: Zorbax SB-C18 (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of methanol and an aqueous solution (e.g., 5 mM ammonium (B1175870) acetate).

• Flow Rate: 0.7 mL/min.

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Visualizing the Workflow and Principles

The following diagrams, generated using the DOT language, illustrate the key processes in phthalate analysis with an internal standard.

Caption: General experimental workflow for phthalate analysis using an internal standard.

Caption: Principle of quantification using an internal standard.

Conclusion

The robustness of an analytical method for phthalate determination is significantly enhanced by the use of a deuterated internal standard like Dibutyl phthalate-d22. The compiled data demonstrates that methods employing deuterated standards consistently achieve high levels of linearity, recovery, and precision, effectively compensating for matrix effects and procedural variations. While alternative internal standards like Benzyl Benzoate can be used, they carry an inherent risk of compromising accuracy due to their potential presence in samples. For researchers, scientists, and drug development professionals requiring the highest degree of confidence in their quantitative results, the adoption of a deuterated internal standard such as DBP-d22 is the recommended and most robust approach.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. arlok.com [arlok.com]
• 8. benchchem.com [benchchem.com]
• 9. ojs.library.okstate.edu [ojs.library.okstate.edu]

A Comparative Guide to Measurement Uncertainty in Dibutyl Phthalate Analysis: The Role of DBP-d22 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of Dibutyl phthalate (B1215562) (DBP), a widely used plasticizer with potential endocrine-disrupting properties. Accurate and precise measurement of DBP is crucial for environmental monitoring, toxicological studies, and quality control in various industries. A key aspect of achieving reliable quantification is the management of measurement uncertainty, often addressed through the use of an internal standard. This guide focuses on the use of isotopically labeled DBP, specifically DBP-d22, and compares its performance with other analytical alternatives.

Given the limited availability of specific performance data for DBP-d22 in the reviewed literature, this guide utilizes data for DBP-d4, a closely related and commonly used deuterated internal standard. The analytical behavior and performance characteristics of DBP-d22 are expected to be highly comparable to those of DBP-d4.

Comparative Performance of Internal Standards for DBP Analysis

The use of an isotopically labeled internal standard, such as DBP-d4, is a cornerstone of robust quantitative analysis for DBP.[1] By being chemically identical to the analyte, it effectively compensates for variations in sample preparation, extraction recovery, and instrument response.[1] This leads to improved accuracy and precision compared to methods that do not employ an internal standard or use a non-isotopically labeled one.

The following table summarizes the quantitative performance data from various studies employing different internal standards for DBP analysis.

Performance Metric	Method with DBP-d4 Internal Standard	Method with Benzyl Benzoate (BB) Internal Standard	Method with Dibutyl 4-chlorophthalate (Cl-DBP) Internal Standard
Linearity (Correlation Coefficient, r²)	> 0.99[2]	> 0.9999[3]	Proposed as a potentially improved standard, but quantitative data not yet available[4]
Limit of Detection (LOD)	0.3 ng/mL[5]	0.02 mg/L[3]	-
Limit of Quantification (LOQ)	1 ng/mL[5]	0.053 mg/L[3]	-
Recovery	92.1% - 105.0%[2]	97% - 127%[3]	-
Precision (Relative Standard Deviation, RSD)	2.0% - 7.5%[2]	< 11%[3]	-

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative experimental protocols for the analysis of DBP using an internal standard with Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation: Solid-Phase Extraction (SPE)

• Column Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol (B129727), followed by 5 mL of deionized water.[6]

• Sample Loading: Spike the aqueous sample (e.g., 20 mL) with a known amount of the internal standard (DBP-d4 or other). Pass the sample through the conditioned SPE cartridge at a flow rate of 1 mL/min.[3]

• Elution: Elute the retained DBP and internal standard from the cartridge with an appropriate solvent, such as methanol and dichloromethane.[3]

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Gas Chromatograph: Agilent 7890A or equivalent.[5]

• Mass Spectrometer: Agilent 7000 Triple Quadrupole or equivalent.[5]

• Column: 5% Phenyl-methyl silicone bonded-phase fused-silica capillary column (e.g., 30m x 0.25 mm i.d., 0.25 µm film thickness).[5]

• Injection Mode: Splitless, 1 µL injection volume.[5]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[5]

• Oven Temperature Program: Initial temperature of 40°C held for 2 minutes, then ramped to 180°C at 30°C/min, then to 210°C at 15°C/min and held for 3 minutes, then to 250°C at 10°C/min, and finally to 290°C at 30°C/min and held for 4 minutes.[5]

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Impact (EI).[5]

  • Ion Source Temperature: 230°C.[5]

  • Transfer Line Temperature: 290°C.[5]

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Quantifier and Qualifier Ions:

    • DBP: m/z 149 (quantifier), 223, 278[5]

    • DBP-d4: m/z 153 (quantifier), 227, 282[5]

    • Benzyl Benzoate (BB): m/z 105 (quantifier), 212, 194[5]

Visualizing the Workflow and Logic

To better understand the experimental process and the rationale behind using an internal standard, the following diagrams illustrate the workflow and the logical relationships in the quantification process.

Caption: Experimental workflow for DBP analysis using DBP-d22.

Caption: Logic of using an internal standard for accurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 5. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dlibra.tu.koszalin.pl [dlibra.tu.koszalin.pl]

Safety & Regulatory Compliance

Proper Disposal of Dibutyl Phthalate-d22: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. This document provides essential, step-by-step guidance for the safe disposal of Dibutyl phthalate-d22, a deuterated form of Dibutyl phthalate (B1215562) (DBP), which is recognized as a hazardous substance. Adherence to these procedures will help ensure the safety of laboratory personnel and the protection of the environment.

Dibutyl phthalate is classified as a substance that may pose risks to fertility and unborn children, and it is very toxic to aquatic life.[1][2][3] Consequently, it is regulated as a hazardous waste and must be disposed of accordingly. The U.S. Environmental Protection Agency (EPA) has expressed concerns about phthalates due to their toxicity and the potential for widespread human and environmental exposure.[4]

Key Safety and Handling Data

The following table summarizes key quantitative data for Dibutyl phthalate. While this data is for the non-deuterated form, it serves as a conservative proxy for ensuring the safe handling of Dibutyl phthalate-d22.

Property	Value
Molecular Formula	C₁₆H₂₂O₄ (for non-deuterated DBP)
Molecular Weight	278.34 g/mol (for non-deuterated DBP)[5]
Flash Point	157 °C / 314.6 °F[6]
Boiling Point	340 °C / 644 °F[6]
RCRA Waste Code	U069[6]
UN Number	3082 (for environmentally hazardous liquid, n.o.s.)[1][6]

Experimental Protocols: Step-by-Step Disposal Procedures

The proper disposal of Dibutyl phthalate-d22 is a multi-step process that begins with correct handling and storage and ends with collection by a certified hazardous waste management service.

1. Personal Protective Equipment (PPE) and Handling:

• Engineering Controls: Always handle Dibutyl phthalate-d22 in a well-ventilated area. The use of a chemical fume hood is strongly recommended to avoid the inhalation of any vapors or mists.[2][6] Ensure that safety showers and eyewash stations are readily accessible.[6]

• Personal Protective Equipment:

  • Eye Protection: Wear chemical safety goggles or glasses with side-shields.[1][5]

  • Hand Protection: Use chemically resistant gloves. Inspect gloves for any signs of degradation before use.[1][5]

  • Body Protection: Wear a lab coat or other suitable protective clothing to prevent skin contact.[1][7]

2. Waste Collection and Segregation:

• Container Selection: Use a designated, leak-proof, and chemically compatible container for collecting Dibutyl phthalate-d22 waste. The container must have a secure, tightly fitting cap.[5][8]

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name ("Dibutyl phthalate-d22"), and the associated hazards (e.g., "Toxic," "Reproductive Hazard," "Environmental Hazard").

• Segregation: Do not mix Dibutyl phthalate-d22 waste with other, incompatible waste streams. Specifically, store it separately from strong oxidizing agents, strong acids, and strong bases.[7][9]

3. Spill Management:

• Minor Spills: For small spills, absorb the liquid with an inert material such as sand, vermiculite, or a commercial absorbent.[3][5][10] Collect the contaminated absorbent material and place it in the designated hazardous waste container.

• Major Spills: In the event of a large spill, evacuate the immediate area and follow your institution's emergency procedures for hazardous material spills.

• Environmental Protection: Under no circumstances should Dibutyl phthalate-d22 be allowed to enter drains or waterways.[2][3] Prevent spills from spreading and contaminating soil or water sources.

4. Storage and Disposal:

• Satellite Accumulation: Store the sealed hazardous waste container in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation.[9][11] The SAA should be a secure, secondary containment area away from general laboratory traffic.

• Disposal Method: The only acceptable method for the final disposal of Dibutyl phthalate-d22 is through a licensed hazardous waste disposal company.[2][3] It is imperative that this chemical waste is not disposed of in the regular trash or poured down the drain.[8][12][13]

• Scheduling Pickup: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste container.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Dibutyl phthalate-d22.

Disposal workflow for Dibutyl phthalate-d22.

References

• 1. lobachemie.com [lobachemie.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Mobile [my.chemius.net]
• 4. epa.gov [epa.gov]
• 5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 6. westliberty.edu [westliberty.edu]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. danielshealth.com [danielshealth.com]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. DIBUTYL PHTHALATE - Ataman Kimya [atamanchemicals.com]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 13. vumc.org [vumc.org]

Essential Safety and Operational Guide for Handling Dibutyl Phthalate-d22

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for researchers, scientists, and drug development professionals handling Dibutyl phthalate-d22. Adherence to these guidelines is critical for ensuring personal safety and environmental protection.

Understanding the Hazards

Dibutyl phthalate (B1215562) is a chemical that poses significant health and environmental risks. It is classified as a substance that may damage fertility or an unborn child and is very toxic to aquatic life.[1] Key hazards include:

• Reproductive Toxicity: May damage fertility or the unborn child.[1][2][3]

• Target Organ Toxicity: May cause damage to the liver and kidneys through repeated exposure.[4]

• Environmental Hazard: Very toxic to aquatic organisms, with long-term adverse effects.[1][2][4][5]

Personal Protective Equipment (PPE)

Always use personal protective equipment when handling Dibutyl phthalate-d22.[1] The recommended PPE includes:

• Eye and Face Protection:

  • Wear tight-fitting protective goggles conforming to EN 166 standards.[1]

  • Safety glasses with side-shields (EN 166 or NIOSH approved) are also acceptable.[3][4]

  • A face shield should be worn over safety glasses when there is a risk of splashing.[6]

• Hand Protection:

  • Wear chemical-resistant protective gloves that comply with EN ISO 374 standards.[1]

  • Suitable materials include nitrile rubber or butyl rubber.[1]

  • Always inspect gloves before use and use proper glove removal technique to avoid skin contact.[3] Dispose of contaminated gloves after use.[3]

• Body Protection:

  • Wear suitable protective clothing, such as a lab coat, overalls, or a P.V.C. apron.[2][5]

  • Cotton protective clothing and closed-toe shoes that cover the entire foot (EN ISO 20345:2022) are recommended.[1]

  • For tasks with a higher risk of exposure, a hooded two-piece chemical splash suit or disposable coveralls may be necessary.[7]

• Respiratory Protection:

  • Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[4][8]

  • If ventilation is inadequate or exposure limits are exceeded, wear a suitable protective breathing mask (BS EN 136) with an A2-P2 filter (BS EN 14387).[1]

  • Follow OSHA respirator regulations (29 CFR 1910.134) or European Standard EN 149.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for safely handling Dibutyl phthalate-d22.

3.1. Pre-Handling Preparations:

• Obtain and Review Safety Data Sheet (SDS): Before use, obtain and thoroughly read the SDS for Dibutyl phthalate.[1][4]

• Ensure Access to Emergency Equipment: Verify that eyewash stations and safety showers are close to the workstation and are in good working order.[4][8]

• Prepare the Work Area: All work should be performed inside a designated chemical fume hood to minimize inhalation exposure.[4]

• Assemble Materials: Gather all necessary equipment, including PPE, spill containment materials (inert absorbent material like sand or silica (B1680970) gel), and waste containers.[4]

3.2. Handling the Chemical:

• Don PPE: Put on all required personal protective equipment as specified in Section 2.

• Handle with Care: Avoid contact with skin and eyes.[4][5] Do not breathe vapors or mists.[4]

• Portioning and Use: When transferring or using the chemical, do so carefully to avoid splashes or creating aerosols.

3.3. Post-Handling Procedures:

• Decontamination: Wipe down the work surface and any equipment used with an appropriate solvent.

• Doff PPE: Remove PPE carefully to avoid cross-contamination. Contaminated disposable gloves and clothing should be placed in a designated hazardous waste container.[3]

• Personal Hygiene: Wash hands and other exposed areas thoroughly with mild soap and water after handling the chemical.[1][5] Do not eat, drink, or smoke in the work area.[1]

First-Aid Measures

In case of exposure, immediate action is necessary:

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes.[4] Seek medical attention.[4][5]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[3][4] Remove all contaminated clothing. Seek medical attention.[4][5]

• Inhalation: Move the person to fresh air.[4] If breathing is difficult, give oxygen.[4] Get medical attention immediately if symptoms occur.[4]

• Ingestion: Do not induce vomiting.[4][5] Rinse mouth with water and seek immediate medical attention.[3][5]

Disposal Plan

Dibutyl phthalate and any materials contaminated with it are considered hazardous waste.

• Waste Classification: Dibutyl phthalate is classified as a hazardous waste under RCRA (U069).[4]

• Spill Cleanup: In case of a spill, soak up the chemical with an inert absorbent material (e.g., sand, silica gel, universal binder).[1][4] Collect the material in a suitable, closed, and properly labeled container for disposal.[1][4]

• Waste Disposal: Dispose of the chemical waste and contaminated materials through an approved and licensed hazardous-waste disposal contractor.[1][4] Do not allow the product to enter drains or the environment.[1][3] All waste disposal must be in accordance with local, regional, and national regulations.[1][4]

Quantitative Data and Physical Properties

Property	Value	Source
Molecular Formula	C₁₆H₂₂O₄	[8]
Molecular Weight	278.34 g/mol	[3]
Appearance	Colorless oily liquid	[4][9]
Odor	Odorless to slight aromatic odor	[4][9]
Boiling Point	340 °C (644 °F)	[4][9]
Melting Point	-35 °C (-31 °F)	[4]
Flash Point	157 °C (314.6 °F)	[4][8]
Autoignition Temperature	390 °C (734 °F)	[4]
Density	1.043 g/cm³

Experimental Workflow Diagram

Caption: Workflow for the safe handling of Dibutyl Phthalate-d22.

References

• 1. Mobile [my.chemius.net]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 4. westliberty.edu [westliberty.edu]
• 5. lobachemie.com [lobachemie.com]
• 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 7. sams-solutions.com [sams-solutions.com]
• 8. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 9. Dibutyl Phthalate | C16H22O4 | CID 3026 - PubChem [pubchem.ncbi.nlm.nih.gov]